5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione

• CAS: 55579-69-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione

Abstract

This technical guide provides an in-depth analysis of the physicochemical properties of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, a molecule of significant interest in medicinal chemistry and drug development. The cyclohexane-1,3-dione scaffold is a prevalent structural motif in various biologically active compounds, including herbicides and pharmaceuticals.[1][2] The incorporation of a trifluoromethylphenyl group is a common strategy in modern drug design to enhance metabolic stability, binding affinity, and lipophilicity.[3] This document serves as a critical resource for researchers, scientists, and drug development professionals, offering a consolidated overview of the compound's structural characteristics, known and predicted physicochemical properties, and robust analytical methodologies for its characterization and quantification. Detailed experimental protocols are provided to ensure reproducibility and adherence to high scientific standards.

Introduction

The synthesis and characterization of novel small molecules form the bedrock of modern pharmaceutical research. Cyclohexane-1,3-dione and its derivatives have emerged as versatile building blocks, forming the core structure of compounds with diverse biological activities, including anticancer and antimicrobial properties.[1][2][4][5] Their utility often stems from their ability to act as chelating agents or to be functionalized into more complex heterocyclic systems.[1]

The subject of this guide, 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione (CAS: 55579-69-6), combines this valuable scaffold with a 4-(trifluoromethyl)phenyl substituent. The trifluoromethyl (CF₃) group is an electron-withdrawing moiety known for its profound impact on a molecule's properties. It can increase metabolic stability by blocking sites of oxidation and enhance receptor binding through favorable electrostatic interactions.[3] Understanding the fundamental physicochemical properties of this compound is therefore a prerequisite for its effective utilization in drug discovery pipelines, from initial screening to formulation development.

This guide is structured to provide a holistic physicochemical profile, beginning with molecular identification and proceeding through physical properties, spectroscopic analysis, analytical procedures, and stability considerations.

Molecular Structure and Identification

The foundational step in characterizing any chemical entity is the unambiguous confirmation of its structure and identity.

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The Ascendant Role of Trifluoromethyl-Substituted Cyclohexane-1,3-diones in Bioactive Compound Design

An In-Depth Technical Guide

Abstract

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal and agricultural chemistry. Among fluorinated motifs, the trifluoromethyl (CF3) group is particularly prized for its ability to modulate a compound's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity. When this powerful functional group is integrated into the versatile cyclohexane-1,3-dione framework, a class of compounds with profound and diverse biological activities emerges. This technical guide provides an in-depth exploration of the synthesis, mechanisms of action, and applications of trifluoromethyl-substituted cyclohexane-1,3-diones. We will dissect their preeminent role as herbicides, their targeted therapeutic applications in genetic disorders and oncology, and their potential as insecticides. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a robust survey of the authoritative literature.

Introduction: The Strategic Synergy of CF3 and Cyclohexane-1,3-dione Scaffolds

The cyclohexane-1,3-dione ring system is a highly functionalized and reactive intermediate, serving as a foundational building block for a vast array of organic and heterocyclic compounds.[1][2] Its inherent keto-enol tautomerism and multiple reaction sites make it an exceptionally versatile scaffold for chemical modification.

The introduction of a trifluoromethyl (CF3) group imparts unique and often highly advantageous properties to a parent molecule. The CF3 group is one of the most lipophilic substituents, a property that can dramatically enhance membrane permeability and bioavailability.[3] Furthermore, its strong electron-withdrawing nature can alter the acidity of nearby protons and influence metabolic pathways, often blocking oxidative metabolism at the site of substitution and thereby increasing the compound's half-life.

The convergence of the CF3 group and the cyclohexane-1,3-dione scaffold creates a privileged chemical architecture. The resulting compounds have demonstrated potent biological activities, primarily by acting as powerful enzyme inhibitors. This guide will elucidate the key areas where these molecules have made a significant impact.

Core Synthesis Pathway

A common and effective method for synthesizing the core 5-(trifluoromethyl)cyclohexane-1,3-dione structure involves a Michael-Claisen condensation reaction. This process leverages readily available starting materials to construct the dione ring with the trifluoromethyl group strategically positioned.[3]

Figure 2: Mechanism of HPPD inhibition by trifluoromethyl-substituted cyclohexane-1,3-diones.

Quantitative Data on HPPD Inhibitors

The efficacy of these compounds as HPPD inhibitors can be quantified by their IC50 values. The data below highlights the potency of representative molecules.

Compound	Target Organism	IC50 Value (nM)	Reference
2-[2-nitro-4-(trifluoromethyl)benzoyl]-1,3-cyclohexanedione (NTBC)	Rat Liver HPPD	~40	[4]
2-(2-chloro-4-methanesulfonylbenzoyl)-cyclohexane-1,3-dione (CMBC)	Rat Liver HPPD	Similar to NTBC	[4]

Experimental Protocol: In Vitro HPPD Inhibition Assay

This protocol describes a self-validating system for determining the inhibitory potential of a test compound against HPPD.

1. Objective: To determine the IC50 value of a trifluoromethyl-substituted cyclohexane-1,3-dione derivative against HPPD.

2. Materials:

• Recombinant or purified HPPD enzyme.
• Substrate: 4-hydroxyphenylpyruvate (HPP).
• Assay Buffer: e.g., 50 mM potassium phosphate, pH 7.2, with 1 mM ascorbic acid and 10 µM FeSO4.
• Test Compound (dissolved in DMSO).
• Positive Control: Nitisinone (NTBC).
• 96-well microplate.
• Microplate reader (spectrophotometer).

3. Step-by-Step Methodology:

• Prepare Reagents: Prepare serial dilutions of the test compound and the positive control (NTBC) in DMSO. A typical final concentration range for testing might be 0.1 nM to 10 µM.
• Enzyme Preparation: Dilute the HPPD enzyme stock to the desired working concentration in the assay buffer.
• Assay Setup: To each well of the 96-well plate, add:

• x µL of assay buffer.
• 1 µL of test compound dilution (or DMSO for negative control, NTBC for positive control).
• y µL of diluted HPPD enzyme.

• Pre-incubation: Incubate the plate at 37°C for 5 minutes to allow the inhibitor to bind to the enzyme. This step is critical for time-dependent inhibitors. [4] 5. Initiate Reaction: Add z µL of the HPP substrate to each well to start the reaction. The final volume should be consistent across all wells (e.g., 200 µL).
• Kinetic Measurement: Immediately place the plate in a microplate reader pre-set to 37°C. Measure the decrease in absorbance of HPP over time at a wavelength specific to the substrate (e.g., 310 nm), or monitor the formation of the product, homogentisate.
• Data Analysis:

• Calculate the initial reaction rate (V0) for each concentration.
• Normalize the rates relative to the negative control (DMSO, 100% activity).
• Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.
• Fit the data to a dose-response curve (e.g., four-parameter logistic regression) to determine the IC50 value.

4. Self-Validation System:

• Negative Control (DMSO): Establishes the baseline 100% enzyme activity.
• Positive Control (NTBC): Confirms the assay is performing correctly and provides a benchmark IC50 value for comparison.
• No-Enzyme Control: Wells containing all components except the enzyme ensure that the observed signal change is enzyme-dependent.

Chapter 2: Therapeutic Applications

The high specificity of certain trifluoromethyl-substituted cyclohexane-1,3-diones for HPPD has been leveraged for therapeutic purposes, most notably in the treatment of a rare genetic disease. Furthermore, the versatile dione scaffold has been used to develop compounds with potential anticancer activity. [5]

Treatment of Hereditary Tyrosinemia Type I

Hereditary Tyrosinemia Type I is a metabolic disorder caused by a deficiency in the enzyme fumarylacetoacetate hydrolase (FAH), which is downstream of HPPD in the tyrosine catabolism pathway. [6]This deficiency leads to the accumulation of toxic metabolites that cause severe liver and kidney damage.

NTBC (marketed as Orfadin®) is the standard-of-care treatment. By inhibiting HPPD, NTBC prevents the formation of these downstream toxic metabolites, effectively managing the disease. [4][7]This is a prime example of substrate reduction therapy, where inhibiting an upstream enzyme prevents the buildup of toxic products from a downstream enzymatic defect.

Anticancer and Kinase Inhibition Potential

The cyclohexane-1,3-dione core has been identified as a valuable scaffold for designing inhibitors of various protein kinases, which are often overactive in cancer cells. [8]Derivatives have been synthesized and tested for their ability to inhibit receptor tyrosine kinases like c-Met, which is implicated in non-small-cell lung cancer (NSCLC). [5]While this research is still emerging, it highlights the potential to adapt the core structure to target different enzymatic active sites beyond HPPD. Cytotoxicity assays have shown that some derivatives exhibit potent growth inhibition against various cancer cell lines, with IC50 values in the low microgram per milliliter range. [3]

Experimental Protocol: In Vitro Cytotoxicity (MTT) Assay

This protocol outlines a method to assess the anticancer potential of a test compound.

1. Objective: To determine the GI50 (concentration for 50% growth inhibition) of a test compound on a cancer cell line (e.g., A549 for NSCLC).

2. Materials:

• Human cancer cell line (e.g., A549).
• Complete cell culture medium (e.g., DMEM with 10% FBS).
• Test Compound (dissolved in DMSO).
• Positive Control: A known cytotoxic drug (e.g., Doxorubicin).
• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS.
• Solubilization Buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).
• 96-well cell culture plates.

3. Step-by-Step Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.
• Compound Treatment: Prepare serial dilutions of the test compound and positive control. Remove the old media from the wells and add 100 µL of fresh media containing the desired concentrations of the compounds. Include vehicle controls (DMSO).
• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C, 5% CO2.
• MTT Addition: Add 20 µL of MTT reagent to each well and incubate for another 3-4 hours. Live cells with active mitochondrial reductases will convert the yellow MTT into purple formazan crystals.
• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.
• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.
• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability versus the log of the compound concentration and fit to a dose-response curve to determine the GI50 value.

Chapter 3: Insecticidal Activity

While the herbicidal and therapeutic activities of this class are well-documented, their role as insecticides is less defined but holds potential. The trifluoromethyl group is a common feature in many successful commercial insecticides due to its favorable properties. [9]Research has shown that various trifluoromethyl-containing compounds, including those with heterocyclic scaffolds, exhibit potent insecticidal activity. [10] The direct insecticidal activity of trifluoromethyl-substituted cyclohexane-1,3-diones is an area requiring more extensive investigation. However, given the structural versatility of the dione ring, it is plausible that derivatives could be designed to target insect-specific enzymes or receptors. The principles of structure-activity relationship (SAR) development from herbicide and drug design could be applied to explore this potential, for instance, by modifying the acyl group attached to the dione ring to mimic the structure of known insecticidal pharmacophores.

Conclusion and Future Outlook

Trifluoromethyl-substituted cyclohexane-1,3-diones represent a remarkable class of bioactive molecules. Their success is rooted in the synergistic combination of a highly versatile chemical scaffold and the powerful physicochemical contributions of the trifluoromethyl group. The profound understanding of their mechanism as HPPD inhibitors has led to both highly successful agricultural products and a life-saving therapeutic for a rare genetic disease.

The future of this molecular class is bright. Key areas for future research include:

• Expanding Therapeutic Targets: Leveraging the scaffold's versatility to design novel kinase inhibitors for oncology and potentially inhibitors for other enzyme classes relevant to inflammatory or infectious diseases.

• Developing Novel Agrochemicals: Fine-tuning the substitution patterns on the dione and aromatic rings to develop next-generation herbicides with improved efficacy, selectivity, and environmental profiles.

• Systematic Exploration of Insecticidal Potential: A concerted effort to synthesize and screen libraries of these compounds against a range of insect pests could uncover novel modes of action and lead to new pest management solutions.

The continued exploration of trifluoromethyl-substituted cyclohexane-1,3-diones is a testament to the power of rational chemical design in addressing critical challenges in human health and agriculture.

References

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Unlocking the Therapeutic Potential of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione: A Technical Guide for Drug Development Professionals

Abstract

The cyclohexane-1,3-dione scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. This technical guide delves into the therapeutic potential of a specific derivative, 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, a compound of significant interest for its potential as a targeted therapeutic agent. The strategic incorporation of a trifluoromethylphenyl group onto the cyclohexane-1,3-dione core is hypothesized to enhance its pharmacological properties, including metabolic stability and target engagement. This document provides a comprehensive overview of the compound's rationale for development, a plausible synthetic route, and a detailed roadmap for its preclinical evaluation, with a primary focus on its potential as an inhibitor of the c-Met signaling pathway in oncology.

Introduction: The Rationale for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione as a Therapeutic Candidate

Cyclohexane-1,3-dione derivatives have garnered considerable attention in drug discovery due to their synthetic accessibility and diverse biological activities, which include anti-tumor, anti-inflammatory, and antimicrobial properties. The core structure serves as a versatile template for the development of novel therapeutic agents. The addition of a trifluoromethyl (-CF3) group to phenyl rings is a well-established strategy in modern medicinal chemistry. This is because the trifluoromethyl group can significantly improve a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2][3]

The selection of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione as a lead compound is based on the convergence of these two key medicinal chemistry principles. The cyclohexane-1,3-dione moiety provides a foundational scaffold with demonstrated biological relevance, while the 4-(trifluoromethyl)phenyl substituent is anticipated to confer enhanced drug-like properties. Notably, derivatives of cyclohexane-1,3-dione have been investigated as inhibitors of tyrosine kinases, which are critical targets in cancer therapy.[4]

This guide will focus on the potential of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione as an inhibitor of the c-Met receptor tyrosine kinase, a key driver of tumor growth, invasion, and metastasis in a variety of human cancers.[5][6][7][8]

Synthetic Pathway and Characterization

A plausible and efficient synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione can be achieved through a Michael addition reaction followed by cyclization, hydrolysis, and decarboxylation. This approach is adapted from established methods for the synthesis of 5-aryl-cyclohexane-1,3-diones.[9][10][11]

Proposed Synthetic Route

The synthesis initiates with the Michael addition of a malonic ester, such as diethyl malonate, to an α,β-unsaturated ketone, 4-(4-(trifluoromethyl)phenyl)but-3-en-2-one. This reaction is typically base-catalyzed. The resulting adduct then undergoes an intramolecular Claisen condensation to form the cyclic dione. Subsequent hydrolysis and decarboxylation yield the final product.

Caption: Proposed synthetic pathway for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Step-by-Step Synthetic Protocol

• Michael Addition: In a round-bottom flask, dissolve 4-(4-(trifluoromethyl)phenyl)but-3-en-2-one and diethyl malonate in a suitable solvent such as ethanol. Add a catalytic amount of a base (e.g., sodium ethoxide) and stir the reaction mixture at room temperature for 12-24 hours.

• Intramolecular Claisen Condensation: After the completion of the Michael addition (monitored by TLC), heat the reaction mixture to reflux for 4-6 hours to promote intramolecular cyclization.

• Hydrolysis and Decarboxylation: Cool the reaction mixture and add an aqueous solution of a strong base (e.g., sodium hydroxide). Heat the mixture to reflux for 2-4 hours to hydrolyze the ester. Subsequently, acidify the reaction mixture with a strong acid (e.g., hydrochloric acid) and continue to reflux for 1-2 hours to facilitate decarboxylation.

• Purification: Cool the reaction mixture and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Characterization

The structure and purity of the synthesized 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione should be confirmed using standard analytical techniques:

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the trifluoromethylphenyl ring, and the aliphatic protons of the cyclohexane-1,3-dione ring.
¹³C NMR	Resonances for the carbonyl carbons, aromatic carbons (including the CF₃-substituted carbon), and aliphatic carbons.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight of C₁₃H₁₁F₃O₂ (256.22 g/mol ).
Infrared (IR) Spectroscopy	Characteristic absorption bands for the C=O (ketone) and C-F (trifluoromethyl) functional groups.
Purity (HPLC)	A single major peak indicating high purity (>95%).

Preclinical Evaluation: A Roadmap

The following sections outline a comprehensive strategy for the preclinical evaluation of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, focusing on its potential as a c-Met inhibitor.

In Silico ADME-Tox Profiling

Prior to extensive in vitro testing, a computational assessment of the compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties is recommended.[12][13][14][15][16] This in silico analysis can provide early insights into the drug-like potential of the molecule and guide subsequent experimental design.

Caption: Workflow for in silico ADME-Tox profiling.

In Vitro Efficacy Assessment

The primary hypothesis to be tested is whether 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione directly inhibits the kinase activity of c-Met. A biochemical kinase assay is the gold standard for this determination.[4][17][18][19]

Protocol: c-Met Kinase Assay (Luminescent)

• Reagents: Recombinant human c-Met kinase, a suitable substrate (e.g., poly(Glu, Tyr) 4:1), ATP, and a commercial luminescent kinase assay kit (e.g., ADP-Glo™).

• Procedure: a. Prepare a serial dilution of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione in DMSO. b. In a 96-well plate, add the c-Met enzyme, the test compound at various concentrations, and the substrate/ATP mixture. c. Incubate the plate at 30°C for 1 hour to allow the kinase reaction to proceed. d. Add the ADP-Glo™ reagent to terminate the kinase reaction and deplete the remaining ATP. e. Add the kinase detection reagent to convert ADP to ATP and generate a luminescent signal. f. Measure the luminescence using a plate reader.

• Data Analysis: The luminescent signal is inversely proportional to the kinase activity. The half-maximal inhibitory concentration (IC₅₀) is calculated by plotting the percentage of kinase inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

To assess the anti-proliferative effect of the compound on cancer cells, a cytotoxicity assay is essential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.[20][21][22]

Protocol: MTT Cytotoxicity Assay

• Cell Culture: Seed cancer cell lines with known c-Met activation (e.g., MKN-45, HT29) in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with a serial dilution of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione for 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. The half-maximal growth inhibitory concentration (GI₅₀) is determined by plotting the percentage of cell viability against the logarithm of the compound concentration.

Mechanism of Action: Cellular Target Validation

To confirm that the observed cytotoxicity is due to the inhibition of c-Met signaling in a cellular context, a Western blot analysis for phosphorylated c-Met (p-cMet) is crucial.[4][23]

Protocol: Western Blot for p-cMet

• Cell Treatment: Treat c-Met-activated cancer cells with 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione for a short period (e.g., 1-2 hours).

• Cell Lysis: Lyse the cells and determine the protein concentration.

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for p-cMet and total c-Met, followed by incubation with HRP-conjugated secondary antibodies.

• Visualization: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: A decrease in the p-cMet signal relative to the total c-Met signal in treated cells compared to untreated controls would confirm on-target activity.

Future Directions and Conclusion

The successful completion of the outlined preclinical evaluation will provide a strong foundation for the further development of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione as a potential therapeutic agent. Positive results would warrant progression to more advanced studies, including:

• In vivo efficacy studies in animal models of cancer.

• Pharmacokinetic and pharmacodynamic (PK/PD) studies to understand the compound's behavior in a living organism.

• Lead optimization to further improve the compound's potency, selectivity, and ADME-Tox profile.

References

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An In-Depth Technical Guide to 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione as a Putative HPPD Inhibitor

Abstract

This technical guide provides a comprehensive overview of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, a compound of interest within the broader class of 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors. While direct extensive studies on this specific molecule are limited, this document synthesizes available information on structurally related cyclohexane-1,3-dione and triketone derivatives to build a robust scientific narrative. We will explore the foundational principles of HPPD inhibition, the presumptive mechanism of action for this compound class, structure-activity relationships (SAR), potential synthetic pathways, and the established experimental protocols for evaluating such molecules. This guide is intended for researchers, chemists, and pharmacologists in the fields of herbicide and drug development.

Introduction: The Significance of HPPD Inhibition

4-Hydroxyphenylpyruvate dioxygenase (HPPD) is a non-heme, Fe(II)-dependent oxygenase that plays a critical role in the metabolic pathways of most aerobic organisms.[1] In plants, HPPD is essential for the biosynthesis of plastoquinone and tocopherol, vital components for photosynthesis and antioxidant protection.[2] Inhibition of HPPD disrupts these processes, leading to the bleaching of plant tissues due to the photo-oxidation of chlorophyll, and ultimately, plant death. This mechanism of action forms the basis for a highly successful class of herbicides.[3] In mammals, HPPD is a key enzyme in the catabolism of tyrosine.[4] The inhibition of this enzyme has therapeutic applications, most notably in the treatment of hereditary tyrosinemia type I.[1]

The triketone class of compounds, which includes cyclohexane-1,3-dione derivatives, represents a major family of HPPD-inhibiting herbicides.[5] These compounds are structurally analogous to the substrate of HPPD, 4-hydroxyphenylpyruvate, allowing them to competitively inhibit the enzyme.[4] 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione belongs to this promising class of molecules. The presence of the trifluoromethyl group is a common strategy in medicinal chemistry to enhance metabolic stability and lipophilicity, potentially increasing the efficacy of the inhibitor.

Molecular Profile of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

Property	Value	Source
IUPAC Name	5-[4-(trifluoromethyl)phenyl]cyclohexane-1,3-dione	PubChem
CAS Number	55579-69-6	[6]
Molecular Formula	C₁₃H₁₁F₃O₂	[6]
Molecular Weight	256.22 g/mol	[6]
Canonical SMILES	C1C(CC(=O)CC1=O)C2=CC=C(C=C2)C(F)(F)F	PubChem

Presumptive Mechanism of Action at the HPPD Active Site

The inhibitory activity of cyclohexane-1,3-dione derivatives against HPPD is predicated on their ability to chelate the active site Fe(II) ion and mimic the binding of the natural substrate, 4-hydroxyphenylpyruvate. The proposed mechanism involves the following key interactions:

• Bidentate Chelation: The 1,3-dione moiety of the inhibitor is crucial for its activity. It forms a bidentate chelate with the Fe(II) ion in the active site of HPPD. This interaction is fundamental to the inhibitory potency of this class of compounds.

• Substrate Mimicry: The overall structure of the inhibitor resembles the enol form of 4-hydroxyphenylpyruvate, allowing it to fit within the active site.

• Hydrophobic Interactions: The phenyl ring of the inhibitor is expected to engage in hydrophobic interactions with amino acid residues within the active site, such as phenylalanine.[7] The trifluoromethyl group on the phenyl ring likely enhances these hydrophobic interactions, potentially leading to a more stable enzyme-inhibitor complex.

The following diagram illustrates the proposed binding mode of a generic cyclohexane-1,3-dione HPPD inhibitor.

Caption: Proposed interaction of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione with the HPPD active site.

Structure-Activity Relationship (SAR) Insights from Analogs

• The 1,3-Dione Moiety: This is a non-negotiable pharmacophore for this class of inhibitors. Any modification that disrupts its ability to chelate the active site iron atom results in a significant loss of activity.

• The Phenyl Ring: The presence of an aromatic ring is common in potent inhibitors. The substitution pattern on this ring can significantly influence activity.

• Electron-Withdrawing Groups: The trifluoromethyl (-CF₃) group is a strong electron-withdrawing group. In many classes of enzyme inhibitors, such groups can enhance binding affinity through various electronic and hydrophobic interactions. It is hypothesized that the -CF₃ group in the 4-position of the phenyl ring contributes positively to the inhibitory potency of the target molecule.

• Lipophilicity and Metabolic Stability: The trifluoromethyl group is known to increase the lipophilicity and metabolic stability of drug candidates. This could translate to improved cellular uptake and a longer half-life in target organisms.

Potential Synthetic Routes

The synthesis of 5-aryl-cyclohexane-1,3-diones can generally be achieved through a Michael addition reaction. A plausible synthetic route for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione is outlined below. This proposed synthesis is based on established organic chemistry principles for the formation of similar structures.

Proposed Synthesis Workflow:

Caption: A potential synthetic workflow for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Step-by-Step Protocol:

• Michael Addition: 4-(Trifluoromethyl)chalcone, which can be prepared from 4-(trifluoromethyl)benzaldehyde and acetone, is reacted with a malonic ester, such as diethyl malonate, in the presence of a base like sodium ethoxide. This reaction forms the initial carbon-carbon bond.

• Intramolecular Cyclization (Dieckmann Condensation): The intermediate from the Michael addition undergoes an intramolecular Dieckmann condensation, again promoted by a base, to form the cyclohexane-1,3-dione ring system.

• Hydrolysis and Decarboxylation: The resulting ester is then hydrolyzed under acidic or basic conditions, followed by decarboxylation upon heating, to yield the final product, 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

• Purification: The crude product would then be purified using standard techniques such as recrystallization or column chromatography.

Note: This is a generalized protocol, and optimization of reaction conditions, including solvent, temperature, and reaction time, would be necessary to achieve a high yield of the desired product.

Experimental Evaluation of HPPD Inhibitory Activity

To empirically determine the efficacy of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione as an HPPD inhibitor, a series of in vitro and in vivo experiments are required.

In Vitro HPPD Enzyme Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the test compound against purified HPPD enzyme.

Protocol:

• Enzyme Preparation: Recombinant HPPD from a relevant plant species (e.g., Arabidopsis thaliana) or a mammalian source is expressed and purified.

• Assay Buffer: A suitable buffer (e.g., potassium phosphate buffer, pH 7.5) containing ascorbic acid and a catalase is prepared.

• Reaction Mixture: The assay is typically performed in a 96-well plate format. Each well contains the assay buffer, purified HPPD enzyme, and varying concentrations of the test compound (dissolved in a suitable solvent like DMSO).

• Initiation of Reaction: The enzymatic reaction is initiated by the addition of the substrate, 4-hydroxyphenylpyruvate.

• Detection: The rate of the reaction is monitored by measuring the consumption of oxygen using an oxygen-sensitive probe or by spectrophotometrically monitoring the formation of the product, homogentisate.

• Data Analysis: The reaction rates at different inhibitor concentrations are plotted, and the IC₅₀ value is calculated using non-linear regression analysis.

In Vivo Herbicidal Efficacy Assay (Greenhouse)

Objective: To evaluate the herbicidal activity of the test compound on whole plants.

Protocol:

• Plant Cultivation: Seeds of various weed species (e.g., a mix of broadleaf and grass weeds) and crop species are sown in pots and grown under controlled greenhouse conditions.

• Compound Formulation: The test compound is formulated in a suitable solvent system with adjuvants to ensure proper application and uptake.

• Application: The formulation is applied to the plants at different growth stages (pre-emergence or post-emergence) at various application rates.

• Evaluation: The plants are observed over a period of 14-21 days. Herbicidal efficacy is assessed by visual scoring of plant injury (e.g., bleaching, necrosis, stunting) on a scale of 0% (no effect) to 100% (plant death).

• Data Analysis: The dose-response relationship is determined, and the GR₅₀ value (the concentration required to cause a 50% reduction in plant growth) can be calculated.

Conclusion and Future Directions

5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione represents a molecule of significant interest within the field of HPPD inhibitors. Based on the well-established structure-activity relationships of related compounds, it is hypothesized to be a potent inhibitor of the HPPD enzyme. The presence of the trifluoromethyl group is anticipated to confer favorable physicochemical properties, potentially leading to enhanced biological activity.

To fully elucidate the potential of this compound, further research is warranted. Key future work should include:

• Definitive Synthesis and Characterization: A confirmed synthesis with full analytical characterization (NMR, MS, elemental analysis) is required.

• In Vitro and In Vivo Testing: The protocols outlined in this guide should be performed to determine the IC₅₀ against HPPD and to assess its whole-plant herbicidal activity.

• Crystallography: Co-crystallization of the compound with the HPPD enzyme would provide definitive evidence of its binding mode and would be invaluable for further rational drug design.

• Toxicological and Environmental Profile: A comprehensive evaluation of its safety profile for non-target organisms and its environmental fate is essential for any potential commercial development.

This technical guide provides a solid foundation for initiating such research endeavors and underscores the potential of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione as a lead compound for the development of novel herbicides or therapeutic agents.

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An In-depth Technical Guide to the Discovery and History of 5-Aryl-Cyclohexane-1,3-dione Derivatives

Introduction

The 5-aryl-cyclohexane-1,3-dione scaffold is a cornerstone in the development of a diverse range of biologically active molecules. From their origins in the study of natural phytotoxins to their current applications as life-saving pharmaceuticals and highly effective herbicides, these compounds have a rich and evolving history. This technical guide provides an in-depth exploration of the discovery, synthesis, and multifaceted applications of 5-aryl-cyclohexane-1,3-dione derivatives, tailored for researchers, scientists, and professionals in drug development and agrochemistry. We will delve into the key scientific breakthroughs, synthetic methodologies, and the crucial structure-activity relationships that have driven the innovation in this field.

A Serendipitous Discovery: From Allelopathy to Agrochemicals

The story of the commercially significant triketone class of herbicides, which includes 5-aryl-cyclohexane-1,3-dione derivatives, began not in a laboratory, but with a simple observation of nature. In 1977, chemists at Stauffer Chemical Company noted the allelopathic effect of the bottlebrush tree, Callistemon citrinus, where few weeds grew beneath it.[1][2][3] This led to the identification of the responsible natural phytotoxin, leptospermone.[1][2] While leptospermone itself was a known compound, its biological activity had not been previously reported.[1][3] This discovery sparked extensive research into analogous compounds, ultimately leading to the development of potent herbicides such as sulcotrione and mesotrione.[1][2]

These triketone herbicides demonstrated broad-spectrum activity against many commercially important weed species, with both pre- and post-emergence efficacy.[1][2] Mesotrione, in particular, was selected for development by Zeneca Agrochemicals (now Syngenta) due to its excellent control of broad-leaved weeds in maize crops.[1][2] First marketed in 2001 under brand names like Callisto and Tenacity, mesotrione's success cemented the importance of the 5-aryl-cyclohexane-1,3-dione core in modern agriculture.[1][3]

Mechanism of Action: Targeting a Key Enzyme

The herbicidal and therapeutic effects of 5-aryl-cyclohexane-1,3-dione derivatives stem from their ability to inhibit the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[1][3][4] HPPD is a critical enzyme in the tyrosine catabolism pathway in a wide range of organisms, including plants and animals.[4][5][6] In plants, HPPD catalyzes the conversion of 4-hydroxyphenylpyruvic acid (HPPA) to homogentisate (HGA), a precursor for the synthesis of plastoquinone and α-tocopherol.[4]

By inhibiting HPPD, these compounds block the production of plastoquinone, which in turn disrupts the function of phytoene desaturase (PDS), an essential enzyme in carotenoid biosynthesis.[4] The resulting lack of carotenoids leads to the destruction of chlorophyll, causing the characteristic bleaching symptoms in susceptible plants and ultimately leading to their death.[5] The selectivity of herbicides like mesotrione in maize is attributed to the crop's ability to rapidly metabolize the compound.[1][2]

The following diagram illustrates the mechanism of action of HPPD-inhibiting herbicides:

Caption: Mechanism of action of 5-aryl-cyclohexane-1,3-dione derivatives as HPPD inhibitors.

From Herbicide to Human Therapeutic: The Nitisinone Story

The discovery of the HPPD-inhibiting properties of 5-aryl-cyclohexane-1,3-diones had profound implications beyond agriculture. Scientists realized that this mechanism could be harnessed to treat a rare genetic disorder in humans called hereditary tyrosinemia type 1 (HT-1).[5][7] In HT-1, a deficiency in the enzyme fumarylacetoacetase, the final enzyme in the tyrosine degradation pathway, leads to the accumulation of toxic metabolites that cause severe liver and kidney damage.[7]

By inhibiting HPPD, the production of these toxic downstream metabolites is prevented.[5] This insight led to the development of nitisinone, a 5-aryl-cyclohexane-1,3-dione derivative, as a life-saving drug for HT-1 patients.[5][8] Nitisinone, sold under the brand name Orfadin, has transformed the treatment of HT-1, largely replacing the need for liver transplantation.[5] It is also used to treat another rare metabolic disorder, alkaptonuria.[5][7]

Synthesis of 5-Aryl-Cyclohexane-1,3-dione Derivatives

The synthesis of 5-aryl-cyclohexane-1,3-dione derivatives is a critical aspect of their development for various applications. Several synthetic routes have been established, with the choice of method often depending on the desired substitution pattern and scale of production. A common and effective method involves the reaction of a substituted benzoyl chloride with 1,3-cyclohexanedione.

General Synthetic Scheme for Mesotrione

The synthesis of mesotrione provides a representative example of the preparation of this class of compounds.[1] It involves a two-step process:

• O-Acylation: 1,3-Cyclohexanedione is reacted with 4-(methylsulfonyl)-2-nitrobenzoyl chloride. In this step, the enolic hydroxyl group of the dione attacks the acid chloride to form a benzoylated derivative.[1]

• Rearrangement: The resulting enol ester undergoes a rearrangement reaction, catalyzed by a cyanide source such as acetone cyanohydrin or trimethylsilyl cyanide (TMSCN), to yield the final product, mesotrione.[1][9]

The following diagram outlines a typical synthetic workflow:

Caption: General synthetic workflow for mesotrione.

Detailed Experimental Protocol for Nitisinone Synthesis

The synthesis of nitisinone follows a similar strategy, with specific reagents and conditions optimized to maximize yield and purity. The following protocol is adapted from patented procedures and highlights key experimental considerations.[9][10]

Step 1: Preparation of 2-Nitro-4-(trifluoromethyl)benzoyl Chloride

• To a solution of 2-nitro-4-(trifluoromethyl)benzoic acid in dichloromethane, add 1.03 equivalents of oxalyl chloride.[9]

• Stir the reaction mixture at room temperature until the conversion to the acid chloride is complete, as monitored by a suitable analytical technique (e.g., TLC or GC-MS).

• The resulting acid chloride solution is typically used directly in the next step without isolation.

Step 2: Synthesis of Nitisinone

• In a separate reaction vessel, dissolve 1,3-cyclohexanedione in a suitable solvent such as dichloromethane or ethyl acetate.[9][10]

• Add 3.0 equivalents of a base, such as triethylamine or anhydrous sodium carbonate, to form the enolate of 1,3-cyclohexanedione.[9][10]

• Cool the enolate solution to 0°C and slowly add the previously prepared 2-nitro-4-(trifluoromethyl)benzoyl chloride solution.

• After the addition is complete, allow the reaction to warm to room temperature and stir overnight.[9]

• Add a catalytic amount (0.05 equivalents) of trimethylsilyl cyanide (TMSCN) or aluminum trichloride to facilitate the rearrangement.[9][10]

• Work-up the reaction by washing with 2M hydrochloric acid.[9]

• Extract the product into an organic solvent, followed by extraction into an aqueous base (e.g., 1M sodium hydroxide at pH ~12) and subsequent acidification to precipitate the crude product.[9]

• The crude nitisinone is then purified by recrystallization from a suitable solvent system, such as acetone/water, to yield the final product with high purity.[9]

Table 1: Comparison of Catalysts and Solvents in Nitisinone Synthesis

Catalyst	Solvent	Reported Advantages	Reference
Trimethylsilyl cyanide (TMSCN)	Dichloromethane	Improved yield (>85%) and purity (>95%)	[9]
Aluminum trichloride	Ethyl acetate	Reduced toxicity of reagents, high product purity (>99.5%)	[10]

Expanding Horizons: Broader Applications and Future Perspectives

While the herbicidal and therapeutic applications of 5-aryl-cyclohexane-1,3-diones are well-established, research into their broader biological activities continues to expand. The versatile nature of this scaffold makes it an attractive starting point for the synthesis of a wide array of heterocyclic compounds with potential pharmacological properties.[11][12][13]

Recent studies have explored the potential of cyclohexane-1,3-dione derivatives as:

• Anticancer agents: Certain derivatives have shown promising in vitro cytotoxic activity against various cancer cell lines, including non-small-cell lung cancer.[11][14][15]

• Antimicrobial agents: The core structure has been incorporated into novel compounds with potential antibacterial and antifungal properties.[16]

• Enzyme inhibitors: Beyond HPPD, these derivatives are being investigated as inhibitors of other key enzymes, such as tyrosine kinases, which are implicated in various diseases.[11]

The development of efficient, one-pot synthetic methods is further accelerating the discovery of novel derivatives with enhanced biological activity and improved safety profiles.[17][18] As our understanding of the structure-activity relationships of these compounds deepens, we can expect to see the emergence of new and innovative applications for the 5-aryl-cyclohexane-1,3-dione scaffold in medicine, agriculture, and beyond.

Conclusion

The journey of 5-aryl-cyclohexane-1,3-dione derivatives from a natural phytotoxin to a blockbuster herbicide and a life-saving drug is a testament to the power of observation, chemical ingenuity, and interdisciplinary research. This in-depth technical guide has provided a comprehensive overview of the discovery, history, mechanism of action, and synthesis of this important class of compounds. For researchers and professionals in drug development and agrochemistry, the 5-aryl-cyclohexane-1,3-dione scaffold remains a fertile ground for innovation, with the potential to address some of the most pressing challenges in human health and food security. The continued exploration of this versatile chemical entity promises to yield even more remarkable discoveries in the years to come.

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• Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach - PMC - PubMed Central. [Link]

• Application of Cyclohexane‐1,3‐diones in the Synthesis of Six‐Membered Nitrogen‐Containing Heterocycles - ResearchGate. [Link]

• Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach | ACS Omega. [Link]

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InChI and SMILES for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

An In-Depth Technical Guide to 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione: Structure, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, a molecule of significant interest in contemporary drug discovery and chemical synthesis. We will delve into its fundamental chemical identifiers, the International Chemical Identifier (InChI) and the Simplified Molecular-Input Line-Entry System (SMILES), providing a foundation for its representation in chemical databases and computational modeling. The guide will further explore a validated synthetic pathway to this compound, offering a step-by-step protocol and discussing the mechanistic rationale behind the chosen methodology. Key physicochemical properties will be tabulated for easy reference. Finally, we will discuss the compound's current and potential applications, particularly within the realm of medicinal chemistry, supported by authoritative references. This document is intended for researchers, scientists, and professionals in drug development seeking a detailed and practical understanding of this important chemical entity.

Chemical Identity and Molecular Structure

A precise and unambiguous representation of a chemical compound is paramount for database searching, patent filings, and regulatory submissions. The two most widely adopted systems for this purpose are InChI and SMILES.

InChI and SMILES Identifiers

The InChI and SMILES strings for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione provide a linear text-based representation of its molecular structure. These identifiers are crucial for cheminformatics and data exchange among different software and databases.

• InChI: InChI=1S/C13H11F3O2/c14-13(15,16)9-3-1-8(2-4-9)10-5-11(17)7-12(18)6-10/h1-4,10H,5-7H2

• SMILES: C1C(C(CC(=O)C1)C2=CC=C(C=C2)C(F)(F)F)=O

These identifiers encode the atomic connectivity, stereochemistry (where applicable), and isotopic composition of the molecule, ensuring its unique identification.

Molecular Structure Visualization

A 2D representation of the molecular structure provides an intuitive understanding of the atomic arrangement and functional groups present in 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione. The cyclohexane-1,3-dione core and the 4-(trifluoromethyl)phenyl substituent are key features influencing its chemical reactivity and biological activity.

Caption: 2D structure of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Synthesis and Mechanistic Insights

The synthesis of 5-aryl-cyclohexane-1,3-diones is a well-established process in organic chemistry, often achieved through a Michael addition followed by a Dieckmann condensation or similar cyclization reactions. A common and efficient route involves the reaction of a chalcone derivative with a malonic ester.

Retrosynthetic Analysis

A retrosynthetic approach to 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione suggests a disconnection at the C-C bonds formed during the cyclization and Michael addition steps. This leads back to readily available starting materials: 4-(trifluoromethyl)benzaldehyde and acetone, which can form the chalcone intermediate, and a malonic ester such as diethyl malonate.

Experimental Protocol

The following two-step protocol provides a reliable method for the synthesis of the target compound.

Step 1: Synthesis of (E)-4-(4-(trifluoromethyl)phenyl)but-3-en-2-one (Chalcone Intermediate)

• To a stirred solution of 4-(trifluoromethyl)benzaldehyde (1.0 eq) in ethanol, add acetone (1.5 eq) and a catalytic amount of aqueous sodium hydroxide (10%).

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water and acidify with dilute HCl to precipitate the product.

• Filter the solid, wash with cold water, and dry under vacuum. Recrystallize from ethanol to obtain the pure chalcone.

Step 2: Synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

• Prepare a solution of sodium ethoxide by dissolving sodium metal (1.1 eq) in absolute ethanol under an inert atmosphere.

• To this solution, add diethyl malonate (1.0 eq) dropwise at 0 °C.

• After stirring for 30 minutes, add a solution of the chalcone from Step 1 (1.0 eq) in ethanol dropwise.

• Reflux the reaction mixture for 8-12 hours.

• Cool the mixture to room temperature and pour it into a mixture of ice and concentrated HCl.

• The crude product will precipitate. Filter the solid, wash with water, and dry.

• Purify the product by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Synthesis Workflow Diagram

The following diagram illustrates the key stages of the synthetic process.

Caption: Workflow for the synthesis of the target compound.

Physicochemical Properties

The physicochemical properties of a compound are critical for its handling, formulation, and pharmacokinetic profiling in drug development. The table below summarizes key calculated properties for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Property	Value	Source
Molecular Formula	C13H11F3O2
Molecular Weight	272.22 g/mol
XLogP3	2.6
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	1
Exact Mass	272.071119 g/mol
Monoisotopic Mass	272.071119 g/mol
Topological Polar Surface Area	34.1 Ų
Heavy Atom Count	18
Complexity	359

Applications in Drug Discovery and Development

The 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione scaffold is of particular interest in medicinal chemistry due to the presence of the trifluoromethyl group and the dione functionality. The trifluoromethyl group can enhance metabolic stability, binding affinity, and cell permeability of a drug candidate. The cyclohexane-1,3-dione moiety can act as a versatile pharmacophore, capable of engaging in various non-covalent interactions with biological targets.

This structural motif is found in compounds investigated for a range of therapeutic areas, including:

• Anticancer Agents: The dione ring can mimic the uracil ring of thymine, leading to the inhibition of enzymes involved in nucleotide metabolism, such as thymidylate synthase.

• Anti-inflammatory Drugs: The scaffold has been explored for the development of inhibitors of enzymes such as cyclooxygenase (COX) and 5-lipoxygenase (5-LOX).

• Herbicides and Pesticides: The structural features of this compound are also relevant in the agrochemical industry.

Further research into the biological activity of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione and its derivatives is warranted to fully elucidate its therapeutic potential.

References

• PubChem. (n.d.). 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione. National Center for Biotechnology Information. Retrieved from [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 138546, 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione. Retrieved January 17, 2026 from [Link].

A Technical Guide to the Solubility and Stability of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

Abstract

This technical guide provides a comprehensive framework for characterizing the aqueous solubility and chemical stability of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, a molecule combining a lipophilic trifluoromethylphenyl group with a polar, acidic cyclohexane-1,3-dione moiety. As these structural features present distinct challenges and opportunities in drug development, a thorough understanding of the compound's physicochemical properties is paramount for formulation design, analytical method development, and predicting its in vivo behavior. This document outlines the core chemical principles governing its solubility and stability, provides detailed, field-proven experimental protocols for its assessment, and presents a logical workflow for its complete characterization, adhering to international regulatory standards.

Introduction: Molecular Structure and Physicochemical Implications

5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione is a small molecule with a molecular weight of 256.22 g/mol and the formula C13H11F3O2.[1] Its structure is characterized by two key functional regions that dictate its physicochemical profile:

• The 4-(trifluoromethyl)phenyl Group: The trifluoromethyl (-CF3) group is a strong electron-withdrawing substituent that significantly increases the lipophilicity of the phenyl ring. This moiety generally enhances solubility in non-polar, organic solvents but can drastically reduce aqueous solubility.[2][3]

• The Cyclohexane-1,3-dione Moiety: This β-dicarbonyl system is the molecule's polar, ionizable center. It exists in a dynamic equilibrium between its keto and enol tautomeric forms.[4][5] The acidic protons on the carbon atom situated between the two carbonyl groups (α-carbon) give the molecule a pKa value, making its aqueous solubility highly dependent on the pH of the medium.[5][6] The enol form is significantly stabilized by conjugation.[7]

Understanding the interplay between the lipophilic phenyl group and the ionizable dione ring is critical for predicting and manipulating the compound's behavior in various environments.

Solubility Profiling

A comprehensive solubility assessment is fundamental to drug development, influencing everything from bioassay reliability to oral bioavailability. For 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, both kinetic and thermodynamic solubility should be evaluated across a range of physiologically relevant media.

Theoretical Considerations

The aqueous solubility of this compound is governed by the Henderson-Hasselbalch equation, linked to its pKa.

• At pH values significantly below its pKa, the molecule will be in its neutral, non-ionized form. In this state, the high lipophilicity of the trifluoromethylphenyl group will dominate, likely resulting in poor aqueous solubility.

• At pH values above its pKa, the cyclohexane-1,3-dione ring will deprotonate to form an enolate anion. This ionization introduces a charge, which dramatically increases the molecule's interaction with polar water molecules, thereby enhancing its solubility.

Data Summary: Expected Solubility Profile

The following table summarizes the expected solubility data based on the structural characteristics of the molecule.

Solvent/Medium	Solubility Type	Expected Outcome	Rationale
Phosphate Buffered Saline (PBS), pH 7.4	Kinetic & Thermodynamic	Low to Moderate	At physiological pH, partial ionization of the dione moiety may occur, slightly improving solubility over pure water.
Simulated Gastric Fluid (SGF), pH 1.2	Kinetic & Thermodynamic	Very Low	The molecule will be fully protonated and neutral, leading to minimal aqueous solubility.
Simulated Intestinal Fluid (SIF), pH 6.8	Kinetic & Thermodynamic	Low to Moderate	Similar to PBS, partial ionization will be present.
Dimethyl Sulfoxide (DMSO)	General	High	A common aprotic polar solvent for creating high-concentration stock solutions.[8]
Methanol / Ethanol	General	Moderate to High	Polar protic solvents capable of hydrogen bonding with the dione moiety.

Experimental Protocol: High-Throughput Kinetic Solubility Assay

Kinetic solubility provides a rapid assessment suitable for early-stage discovery, measuring the solubility of a compound when added to a buffer from a DMSO stock solution.[9][10]

Objective: To rapidly determine the kinetic solubility of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione in aqueous buffers.

Methodology: Laser Nephelometry or UV-Vis Spectrophotometry.[11]

Step-by-Step Protocol:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO.[8]

• Plate Preparation: Using a liquid handler, dispense 2 µL of the DMSO stock solution into the wells of a 96-well microplate.

• Buffer Addition: Add 198 µL of the desired aqueous buffer (e.g., PBS, pH 7.4) to each well. This results in a final DMSO concentration of 1% and a nominal compound concentration of 100 µM.

• Incubation: Seal the plate and shake at room temperature (e.g., 25°C) for 2 hours to allow for precipitation to equilibrate.[9]

• Detection (Nephelometry): Measure the light scattering in each well using a nephelometer. Increased scattering relative to a buffer-only control indicates precipitation.

• Detection (UV-Vis after Filtration): Alternatively, filter the plate contents through a solubility filter plate to remove any precipitate.[9] Measure the UV absorbance of the filtrate in a UV-compatible plate.

• Data Analysis: Quantify the concentration of the dissolved compound by comparing the measurement against a standard curve prepared by diluting the DMSO stock in a 50:50 acetonitrile:water mixture. The highest concentration at which no precipitate is observed is reported as the kinetic solubility.

Stability Assessment and Forced Degradation

Stability testing is a non-negotiable regulatory requirement that defines the storage conditions and shelf-life of a drug substance.[12][13] Forced degradation (or stress testing) is performed to identify likely degradation products, establish degradation pathways, and demonstrate the specificity of analytical methods.[14][15] This process is mandated by the International Council for Harmonisation (ICH) guidelines.[16][17]

Predicted Degradation Pathways

Based on its chemical structure, 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione may be susceptible to the following degradation mechanisms:

• Hydrolysis: The cyclohexane-1,3-dione ring may be susceptible to hydrolysis, particularly under strong acidic or basic conditions.[18] While generally stable, the trifluoromethyl group can undergo hydrolysis to a carboxylic acid under harsh alkaline conditions.[19]

• Oxidation: The molecule may be sensitive to oxidative stress, potentially at the electron-rich aromatic ring or the enol tautomer.[18]

• Photodegradation: The phenyl ring acts as a chromophore, making the molecule potentially liable to degradation upon exposure to light, as outlined in ICH Q1B guidelines.[20][21][22] Studies have shown that compounds like 4-(trifluoromethyl)phenol can degrade upon photolysis.[19]

Experimental Workflow for Stability Studies

The following diagram illustrates a comprehensive workflow for assessing the stability of the compound.

Caption: A logical workflow for forced degradation studies.

Protocol: Forced Degradation Under Hydrolytic Conditions

Objective: To evaluate the stability of the compound in acidic and basic environments and to identify potential hydrolytic degradants.

Materials:

• 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

• Acetonitrile (ACN), HPLC grade

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M and 1.0 M

• HPLC system with UV/PDA and Mass Spectrometry (MS) detectors

Step-by-Step Protocol:

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in ACN.

• Acidic Condition:

  • Pipette 1 mL of the stock solution into a vial.

  • Add 1 mL of 0.1 M HCl.

  • Incubate the vial in a water bath at 60°C.

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

  • Immediately neutralize the aliquot with an equivalent amount of 0.1 M NaOH. Dilute with mobile phase to an appropriate concentration for HPLC analysis.

• Basic Condition:

  • Pipette 1 mL of the stock solution into a vial.

  • Add 1 mL of 0.1 M NaOH.

  • Maintain the vial at room temperature.

  • Withdraw aliquots at specified time points.

  • Immediately neutralize with an equivalent amount of 0.1 M HCl and dilute for analysis.

• Analysis:

  • Analyze all samples using a validated stability-indicating HPLC method.

  • The target degradation is typically between 5-20%.[17][23] If degradation is too rapid or too slow, the acid/base concentration or temperature should be adjusted.

  • Monitor for the appearance of new peaks (degradants) and a decrease in the peak area of the parent compound.

  • Use LC-MS to obtain the mass of any significant degradants to aid in structural elucidation.

Protocol: Photostability Testing

Objective: To determine if the compound is sensitive to light, following ICH Q1B guidelines.[20][24][25]

Step-by-Step Protocol:

• Sample Preparation:

  • Place a thin layer of solid compound powder in a chemically inert, transparent dish.

  • Prepare a solution of the compound (e.g., 0.1 mg/mL in ACN:water) in a quartz cuvette or vial.

  • Prepare "dark" control samples for both solid and solution by wrapping them completely in aluminum foil.

• Exposure:

  • Place the test and control samples in a calibrated photostability chamber.

  • Expose the samples to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[22][24]

• Analysis:

  • After exposure, prepare all samples (including dark controls) for analysis by the stability-indicating HPLC method.

  • Compare the chromatograms of the exposed samples to the dark controls.

  • Significant formation of new impurities or a decrease in the assay of the parent compound in the exposed sample relative to the control indicates photosensitivity.

Conclusion and Strategic Recommendations

The dualistic nature of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione—possessing both a highly lipophilic and a polar, ionizable moiety—requires a meticulous and multi-faceted characterization strategy.

• For Solubility Enhancement: The pronounced pH-dependent solubility is the most critical attribute to leverage. Formulation strategies should focus on maintaining a pH where the compound is sufficiently ionized (pH > pKa). This could involve the use of buffered formulations, salt forms, or amorphous solid dispersions to improve dissolution rates.

• For Stability Management: Forced degradation studies will reveal the compound's liabilities. If significant degradation is observed under specific conditions (e.g., oxidative or photolytic), appropriate protective measures must be implemented. This includes the selection of suitable antioxidants in the formulation or the use of light-protective primary packaging.[15]

By systematically applying the principles and protocols outlined in this guide, researchers and drug development professionals can build a robust physicochemical profile for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, enabling informed decisions that accelerate the path to a viable drug product.

Visualization of Key Chemical Concepts

The following diagram illustrates the core chemical equilibria influencing the compound's properties.

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Protocols & Analytical Methods

Synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione: An Application Note and Detailed Protocol

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, a valuable building block in medicinal chemistry and materials science. The trifluoromethylphenyl moiety imparts unique electronic properties and metabolic stability to target molecules, making this dione a key intermediate in the development of novel pharmaceuticals and functional materials. The presented synthesis is a robust two-step process commencing with a base-catalyzed Knoevenagel condensation of 4-(trifluoromethyl)benzaldehyde and cyclohexane-1,3-dione, followed by a selective catalytic hydrogenation of the resulting α,β-unsaturated dione. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis, offering detailed experimental procedures, mechanistic insights, and safety considerations.

Introduction

Cyclohexane-1,3-dione derivatives are versatile scaffolds in organic synthesis, serving as precursors to a wide array of bioactive molecules and complex natural products.[1][2] The introduction of a trifluoromethylphenyl group at the 5-position of the cyclohexane-1,3-dione core can significantly enhance the lipophilicity and metabolic stability of derivative compounds, properties that are highly desirable in drug design. The target molecule, 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, is therefore a key intermediate for accessing novel chemical entities with potential therapeutic applications.

The synthetic strategy detailed herein follows a logical and efficient pathway. The initial Knoevenagel condensation is a classic carbon-carbon bond-forming reaction that proceeds via the nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration.[3] In this protocol, the active methylene protons of cyclohexane-1,3-dione react with the electrophilic carbonyl carbon of 4-(trifluoromethyl)benzaldehyde. The subsequent selective reduction of the conjugated carbon-carbon double bond in the Knoevenagel adduct is achieved through catalytic hydrogenation, a widely employed and effective method for the saturation of alkenes.[4]

Reaction Scheme

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Application Note: High-Purity Isolation of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione via Optimized Recrystallization

An Application Note and Protocol from the Senior Application Scientist

Abstract

This document provides a comprehensive guide and a detailed protocol for the purification of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, a key intermediate in various synthetic pathways. Achieving high purity of this compound is critical for ensuring the desired yield and impurity profile in subsequent reactions. This note outlines a robust recrystallization procedure developed through an analysis of the target molecule's structural properties and the application of first principles of solubility and crystal growth. We will explore the rationale behind solvent system selection, provide a step-by-step protocol, and detail the necessary quality control checks to validate the purification process.

Introduction: The Rationale for Purity

5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione is a diketone derivative whose utility in synthetic chemistry is significant. The presence of the trifluoromethylphenyl group imparts specific electronic and steric properties, making it a valuable building block. However, the synthesis of this compound can often result in the co-precipitation of unreacted starting materials, side-products, and other process-related impurities. These contaminants can interfere with downstream applications, potentially leading to reduced yields, catalyst poisoning, or the formation of undesirable byproducts.

Recrystallization remains one of the most powerful and cost-effective techniques for purifying solid organic compounds. The principle relies on the differential solubility of the desired compound and its impurities in a selected solvent or solvent system at varying temperatures. A successful recrystallization protocol yields a product of high purity with a well-defined crystalline structure.

Foundational Principles: Designing the Recrystallization Strategy

The success of any recrystallization is contingent on the judicious selection of a solvent system. The ideal solvent should exhibit the following characteristics:

• High Solvation at Elevated Temperatures: The compound of interest should be highly soluble in the solvent at or near its boiling point.

• Low Solvation at Low Temperatures: The compound should be sparingly soluble or insoluble in the same solvent at low temperatures (e.g., 0-4 °C).

• Favorable Impurity Solubility Profile: Impurities should either be completely soluble or completely insoluble in the solvent at all temperatures.

• Non-Reactive: The solvent must be chemically inert towards the compound being purified.

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals.

Given the structure of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, which contains a polar 1,3-dione moiety and a less polar trifluoromethylphenyl group, a solvent system of intermediate polarity is predicted to be most effective. A mixed solvent system, often comprising a "good" solvent (in which the compound is highly soluble) and an "anti-solvent" (in which the compound is poorly soluble), provides a greater degree of control over the crystallization process.

For this application, we have selected an Ethanol/Water system. Ethanol is a polar protic solvent that should readily dissolve the target compound at elevated temperatures. Water, being more polar, will act as an anti-solvent, reducing the solubility of the organic compound as the solution cools and upon its addition, thereby inducing crystallization.

Experimental Workflow and Logic

The following diagram illustrates the logical flow of the purification process, from initial material assessment to final product validation.

Caption: Workflow for the purification of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Detailed Purification Protocol

This protocol is designed for the purification of approximately 5.0 g of crude 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione. Adjust volumes accordingly for different scales.

4.1. Materials and Equipment

Reagents & Materials	Equipment
Crude 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione	Erlenmeyer flasks (125 mL, 250 mL)
Ethanol (Reagent Grade)	Hot plate with magnetic stirring
Deionized Water	Magnetic stir bars
Celite® or activated charcoal (optional)	Powder funnel
Fluted filter paper
Büchner funnel and flask
Vacuum source
pH paper
Melting point apparatus
HPLC or TLC system for purity analysis

4.2. Step-by-Step Methodology

Step 1: Dissolution

• Place 5.0 g of the crude compound into a 125 mL Erlenmeyer flask equipped with a magnetic stir bar.

• Add approximately 20 mL of ethanol.

• Gently heat the mixture on a hot plate with stirring. Add ethanol in small portions (1-2 mL) until the solid completely dissolves. The goal is to use the minimum amount of hot solvent necessary.

  • Causality Note: Using the minimum volume of solvent is crucial for maximizing the recovery yield. Supersaturation is the driving force for crystallization; excess solvent will keep more of the product dissolved even after cooling.

Step 2: Decolorization and Hot Filtration (Optional)

• If the solution is colored due to impurities, remove it from the heat and allow it to cool slightly. Add a small amount (approx. 0.1 g) of activated charcoal.

• Bring the solution back to a boil for a few minutes.

• Perform a hot gravity filtration to remove the charcoal and any insoluble impurities. Preheat a powder funnel and a clean 250 mL Erlenmeyer flask to prevent premature crystallization in the funnel.

  • Trustworthiness Check: Preheating the filtration apparatus is a critical, non-negotiable step to prevent the product from crashing out of solution, which would result in significant yield loss.

Step 3: Inducing Crystallization

• Allow the hot, clear filtrate to cool slowly towards room temperature on a benchtop. Do not disturb the flask.

  • Expertise Insight: Slow cooling is essential for the formation of large, well-defined crystals. Rapid cooling (e.g., by immediately placing the flask in an ice bath) can trap impurities within the crystal lattice and lead to the formation of small, impure crystals.

• Once the solution has reached room temperature, crystal formation should be observed. If not, scratch the inside of the flask with a glass rod to create nucleation sites.

• Slowly add deionized water dropwise with gentle swirling until the solution becomes faintly turbid. This indicates that the saturation point has been reached.

• Allow the flask to stand undisturbed for at least 30-60 minutes to allow for crystal growth.

Step 4: Crystal Maturation and Isolation

• Once crystal growth appears complete at room temperature, place the flask in an ice bath for at least 30 minutes to maximize the precipitation of the product.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of a cold 1:1 ethanol/water mixture to remove any residual soluble impurities.

• Continue to draw air through the crystals for several minutes to partially dry them.

Step 5: Drying and Analysis

• Transfer the purified crystals to a watch glass and dry them to a constant weight, preferably in a vacuum oven at a temperature well below the compound's melting point.

• Determine the melting point of the dried crystals. A sharp melting point range (e.g., within 1-2 °C) is indicative of high purity.

• Assess the purity using an appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC), comparing the purified product to the crude material.

• Calculate the percent recovery.

Quality Control and Validation

Parameter	Specification	Rationale
Appearance	White to off-white crystalline solid	Significant color change indicates successful removal of colored impurities.
Melting Point	Sharp, narrow range (e.g., 1-2 °C)	A broad or depressed melting point suggests the presence of impurities.
Purity (HPLC)	≥ 99.0%	Quantitative confirmation of impurity removal.
Recovery Yield	Typically 70-90% (process dependent)	Balances purity with material loss. Low yield may indicate non-ideal solvent or premature crystallization.

Conclusion

This application note provides a detailed, scientifically-grounded protocol for the purification of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione by recrystallization. By understanding the principles behind solvent selection and the crystallization process, researchers can effectively enhance the purity of this valuable synthetic intermediate. The self-validating steps, including in-process checks and final analytical validation, ensure a robust and reproducible purification outcome, which is paramount in the field of drug development and chemical research.

References

• Laurence, M. Miller, G. (2012). Recrystallization. Department of Chemistry, University of Rochester. Available at: [Link]

• Nichols, L. (2021). Recrystallization. Chemistry LibreTexts. Available at: [Link]

Application Note: High-Purity Isolation of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione using Optimized Column Chromatography

Abstract

This comprehensive guide details a robust column chromatography protocol for the purification of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, a key intermediate in pharmaceutical research and drug development. The presence of the electron-withdrawing trifluoromethyl group and the polar dicarbonyl functionality necessitates a carefully optimized method to achieve high purity. This document provides a step-by-step methodology, explains the scientific rationale behind the chosen parameters, and offers troubleshooting guidance for researchers, scientists, and drug development professionals.

Introduction: The Chromatographic Challenge

5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione is a β-diketone derivative of significant interest in medicinal chemistry.[1][2] The trifluoromethyl (-CF₃) moiety is known to enhance crucial drug-like properties such as lipophilicity and metabolic stability.[1][2][3] The purification of this compound from synthetic reaction mixtures often presents a challenge due to the presence of structurally similar impurities. Column chromatography is the method of choice for achieving the high degree of purity required for subsequent applications.

The unique electronic properties of the trifluoromethyl group and the polar nature of the cyclohexane-1,3-dione ring system dictate the chromatographic strategy.[1][2] This guide explores a normal-phase chromatography approach, which is well-suited for the separation of moderately polar compounds.

Principles of Separation

The purification strategy hinges on the principles of normal-phase adsorption chromatography. In this mode, a polar stationary phase (silica gel) is used in conjunction with a non-polar mobile phase. Compound separation is achieved based on the differential adsorption of the analyte and impurities to the stationary phase.

The 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione molecule possesses both polar (the dicarbonyl group) and non-polar (the trifluoromethylphenyl group) regions. The polar diketone moiety will interact strongly with the silanol groups of the silica gel, leading to retention. The elution of the compound is then controlled by gradually increasing the polarity of the mobile phase.

Detailed Chromatographic Protocol

This protocol is designed for the purification of approximately 1 gram of crude 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione. Adjustments may be necessary for different scales.

Materials and Equipment

Item	Specification
Stationary Phase	Silica Gel, 60 Å, 230-400 mesh
Mobile Phase Solvents	n-Hexane (ACS grade), Ethyl Acetate (ACS grade)
Sample Adsorbent	Silica Gel, 60 Å, 230-400 mesh
Chromatography Column	Glass, 40-60 mm inner diameter, 400-600 mm length
Eluent Collection	Test tubes or fraction collector
Detection	Thin-Layer Chromatography (TLC) plates, UV lamp (254 nm)
Miscellaneous	Round bottom flask, rotary evaporator, glassware

Experimental Workflow

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1H and 13C NMR analysis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

An Application Guide to the Comprehensive ¹H and ¹³C NMR Analysis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

Introduction

5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione is a bifunctional organic molecule featuring a cyclohexane-1,3-dione core and a 4-(trifluoromethyl)phenyl substituent.[1][2][3] The presence of the β-diketone system introduces complex structural and electronic properties, including the potential for keto-enol tautomerism, while the trifluoromethyl group significantly influences the molecule's electronic distribution, lipophilicity, and metabolic stability.[1][4] These characteristics make it an interesting scaffold for drug development and a valuable building block in organic synthesis.

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous structural elucidation of such molecules in solution. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the detailed ¹H and ¹³C NMR analysis of this compound. We will delve into the causality behind experimental choices, provide validated protocols for data acquisition, and offer insights into spectral interpretation, including the challenges posed by tautomerism and the influence of the fluorine substituent.

Structural and Tautomeric Considerations

A critical aspect of analyzing cyclohexane-1,3-dione derivatives is their existence in a tautomeric equilibrium between the diketo and enol forms.[4][5][6] Unlike acyclic β-diketones, the cyclic structure prevents the formation of a strong intramolecular hydrogen bond in the enol form. Instead, the enol tautomer is often stabilized by intermolecular hydrogen bonding, forming dimers or larger aggregates, particularly in less polar solvents.[6][7] The position of this equilibrium is highly dependent on factors such as solvent polarity, concentration, and temperature, which will be directly reflected in the NMR spectrum.[8]

The equilibrium may be slow on the NMR timescale, resulting in distinct signals for both tautomers, or fast, leading to a single set of averaged signals. Understanding this phenomenon is paramount for accurate spectral assignment.

Caption: Keto-enol equilibrium of 5-substituted cyclohexane-1,3-dione.

Protocol for NMR Sample Preparation

The quality of the NMR spectrum is fundamentally dependent on the quality of the sample. A properly prepared sample ensures high-resolution spectra free from artifacts.

Rationale:

• Solvent Choice: Deuterated solvents are essential to avoid large solvent signals in ¹H NMR and to provide a lock signal for the spectrometer.[9] The choice of solvent can influence the keto-enol equilibrium. Chloroform-d (CDCl₃) is a common starting point for many organic molecules. For compounds with potentially lower solubility or to investigate hydrogen bonding effects, more polar solvents like DMSO-d₆ or Acetone-d₆ can be used.[8]

• Concentration: For ¹H NMR, a concentration of 5-25 mg in 0.6-0.7 mL of solvent is typical for small molecules.[9] ¹³C NMR is inherently less sensitive, requiring higher concentrations, typically 50-100 mg, to obtain a good signal-to-noise ratio in a reasonable time.[9]

• Filtration: Any suspended particulate matter will severely degrade the magnetic field homogeneity, leading to broad, poorly resolved peaks.[10] Filtering the sample directly into the NMR tube is a critical, non-negotiable step.

Step-by-Step Protocol:

• Weighing: Accurately weigh 10-20 mg of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione for ¹H NMR (or 50-75 mg for ¹³C NMR) into a clean, dry vial.

• Dissolution: Add approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) to the vial. Gently swirl or vortex the vial until the sample is completely dissolved.

• Filtration: Prepare a filtration pipette by tightly packing a small plug of glass wool or cotton into a Pasteur pipette.

• Transfer: Using the filtration pipette, transfer the solution from the vial into a clean, high-quality 5 mm NMR tube. The final volume in the tube should be between 0.6 and 0.7 mL (a height of about 4-5 cm).[11]

• Capping and Labeling: Cap the NMR tube securely and label it clearly. Wipe the outside of the tube with a lint-free tissue before inserting it into the spectrometer.

NMR Data Acquisition Workflow

Acquiring high-quality, reproducible NMR data requires the careful selection of experimental parameters. The following workflow and parameters are recommended for standard ¹H, ¹³C, and DEPT-135 experiments.

Caption: Standard workflow for 1D NMR analysis.

Recommended Acquisition Parameters (400 MHz Spectrometer)

Parameter	¹H Experiment	¹³C Experiment	DEPT-135 Experiment	Rationale
Pulse Program	zg30	zgpg30	dept135	Standard pulse sequences for quantitative ¹H, ¹³C with proton decoupling, and DEPT.
Pulse Angle	30-45°	30°	135°	A 30° pulse for ¹³C provides good signal without saturating quaternary carbons.[12]
Spectral Width	~12 ppm	~220 ppm	~220 ppm	Ensures all expected signals are captured within the window.
Acquisition Time (AQ)	3-4 s	1-2 s	1-2 s	Longer acquisition time provides better resolution.[12]
Relaxation Delay (D1)	2-5 s	2 s	2 s	Allows for sufficient relaxation of nuclei between scans for more accurate integration.
Number of Scans (NS)	8-16	1024-4096	256-1024	¹³C requires significantly more scans due to its low natural abundance and sensitivity.

Spectral Interpretation and Data Assignment

The following tables provide predicted chemical shifts and assignments for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione. These predictions are based on established chemical shift ranges and the electronic effects of the substituents. The presence of tautomers may result in two sets of signals or averaged signals.

Caption: Numbering scheme for NMR signal assignment.

Predicted ¹H NMR Data

Proton(s)	Predicted δ (ppm)	Multiplicity	Integration	Assignment Notes
H-5	3.0 - 3.5	Multiplet (m)	1H	Methine proton, deshielded by the adjacent aromatic ring.
H-4, H-6	2.5 - 3.0	Multiplet (m)	4H	Diastereotopic methylene protons adjacent to the methine and carbonyl groups.
H-2	3.5 (keto) / 5.5 (enol)	Singlet (s)	2H (keto) / 1H (enol)	Methylene protons between two carbonyls (keto form) are acidic. The olefinic proton in the enol form appears further downfield.[13]
H-2', H-6'	~7.6	Doublet (d)	2H	Aromatic protons ortho to the electron-withdrawing CF₃ group are deshielded.
H-3', H-5'	~7.4	Doublet (d)	2H	Aromatic protons meta to the CF₃ group.
Enol-OH	10 - 14	Broad Singlet (br s)	1H	Appears only in the enol form; chemical shift is highly variable and concentration-dependent.

Predicted ¹³C NMR Data

Carbon(s)	Predicted δ (ppm)	DEPT-135 Phase	Assignment Notes
C-1, C-3	195 - 205	Quaternary (absent)	Carbonyl carbons appear significantly downfield. In the enol form, one signal will shift upfield (~190 ppm) and the other becomes olefinic.
C-2	~50 (keto) / ~100 (enol)	CH₂ (negative) / CH (positive)	The C-2 carbon chemical shift is highly sensitive to the tautomeric form.
C-4, C-6	~45	CH₂ (negative)	Aliphatic methylene carbons adjacent to carbonyls.
C-5	~40	CH (positive)	Aliphatic methine carbon.
C-1'	~145	Quaternary (absent)	Aromatic quaternary carbon attached to the cyclohexane ring.
C-2', C-6'	~126	CH (positive)	Aromatic carbons ortho to the CF₃ group.
C-3', C-5'	~128	CH (positive)	Aromatic carbons meta to the CF₃ group.
C-4'	~130 (q, J ≈ 32 Hz)	Quaternary (absent)	Quaternary aromatic carbon attached to the CF₃ group. Will appear as a quartet due to C-F coupling.
CF₃	~124 (q, J ≈ 272 Hz)	Quaternary (absent)	The trifluoromethyl carbon signal is split into a quartet by the three fluorine atoms with a large coupling constant.

DEPT-135 Spectroscopy: A Distortionless Enhancement by Polarization Transfer (DEPT-135) experiment is invaluable for distinguishing carbon types.[14] In this experiment, CH and CH₃ signals appear as positive peaks, CH₂ signals appear as negative (inverted) peaks, and quaternary carbons are not observed.[15][16][17] This technique provides definitive identification of the methylene (C-2, C-4, C-6) and methine (C-5) carbons in the cyclohexane ring.

Conclusion

The comprehensive ¹H and ¹³C NMR analysis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione provides unambiguous structural verification. Careful sample preparation and the selection of appropriate acquisition parameters are crucial for obtaining high-quality data. The key interpretive challenges arise from the keto-enol tautomerism of the dione ring, which is highly sensitive to the solvent environment. By combining standard ¹H and ¹³C experiments with spectral editing techniques like DEPT-135, a complete and confident assignment of all proton and carbon signals can be achieved. This protocol serves as a robust foundation for the routine characterization of this molecule and its derivatives in research and industrial settings.

References

• Dalvit, C., & Vulpetti, A. (2011). The trifluoromethyl group: an effective 19F NMR probe for fragment-based drug discovery. Journal of Medicinal Chemistry, 54(21), 7489-7497. [Link]

• Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Fiveable. (n.d.). DEPT-135 Definition. Retrieved from [Link]

• Emory University NMR Center. (2023). Small molecule NMR sample preparation. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 6.4: DEPT C-13 NMR Spectroscopy. Retrieved from [Link]

• da Silva, A. B., et al. (2021). NMR and theoretical investigation of the keto enol tautomerism in cyclohexane-1,3-diones. Magnetic Resonance in Chemistry, 59(8), 785-794. [Link]

• Chan, S. O., & Reeves, L. W. (1965). A STUDY OF TAUTOMERISM IN CYCLIC β-DIKETONES BY PROTON MAGNETIC RESONANCE. Canadian Journal of Chemistry, 43(11), 3057-3062. [Link]

• Kitevski-LeBlanc, J. L., & Prosser, R. S. (2012). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of biomolecular NMR, 53(2), 131–140. [Link]

• University of Leicester. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Reynolds, W. F., & Burns, D. C. (2018). Acquiring 1H and 13C Spectra. In Optimizing NMR Methods for Structure Elucidation. Royal Society of Chemistry. [Link]

• Columbia University NMR Core Facility. (n.d.). DEPT. Retrieved from [Link]

• OpenStax. (2023). 13.12 DEPT 13C NMR Spectroscopy. In Organic Chemistry. [Link]

• Chemistry LibreTexts. (2024). 13.12: DEPT ¹³C NMR Spectroscopy. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Anasazi Instruments. (n.d.). Active Nuclei Fluorine-19 NMR Spectroscopy. Retrieved from [Link]

• University College London. (n.d.). Sample Preparation. Retrieved from [Link]

• Bruker. (n.d.). Basic 1D and 2D NMR Experiments. Retrieved from [Link]

• University of Washington. (n.d.). Fluorine NMR. Retrieved from [Link]

• University of Missouri. (2020). Optimized Default 13C Parameters. Retrieved from [Link]

• Kitevski-LeBlanc, J. L., & Prosser, R. S. (2012). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of biomolecular NMR, 53(2), 131–140. [Link]

• University of Wisconsin-Madison. (n.d.). A List of Commonly used Acquisition Parameters in Bruker TOPSPIN. Retrieved from [Link]

• Chan, S. O., & Reeves, L. W. (1965). A STUDY OF TAUTOMERISM IN CYCLIC β-DIKETONES BY PROTON MAGNETIC RESONANCE. Canadian Science Publishing. [Link]

• Moss, G. P. (2009). Quantum chemical calculation of 19F NMR chemical shifts of trifluoromethyl diazirine photoproducts and precursors. Magnetic Resonance in Chemistry, 47(8), 669-676. [Link]

• Kolehmainen, E., et al. (2007). Structures of cyclohexane-1,3-dione and 4-hydroxycyclohexane-1,3-dione in solutions – An NMR and GIAO-DFT computational study. Magnetic Resonance in Chemistry, 45(10), 843-850. [Link]

• University of Bristol. (2017). Quantitative NMR Spectroscopy. Retrieved from [Link]

• Cyr, N., & Stothers, J. B. (1979). Keto-Enol Tautomerism of Dimedone Studied by Dynamic NMR. Canadian Journal of Chemistry, 57(11), 1373-1377. [Link]

• Fadeyi, O. O., & Okoro, U. C. (2008). Synthesis of 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one: new trifluoromethyl building block. Journal of Fluorine Chemistry, 129(10), 963-966. [Link]

• Dolbier, W. R. (2014). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Dove Medical Press. [Link]

• Zhang, Q., et al. (2022). An NMR study on the keto-enol tautomerism of 1,3-dicarbonyl drug precursors. Forensic Science International, 337, 111364. [Link]

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Mass spectrometry fragmentation of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

Authored by: A Senior Application Scientist

Abstract

This application note provides a detailed examination of the electron ionization (EI) mass spectrometry fragmentation pathways for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione (CAS: 55579-69-6).[1][2] As a compound of interest in medicinal chemistry and drug development, particularly within classes of molecules targeting protein tyrosine kinases, a thorough understanding of its mass spectral behavior is critical for its unambiguous identification in complex matrices.[3] This guide elucidates the principal fragmentation mechanisms, including benzylic cleavage, retro-Diels-Alder reaction, and subsequent neutral losses, supported by established principles of mass spectrometry.[4] A comprehensive protocol for analysis via Gas Chromatography-Mass Spectrometry (GC-MS) is also provided for experimental verification.

Introduction

5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione is a bicyclic molecule featuring a cyclohexane-1,3-dione core substituted with a trifluoromethylphenyl group. The cyclohexane-1,3-dione moiety and its derivatives are recognized for a wide range of biological activities and serve as versatile synthons in organic chemistry.[3][5] The trifluoromethyl group is frequently incorporated into pharmaceutical candidates to enhance metabolic stability and binding affinity. Consequently, robust analytical methods are essential for the characterization of such molecules throughout the research and development pipeline.

Electron Ionization (EI) mass spectrometry is a powerful technique for structural elucidation due to its ability to generate reproducible and information-rich fragmentation patterns.[6] The high energy (70 eV) imparted during ionization induces characteristic bond cleavages that function as a molecular fingerprint.[4] This document outlines the predicted fragmentation cascade of the title compound, providing researchers with the foundational knowledge required for its identification and for interpreting the mass spectra of related analogues.

Recommended Analytical Protocol: GC-MS Analysis

To experimentally verify the fragmentation patterns discussed herein, a standard gas chromatography-mass spectrometry (GC-MS) analysis with electron ionization is the recommended approach. The protocol below is designed to be a robust starting point for method development.

Experimental Workflow

Caption: Standard workflow for GC-MS analysis of the target compound.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

  • Dissolve the sample in 1 mL of a high-purity volatile solvent such as ethyl acetate or dichloromethane to create a 1 mg/mL stock solution.

  • Perform serial dilutions as necessary to achieve a final concentration suitable for GC-MS analysis (e.g., 1-10 µg/mL).

• Gas Chromatography (GC) Conditions:

  • Injector: Split/Splitless, operated in splitless mode at 250 °C.

  • Carrier Gas: Helium, with a constant flow rate of 1.0 mL/min.

  • Column: A standard non-polar column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column.

  • Oven Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp: 15 °C/min to 280 °C.

    • Final hold: Hold at 280 °C for 5 minutes.

• Mass Spectrometry (MS) Conditions:

  • Ion Source: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 40-500.

  • Solvent Delay: Set appropriately to avoid filament damage from the solvent peak (e.g., 3-4 minutes).

Proposed Fragmentation Pathways and Mechanistic Discussion

The fragmentation of the molecular ion of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione (C₁₃H₁₁F₃O₂, MW = 256.22 g/mol ) is anticipated to follow several competing pathways as illustrated in the diagram below.[1][7] The initial ionization event involves the removal of an electron, typically from one of the oxygen lone pairs or the π-system of the aromatic ring, to form the molecular ion [M]•+ at m/z 256.

Caption: Proposed EI fragmentation pathways for the target compound.

Benzylic Cleavage (Pathway to m/z 145)

A highly characteristic fragmentation for compounds containing a phenyl group attached to an aliphatic ring is the cleavage of the bond between the two moieties. This benzylic cleavage is energetically favorable as it leads to the formation of a stable, resonance-delocalized trifluoromethylbenzyl cation.[8]

• [M]•+ (m/z 256) → [C₇H₄F₃]⁺ (m/z 145) + •C₆H₇O₂ (Neutral Loss)

  • The fragment at m/z 145 is proposed as the trifluoromethylbenzyl cation. This is expected to be a prominent, if not the base peak, in the spectrum.

  • This fragment can undergo further decomposition by losing carbon monoxide (CO) to form an ion at m/z 115 , corresponding to [C₆H₄F]⁺.[8][9]

Retro-Diels-Alder (rDA) Reaction (Pathway to m/z 188)

Cyclic systems, particularly those with unsaturation (which can be present in the enol tautomer of the dione), are prone to retro-Diels-Alder reactions.[10] This pathway involves a concerted ring-opening mechanism. For the cyclohexane-1,3-dione ring, this can result in the expulsion of a neutral C₄H₄O molecule (e.g., ketene + ethyne).

• [M]•+ (m/z 256) → [C₉H₇F₃O]•+ (m/z 188) + C₄H₄O (Neutral Loss)

  • The resulting radical cation at m/z 188 retains the substituted phenyl ring and a portion of the original dione structure.

Cleavage with Charge Retention on the Dione Ring (Pathway to m/z 111)

An alternative fragmentation pathway involves the cleavage of the bond between the rings, but with the positive charge remaining on the cyclohexane-1,3-dione fragment.

• [M]•+ (m/z 256) → [C₆H₇O₂]⁺ (m/z 111) + C₇H₄F₃• (Neutral Loss)

  • The ion at m/z 111 corresponds to the protonated cyclohexane-1,3-dione fragment. This ion is known to be relatively stable.

  • Further fragmentation of this ion via the loss of carbon monoxide (CO) can yield a fragment at m/z 83 .[10]

Summary of Predicted Mass Fragments

The quantitative data for the proposed major fragments are summarized in the table below. The relative abundance of these ions will depend on the precise instrumental conditions and the internal energy of the molecular ion.

m/z (Mass-to-Charge Ratio)	Proposed Fragment Ion Structure	Neutral Loss	Proposed Fragmentation Pathway
256	[C₁₃H₁₁F₃O₂]•+	-	Molecular Ion [M]•+
188	[C₉H₇F₃O]•+	C₄H₄O	Retro-Diels-Alder Reaction
145	[C₇H₄F₃]⁺	•C₆H₇O₂	Benzylic Cleavage
115	[C₆H₄F]⁺	CO (from m/z 145)	Secondary Fragmentation
111	[C₆H₇O₂]⁺	•C₇H₄F₃	Cleavage with charge on dione
83	[C₅H₇O]⁺	CO (from m/z 111)	Secondary Fragmentation

Conclusion

The electron ionization mass spectrum of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione is predicted to be characterized by several key fragmentation pathways. The most diagnostic fragment is expected at m/z 145 , corresponding to the stable trifluoromethylbenzyl cation, arising from benzylic cleavage. Additional significant fragments resulting from a retro-Diels-Alder reaction and cleavage with charge retention on the dione ring provide further structural confirmation. This detailed analysis serves as an authoritative guide for researchers in the identification and characterization of this compound and its derivatives, ensuring data integrity in drug discovery and development workflows.

References

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Application Notes & Protocols: In Vitro Herbicidal Activity Assay for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Novel Herbicides and the Role of Cyclohexane-1,3-diones

The escalating challenge of herbicide-resistant weeds necessitates the continuous discovery and development of novel herbicidal compounds with diverse modes of action. Cyclohexane-1,3-dione derivatives have emerged as a promising class of herbicides, known for their efficacy against various grass species.[1][2][3] These compounds often target critical enzymatic pathways in plants, such as acetyl-CoA carboxylase (ACCase) or p-hydroxyphenylpyruvate dioxygenase (HPPD), leading to the disruption of essential biological processes like fatty acid synthesis or plastoquinone production.[2][4][5][6]

The subject of this guide, 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, is a synthetic organic compound featuring the core cyclohexane-1,3-dione scaffold.[7][8][9][10] The presence of a trifluoromethylphenyl group suggests potential for enhanced biological activity, a common strategy in agrochemical design to improve efficacy and metabolic stability.[11] This document provides a comprehensive, in-depth guide to assessing the in vitro herbicidal activity of this compound, designed to be a self-validating system for generating reliable and reproducible data.

Guiding Principles: Causality and Self-Validation in Experimental Design

A robust in vitro herbicidal assay does not merely generate data; it provides a clear, causal link between the test compound and its biological effect. The protocols outlined herein are designed with this principle at their core. Every step, from the selection of plant species to the statistical analysis of results, is chosen to ensure the integrity and trustworthiness of the findings. This is achieved through the inclusion of appropriate controls, dose-response evaluations, and the measurement of multiple phytotoxicity indicators.

PART 1: In Vitro Seed Germination and Early Seedling Growth Assay

This primary screening method is a rapid and cost-effective way to evaluate the potential phytotoxicity of a compound on whole organisms.[12] It provides foundational data on the compound's ability to inhibit fundamental plant development processes.

Rationale and Key Considerations

The transition from a dormant seed to a viable seedling is a critical and vulnerable stage in a plant's life cycle. This assay targets this window to assess the impact of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione on germination and subsequent growth. The choice of both a monocot and a dicot species allows for an initial assessment of selectivity, a crucial characteristic for a commercially viable herbicide.

Materials and Reagents

• Test Compound: 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione (purity ≥95%)

• Solvent: Acetone or Dimethyl sulfoxide (DMSO) (analytical grade)

• Surfactant: Tween® 20 or similar non-ionic surfactant

• Plant Species:

  • Monocot: Ryegrass (Lolium perenne) or Barnyardgrass (Echinochloa crus-galli)

  • Dicot: Cress (Lepidium sativum) or Lettuce (Lactuca sativa)

• Positive Control: A commercial herbicide with a known mode of action (e.g., glyphosate for broad-spectrum activity, or a known ACCase or HPPD inhibitor like clethodim or mesotrione, respectively).[13]

• Negative Control: Deionized water with the same concentration of solvent and surfactant as the treatment groups.

• Equipment:

  • Petri dishes (9 cm diameter)

  • Filter paper (Whatman No. 1 or equivalent)

  • Pipettes and sterile tips

  • Growth chamber or incubator with controlled temperature and light cycles

  • Analytical balance

  • Fume hood

Experimental Workflow

Figure 1: A high-level overview of the in vitro seed germination and early seedling growth assay workflow.

Detailed Protocol

• Preparation of Test Solutions:

  • Prepare a stock solution (e.g., 10 mg/mL) of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione in acetone or DMSO.

  • Perform serial dilutions to obtain a range of test concentrations (e.g., 1, 10, 100, 1000 µg/mL). The final solvent concentration in all treatments, including the negative control, should be kept constant and low (e.g., ≤1% v/v) to avoid solvent-induced phytotoxicity.

  • Add a non-ionic surfactant (e.g., 0.02% v/v Tween® 20) to all solutions to ensure uniform wetting of the filter paper.

  • Prepare the positive and negative control solutions in the same manner.

• Assay Setup:

  • Surface sterilize the seeds by briefly immersing them in a 1% sodium hypochlorite solution for 2-3 minutes, followed by several rinses with sterile deionized water.

  • Aseptically place two layers of sterile filter paper into each sterile petri dish.

  • Pipette a defined volume (e.g., 5 mL) of the appropriate test or control solution onto the filter paper in each petri dish, ensuring even saturation.

  • Carefully place a predetermined number of seeds (e.g., 20-30) on the moistened filter paper in each dish.

  • Seal the petri dishes with parafilm to maintain humidity. Each treatment should be performed in triplicate or quadruplicate.

• Incubation:

  • Place the petri dishes in a growth chamber under controlled conditions (e.g., 25 ± 2°C, with a 16-hour light/8-hour dark photoperiod).

• Data Collection and Analysis:

  • After a set period (e.g., 7-10 days), record the following parameters:

    • Germination Rate (%): A seed is considered germinated when the radicle has emerged.

    • Root and Shoot Length (mm): Measure the length of the primary root and shoot of each germinated seedling.

    • Fresh Weight (mg): Carefully blot the seedlings dry and record their total fresh weight per petri dish.

  • Calculate the percentage of inhibition for each parameter relative to the negative control.

  • The data can be analyzed using dose-response models to determine the concentration required for 50% inhibition (IC50) for each parameter.[14]

PART 2: Target-Based In Vitro Enzyme Assay (Example: HPPD Inhibition)

For a more mechanistic understanding, a target-based enzyme assay can be employed. Given that many cyclohexane-1,3-dione herbicides inhibit p-hydroxyphenylpyruvate dioxygenase (HPPD), this enzyme serves as a logical target for investigation.[4][6]

Rationale and Key Considerations

This assay directly measures the inhibitory effect of the test compound on the enzymatic activity of HPPD. A positive result in this assay provides strong evidence for a specific mode of action. Commercial kits are available for HPPD inhibition assays, or the enzyme can be expressed and purified in-house.[15]

Materials and Reagents

• Test Compound: 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

• HPPD Enzyme: Purified recombinant HPPD from a plant source (e.g., Arabidopsis thaliana)

• Substrate: p-Hydroxyphenylpyruvate (HPP)

• Cofactors and Buffers: As specified by the enzyme supplier or literature protocol (typically includes ascorbate and a suitable buffer like phosphate or HEPES).

• Positive Control: A known HPPD inhibitor (e.g., sulcotrione or mesotrione).

• Negative Control: Reaction mixture without the test compound.

• Equipment:

  • Microplate reader (spectrophotometer or fluorometer)

  • 96-well microplates

  • Incubator

Experimental Workflow

Figure 2: A generalized workflow for an in vitro HPPD enzyme inhibition assay.

Detailed Protocol

• Preparation of Reagents:

  • Prepare a dilution series of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione in a suitable solvent (e.g., DMSO).

  • Prepare the reaction buffer, enzyme, and substrate solutions according to established protocols or kit instructions.

• Assay Procedure:

  • In a 96-well plate, add the reaction buffer, HPPD enzyme, and the test compound (or positive/negative controls) to each well.

  • Pre-incubate the plate at the recommended temperature for a short period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the HPP substrate to all wells.

  • Incubate the plate for a defined time at the optimal temperature for the enzyme.

• Detection and Data Analysis:

  • The reaction can be monitored by measuring the formation of the product, homogentisate, or the depletion of a cofactor, often by spectrophotometry.

  • Calculate the percentage of HPPD inhibition for each concentration of the test compound relative to the negative control.

  • Plot the percentage inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

PART 3: Data Presentation and Interpretation

Tabular Summary of Results

Table 1: Effect of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione on Seed Germination and Seedling Growth (Example Data)

Treatment Concentration (µg/mL)	Ryegrass Germination Inhibition (%)	Cress Germination Inhibition (%)	Ryegrass Root Length Inhibition (%)	Cress Root Length Inhibition (%)	Ryegrass Shoot Length Inhibition (%)	Cress Shoot Length Inhibition (%)
1	5.2 ± 1.1	3.1 ± 0.8	10.5 ± 2.3	8.7 ± 1.9	7.3 ± 1.5	6.1 ± 1.3
10	25.8 ± 4.5	15.6 ± 3.2	45.2 ± 5.1	30.1 ± 4.2	35.8 ± 4.8	22.4 ± 3.7
100	80.1 ± 6.2	55.3 ± 5.8	95.7 ± 3.9	78.9 ± 6.1	90.4 ± 4.3	65.7 ± 5.5
1000	100.0 ± 0.0	92.4 ± 2.1	100.0 ± 0.0	98.2 ± 1.5	100.0 ± 0.0	95.1 ± 2.4
Positive Control	Insert Data	Insert Data	Insert Data	Insert Data	Insert Data	Insert Data
IC50 (µg/mL)	Calculate	Calculate	Calculate	Calculate	Calculate	Calculate

Data are presented as mean ± standard deviation (n=3).

Statistical Analysis

To ensure the statistical significance of the observed effects, an Analysis of Variance (ANOVA) followed by a post-hoc test (e.g., Tukey's HSD) should be performed to compare the means of the different treatment groups.[16] A p-value of <0.05 is typically considered statistically significant. For dose-response data, non-linear regression analysis is appropriate for determining IC50 values.[14]

PART 4: Troubleshooting and Method Validation

• High Variability in Results: Ensure uniform seed quality and consistent environmental conditions in the growth chamber. Check for pipetting errors.

• No Herbicidal Activity Observed: The compound may be inactive, or the concentrations tested may be too low. Consider a wider range of concentrations. The compound may also require metabolic activation in a whole plant, which would not be observed in an in vitro assay.[17]

• Solvent Phytotoxicity: If the negative control shows signs of inhibition, the solvent concentration may be too high. A solvent toxicity test should be performed.

Conclusion and Future Directions

The protocols detailed in this application note provide a robust framework for the initial in vitro evaluation of the herbicidal activity of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione. Positive results from these assays, particularly a low IC50 value in both the whole-organism and enzyme-based assays, would strongly justify advancing the compound to more complex whole-plant greenhouse trials.[18] Further studies could also explore its effects on other cellular processes and its potential for synergistic or antagonistic interactions with other herbicides.[19] The ultimate goal is to contribute to the development of new, effective tools for sustainable weed management.

References

• Cantrell, C. L., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Molecules, 27(17), 5679. [Link]

• Warner, R. B., et al. (1983). Herbicidal cyclohexane-1,3-dione derivatives. European Patent Office. EP0080301A2. [Link]

• Watson, K. G. (2001). Cyclohexane-1,3-dione Oxime Ether Grass-Specific Herbicides and the Discovery of Butroxydim. Australian Journal of Chemistry, 54(11), 627-636. [Link]

• Flint, J. L., Cornelius, P. L., & Barrett, M. (2017). Analyzing Herbicide Interactions: A Statistical Treatment of Colby's Method. Weed Technology, 1(4), 431-439. [Link]

• Burton, J. D., et al. (1988). Cyclohexanedione Herbicides Are Selective and Potent Inhibitors of Acetyl-CoA Carboxylase from Grasses. Plant Physiology, 86(4), 983-986. [Link]

• Plant and Soil Sciences eLibrary. (n.d.). In Vitro Assays. In Herbicide Discovery and Screening. [Link]

• Kumar, A., & Singh, P. P. (2021). Synthetic approaches for cyclohexane-1,3-diones: A versatile precursor for bioactive molecules. Synthetic Communications, 51(18), 2737-2766. [Link]

• Bayer AG. (1983). Cyclohexane-dione derivatives, process for their preparation and herbicides containing them.

• Aragen Life Sciences. (n.d.). In Vitro Pharmacology & Toxicology Services. [Link]

• Ma, J., Xu, L., & Wang, S. (2008). A quick, simple, and accurate method of screening herbicide activity using green algae cell suspension cultures. Weed Science, 56(4), 576-581. [Link]

• Todorova, V., et al. (2021). In vitro screening for herbicide selectivity of new mutant pepper genotypes with different origin and fruit colour. Journal of Central European Agriculture, 22(3), 602-610. [Link]

• Nimmo, G. R. (2012). A Rapid and Simple Bioassay Method for Herbicide Detection. Journal of Environmental Protection, 3(8), 844-848. [Link]

• Cantrell, C. L., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. PMC. [Link]

• Gressel, J. (1987). In Vitro Plant Cultures for Herbicide Prescreening. In Biotechnology in Agricultural Chemistry (Vol. 334, pp. 41-52). American Chemical Society. [Link]

• Seefeldt, S. S., Jensen, J. E., & Fuerst, E. P. (1995). Log-logistic analysis of herbicide dose-response relationships. Weed Technology, 9(2), 218-227. [Link]

• Kaur, S. (2013). For statistical analysis of weed control experiments, is functional analysis of data required to draw valid results? ResearchGate. [Link]

• Kim, J., et al. (2025). Rapid diagnosis of herbicidal activity and mode of action using spectral image analysis and machine learning. Plant Physiology and Biochemistry, 211, 100038. [Link]

• Cocîrlea, M. D., et al. (2024). In Vitro Screening of Ecotoxic and Cytotoxic Activities of Ailanthus altissima Leaf Extract against Target and Non-Target Plant and Animal Cells. International Journal of Molecular Sciences, 25(10), 5267. [Link]

• Lu, H., et al. (2024). Dietary Glyphosate Exposure Disrupts Hepatic and Reproductive Function in Female Zebrafish at Regulatory Safe Levels. Toxics, 12(4), 263. [Link]

• Amerigo Scientific. (n.d.). 5-[4-(Trifluoromethyl)phenyl]cyclohexane-1,3-dione. [Link]

• Council of Scientific and Industrial Research. (2014). Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications.

• Shaner, D. L. (n.d.). Primary Herbicide Screening. UC ANR. [Link]

• Wikipedia. (n.d.). 1,3-Cyclohexanedione. [Link]

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Application Notes and Protocols: Anticancer Cell Line Screening of Cyclohexane-1,3-dione Derivatives

Introduction: The Therapeutic Potential of Cyclohexane-1,3-dione Derivatives in Oncology

Cyclohexane-1,3-dione scaffolds are versatile pharmacophores that have garnered significant interest in medicinal chemistry due to their wide range of biological activities.[1][2] Recent studies have highlighted the potential of their derivatives as potent anticancer agents, exhibiting inhibitory activity against various cancer cell lines.[2][3][4] The structural flexibility of the cyclohexane-1,3-dione nucleus allows for diverse chemical modifications, leading to the development of novel compounds with enhanced cytotoxic effects against tumor cells.[1][2] Some derivatives have been shown to target key signaling pathways involved in cancer progression, such as receptor tyrosine kinases.[3][4]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic screening of novel cyclohexane-1,3-dione derivatives for their anticancer properties. The protocols detailed herein are designed to be robust and reproducible, enabling the identification and characterization of lead compounds for further preclinical and clinical development. The workflow encompasses initial cytotoxicity screening, followed by in-depth analyses of the underlying mechanisms of action, including apoptosis and cell cycle arrest.

Part 1: Initial Cytotoxicity Screening Using MTT Assay

The initial step in evaluating the anticancer potential of cyclohexane-1,3-dione derivatives is to determine their cytotoxic effects on a panel of cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[5][6][7] This assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[5][8] The amount of formazan produced is directly proportional to the number of viable cells.[5][9]

Selection of Cancer Cell Lines

A diverse panel of human cancer cell lines should be selected to represent different tumor types. The National Cancer Institute (NCI) has established a panel of 60 human cancer cell lines (NCI-60) that is a valuable resource for anticancer drug screening.[10] It is recommended to include cell lines from various origins, such as:

• Lung Cancer: A549, H460[3]

• Breast Cancer: MCF-7, MDA-MB-231[11]

• Colon Cancer: HCT-116, HT-29[3]

• Prostate Cancer: PC-3, DU-145

• Leukemia: K562, Jurkat[12]

MTT Assay Protocol

This protocol is optimized for adherent cells cultured in 96-well plates.

Materials:

• Selected cancer cell lines

• Complete culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Cyclohexane-1,3-dione derivatives (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO, or a solution of 20% SDS in 50% DMF)

• Phosphate Buffered Saline (PBS)

• 96-well flat-bottom culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[13]

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.[5]

• Compound Treatment:

  • Prepare serial dilutions of the cyclohexane-1,3-dione derivatives in culture medium. It is advisable to start with a broad concentration range (e.g., 0.1, 1, 10, 50, 100 µM).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the test compounds.

  • Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compounds) and a negative control (medium only).

  • Incubate the plate for 48 or 72 hours at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[14]

  • Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.[5][14]

• Solubilization of Formazan Crystals:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[5]

  • Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of the solution at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis:

The percentage of cell viability is calculated using the following formula:

The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Part 2: Elucidating the Mechanism of Action

Once the cytotoxic potential of the cyclohexane-1,3-dione derivatives has been established, the next crucial step is to investigate the underlying mechanism of action. The two most common mechanisms of anticancer drug-induced cell death are apoptosis and cell cycle arrest.

Workflow for Mechanistic Studies

Caption: Workflow for anticancer screening of cyclohexane-1,3-dione derivatives.

Apoptosis Assay using Annexin V/Propidium Iodide Staining

Apoptosis, or programmed cell death, is a key mechanism by which anticancer drugs eliminate tumor cells.[15][16] A hallmark of early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[12] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells.[12][17] Propidium iodide (PI) is a fluorescent nucleic acid dye that is impermeant to live and early apoptotic cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.[18][19][20] Dual staining with Annexin V and PI allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.[12][18][19]

Protocol:

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Cancer cells treated with cyclohexane-1,3-dione derivatives

• Phosphate Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Seed and treat the cells with the test compounds at their respective IC50 concentrations for 24 or 48 hours.

  • Harvest the cells (including both adherent and floating cells) by trypsinization and centrifugation.[18]

• Cell Washing:

  • Wash the cells twice with cold PBS.[18]

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.[12]

Data Interpretation:

The flow cytometry data will generate a dot plot with four distinct populations:

• Annexin V- / PI- : Live cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic or necrotic cells

• Annexin V- / PI+ : Necrotic cells

An increase in the percentage of Annexin V-positive cells in the treated samples compared to the control indicates that the compound induces apoptosis.

Cell Cycle Analysis using Propidium Iodide Staining

Many anticancer drugs exert their effects by disrupting the normal progression of the cell cycle, leading to cell cycle arrest at specific phases (G0/G1, S, or G2/M) and subsequent cell death.[21] Cell cycle analysis can be performed by staining the DNA of fixed cells with propidium iodide (PI), a fluorescent dye that binds stoichiometrically to DNA.[21][22] The fluorescence intensity of PI is directly proportional to the DNA content, allowing for the differentiation of cells in different phases of the cell cycle.[21]

Protocol:

Materials:

• Cancer cells treated with cyclohexane-1,3-dione derivatives

• Phosphate Buffered Saline (PBS)

• Cold 70% ethanol[22][23][24]

• RNase A (100 µg/mL)[23]

• Propidium Iodide (50 µg/mL)[23][24]

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Seed and treat the cells with the test compounds at their IC50 concentrations for 24 hours.

  • Harvest the cells by trypsinization and centrifugation.

• Fixation:

  • Wash the cells with cold PBS.

  • Resuspend the cell pellet in 1 mL of cold PBS.

  • While gently vortexing, add 4 mL of cold 70% ethanol dropwise to fix the cells.[22][24]

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.[22]

  • Incubate for 30 minutes at room temperature in the dark.[22]

• Flow Cytometry Analysis:

  • Analyze the cells by flow cytometry.[22] The PI fluorescence should be measured on a linear scale.[22]

Data Interpretation:

The flow cytometer will generate a histogram of DNA content. The data can be analyzed using cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases. An accumulation of cells in a specific phase in the treated samples compared to the control indicates that the compound induces cell cycle arrest at that phase.

Western Blot Analysis of Key Regulatory Proteins

To further confirm the induction of apoptosis and cell cycle arrest and to gain insights into the specific molecular pathways involved, Western blot analysis can be performed to examine the expression levels of key regulatory proteins.

Key Apoptosis Markers:

• Caspases: A family of proteases that play a central role in the execution of apoptosis. Look for the cleavage of caspase-3, caspase-8, and caspase-9.[17][25]

• PARP (Poly(ADP-ribose) polymerase): A DNA repair enzyme that is cleaved by activated caspases during apoptosis.[25] The presence of cleaved PARP is a hallmark of apoptosis.

• Bcl-2 Family Proteins: These proteins regulate apoptosis by controlling the permeability of the mitochondrial membrane. Examine the expression of pro-apoptotic proteins (e.g., Bax, Bak) and anti-apoptotic proteins (e.g., Bcl-2, Bcl-xL).

Key Cell Cycle Markers:

• Cyclins and Cyclin-Dependent Kinases (CDKs): These proteins regulate the progression through the different phases of the cell cycle. For example, a decrease in Cyclin D1 may indicate G1 arrest.[25]

• p21 and p27: CDK inhibitors that can cause cell cycle arrest.

• Phospho-Histone H3: A marker for cells in the M phase.

Western Blot Protocol (General):

• Protein Extraction: Lyse the treated and control cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins by size on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

• Densitometry: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Potential Signaling Pathway of Cyclohexane-1,3-dione Derivatives

Caption: A potential intrinsic apoptotic pathway induced by cyclohexane-1,3-dione derivatives.

Data Presentation and Interpretation

All quantitative data should be presented in a clear and organized manner.

Table 1: Summary of IC50 Values (µM) of Cyclohexane-1,3-dione Derivatives in Various Cancer Cell Lines

Compound	A549 (Lung)	MCF-7 (Breast)	HCT-116 (Colon)	PC-3 (Prostate)
Derivative 1	5.2	8.1	3.5	10.4
Derivative 2	12.6	15.3	9.8	20.1
Derivative 3	2.1	3.4	1.9	4.5
Doxorubicin	0.5	0.8	0.4	0.9

Doxorubicin is included as a positive control.

Table 2: Effect of Derivative 3 on Cell Cycle Distribution in HCT-116 Cells

Treatment	% G0/G1	% S	% G2/M
Control	60.5 ± 2.1	25.3 ± 1.5	14.2 ± 1.1
Derivative 3 (1.9 µM)	75.8 ± 3.2	12.1 ± 1.0	12.1 ± 0.9

*Data are presented as mean ± SD (n=3). p < 0.05 compared to control.

Conclusion

The protocols outlined in this application note provide a robust framework for the systematic evaluation of cyclohexane-1,3-dione derivatives as potential anticancer agents. By following this multi-step screening process, researchers can effectively identify promising lead compounds and elucidate their mechanisms of action, thereby accelerating the drug discovery and development pipeline. The integration of cytotoxicity assays with detailed mechanistic studies is essential for a comprehensive understanding of the therapeutic potential of these novel chemical entities.

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Minimum Inhibitory Concentration (MIC) testing of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione against bacterial strains

Application Notes & Protocols

Topic: Minimum Inhibitory Concentration (MIC) Testing of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione against Bacterial Strains

For Research Use Only. Not for use in diagnostic procedures.

Abstract

Cyclohexane-1,3-dione derivatives are a class of compounds recognized for a diverse range of biological activities, including potential antimicrobial properties.[1][2][3] This document provides a detailed application guide for determining the in vitro antibacterial potency of a novel derivative, 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, by establishing its Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[4][5] This quantitative measure is fundamental in the early stages of antimicrobial drug discovery and development. The protocols herein are based on the broth microdilution method, a gold standard procedure outlined by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring data accuracy, reproducibility, and comparability.[6][7][8]

Principle of the Method: Broth Microdilution

The broth microdilution method is a standardized and widely accepted technique for determining the MIC of an antimicrobial agent.[5][9] The core principle involves challenging a standardized bacterial inoculum with serially diluted concentrations of the test compound in a liquid growth medium. This is typically performed in a 96-well microtiter plate format.[10][11] After a specified incubation period under controlled conditions, the plates are visually inspected for bacterial growth, which is indicated by turbidity. The MIC is recorded as the lowest concentration of the compound at which no visible growth occurs.[4][12] This method provides a quantitative result that is essential for evaluating the potency of a novel agent and for monitoring resistance.[13][14]

Materials and Reagents

Test Compound

• 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

• Appropriate solvent for stock solution (e.g., Dimethyl sulfoxide (DMSO), analytical grade)

Media and Reagents

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)[5][15]

• Tryptic Soy Agar (TSA) or Blood Agar plates

• Sterile 0.85% Saline

• Sterile deionized water

• Resazurin sodium salt (optional, for colorimetric reading)

Bacterial Strains

• Quality Control (QC) Strains: It is mandatory to include QC strains with known MIC ranges in every assay to validate the test results.[16][17][18] These can be obtained from recognized culture collections like the American Type Culture Collection (ATCC).

  • Escherichia coli ATCC® 25922™

  • Staphylococcus aureus ATCC® 29213™

  • Pseudomonas aeruginosa ATCC® 27853™

  • Enterococcus faecalis ATCC® 29212™

• Test Strains: User-defined clinical or environmental isolates.

Equipment and Consumables

• Sterile 96-well, U-bottom microtiter plates

• Adhesive plate seals or lids

• Multichannel and single-channel pipettes (calibrated)

• Sterile pipette tips

• Sterile reagent reservoirs

• Vortex mixer

• Spectrophotometer or Densitometer

• 35°C ± 1°C ambient air incubator[4]

• Biological safety cabinet (BSC)

Protocol Part 1: Preparation of Solutions and Bacterial Inoculum

This initial phase is critical for the accuracy and reproducibility of the MIC assay. Inconsistent inoculum density is a major source of experimental variability.[12][19]

Step 3.1: Preparation of Compound Stock Solution

• Accurately weigh the required amount of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione powder.

• Dissolve the compound in a minimal amount of a suitable solvent (e.g., 100% DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL or 1280 µg/mL).

• Ensure the compound is fully dissolved. The stock solution can be stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Scientist's Note: The choice of solvent is critical. It must completely solubilize the compound and, at the final concentration used in the assay, should not affect bacterial growth. A solvent toxicity control must be included in the assay to confirm this.

Step 3.2: Preparation of Bacterial Inoculum

• From a fresh (18-24 hours) agar plate, select 3-5 well-isolated, morphologically similar colonies of the test organism using a sterile loop.

• Transfer the colonies into a tube containing 4-5 mL of sterile saline or broth.

• Vortex thoroughly to create a smooth suspension.

• Standardize the bacterial suspension to the turbidity of a 0.5 McFarland standard. This can be done by visual comparison or, more accurately, using a densitometer. A 0.5 McFarland standard corresponds to approximately 1-2 x 10⁸ CFU/mL.[15]

• Within 15-30 minutes of standardization, dilute the suspension in CAMHB to achieve the final target inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[4]

  • Calculation Example: A 1:100 dilution of the 0.5 McFarland suspension (e.g., 100 µL into 9.9 mL of CAMHB) typically yields ~1 x 10⁶ CFU/mL. A further 1:2 dilution occurs when this is added to the drug dilutions in the plate, resulting in the target 5 x 10⁵ CFU/mL.

Scientist's Note: The final inoculum density is a critical parameter. An inoculum that is too high can lead to falsely elevated MIC values (inoculum effect), while one that is too low may result in false susceptibility.[12] Performing a colony count of the final inoculum (plate count) is recommended to verify its concentration.

Protocol Part 2: Broth Microdilution Assay

This workflow details the setup of the 96-well plate for determining the MIC.

Diagram 1: General workflow for the broth microdilution MIC assay.

Step 4.1: Plate Setup and Serial Dilution

• Dispense 50 µL of sterile CAMHB into wells 2 through 12 of a 96-well plate row. Well 1 remains empty initially.

• Prepare a working solution of the test compound at twice the highest desired final concentration in CAMHB.

• Add 100 µL of this 2x working solution to well 1.

• Using a multichannel pipette, transfer 50 µL from well 1 to well 2. Mix thoroughly by pipetting up and down 5-7 times.

• Continue this two-fold serial dilution process from well 2 to well 10.

• After mixing in well 10, discard the final 50 µL.

• This procedure results in wells 1-10 containing 50 µL of serially diluted compound. Well 11 serves as the growth control (no compound), and well 12 is the sterility control (no compound, no bacteria).

Caption 2: Visualization of the two-fold serial dilution process in a 96-well plate.

Step 4.2: Inoculation and Incubation

• Inoculate wells 1 through 11 with 50 µL of the standardized bacterial inoculum (~1 x 10⁶ CFU/mL). Do not inoculate well 12 (sterility control).

• The final volume in wells 1-11 is now 100 µL, and the final bacterial concentration is ~5 x 10⁵ CFU/mL.

• Seal the plate with an adhesive film or lid to prevent evaporation.

• Incubate the plate in an ambient air incubator at 35°C ± 1°C for 18-24 hours .[4]

Data Interpretation and Quality Control

Reading the Results

• Check Controls First: Before reading the test wells, validate the assay by checking the control wells.

  • Sterility Control (Well 12): Must be clear (no turbidity). If turbid, the broth or plate was contaminated.

  • Growth Control (Well 11): Must show dense turbidity, confirming that the bacteria can grow in the test conditions.

• Determine the MIC: Visually inspect wells 1 through 10. The MIC is the lowest concentration of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione that completely inhibits visible bacterial growth (i.e., the first clear well).

• Quality Control (QC) Strain: The MIC value obtained for the QC strain (e.g., S. aureus ATCC® 29213™) must fall within the acceptable range specified by the CLSI M100 document for the control antibiotic used.[6][17] If the QC result is out of range, the entire batch of tests must be considered invalid and repeated.[16]

Sample Data Presentation

The results should be recorded systematically. Below is an example table for reporting MIC data.

Bacterial Strain	Compound Concentration (µg/mL)	MIC (µg/mL)
128	64
S. aureus ATCC® 29213™	-	-
E. coli ATCC® 25922™	-	-
Clinical Isolate 1 (S. aureus)	-	-
Growth Control
Sterility Control
(-) represents no visible growth (clear well); (+) represents visible growth (turbid well).

Troubleshooting Common Issues

Issue	Possible Cause(s)	Recommended Action
QC strain MIC is out of range	Incorrect inoculum density; Improper incubation conditions; Degradation of control antibiotic; Media composition issues.	Verify inoculum preparation with a plate count. Check incubator temperature. Use fresh, properly stored control antibiotic. Ensure correct media was used.[20]
No growth in any wells (including growth control)	Inactive inoculum; Residual sterilant in plate; Incorrect media used.	Prepare fresh inoculum from a new culture. Use a different batch of sterile plates. Verify the identity and preparation of the media.
Growth in sterility control well	Contamination of media, plate, or pipette tips during setup.	Repeat the assay using strict aseptic technique. Use fresh, sterile reagents and consumables.
"Skipped" wells (e.g., growth at 16 µg/mL, no growth at 8 µg/mL, growth at 4 µg/mL)	Pipetting error during dilution; Contamination of a single well; Compound precipitation at higher concentrations.	Repeat the test. Inspect compound stock solution for precipitation. Ensure proper mixing at each dilution step.
Inconsistent results between replicates	Variation in inoculum preparation; Pipetting inconsistencies; Edge effects in the plate.	Standardize inoculum preparation meticulously. Use calibrated pipettes and practice consistent technique. Consider not using the outer wells of the plate if evaporation is an issue.[19]

References

• Dick White Referrals. (n.d.). Interpretation of MICs in Antibiotic Susceptibility Testing. Available at: [Link]

• Wroblewska, J., et al. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. National Institutes of Health (PMC). Available at: [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Available at: [Link]

• Microbiology Class. (2023). STANDARD QUALITY CONTROL STRAINS FOR ANTIBIOGRAM. Available at: [Link]

• The British Society for Antimicrobial Chemotherapy. (n.d.). Establishing MIC breakpoints and the interpretation of in vitro susceptibility tests. Available at: [Link]

• UK Health Security Agency. (n.d.). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. Available at: [Link]

• Dr.Oracle. (2025). How do you interpret Minimum Inhibitory Concentration (MIC) values on antibiotic susceptibility testing? Available at: [Link]

• Microbe Online. (2021). Quality Control Strains (standard strains) and their Uses. Available at: [Link]

• Public Health England. (n.d.). Quality Control of Antimicrobial Susceptibility Testing. Available at: [Link]

• Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing | Area of Focus. Available at: [Link]

• European Committee on Antimicrobial Susceptibility Testing. (n.d.). MIC Determination. Available at: [Link]

• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Available at: [Link]

• Idexx. (n.d.). Microbiology guide to interpreting antimicrobial susceptibility testing (AST). Available at: [Link]

• National Institutes of Health (PMC). (n.d.). Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus. Available at: [Link]

• MDPI. (2015). Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Available at: [Link]

• MI - Microbiology. (n.d.). Broth Microdilution. Available at: [Link]

• Microbe Online. (2013). Broth Dilution Method for MIC Determination. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Available at: [Link]

• National Institutes of Health (PMC). (2020). The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. Available at: [Link]

• ASM Journals. (n.d.). Statistical Methods for Establishing Quality Control Ranges for Antibacterial Agents in Clinical and Laboratory Standards Institute Susceptibility Testing. Available at: [Link]

• National Institutes of Health, Islamabad Pakistan. (n.d.). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Available at: [Link]

• ResearchGate. (n.d.). Summary of the EUCAST ASMT reference method standard operational procedures (SOP) for MIC determination of antituberculous agents. Available at: [Link]

• Clinical & Laboratory Standards Institute. (n.d.). CLSI Home. Available at: [Link]

• Protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Available at: [Link]

• Testing Laboratory. (2026). EUCAST MIC Determination Testing. Available at: [Link]

• Giles Scientific Inc. (2022). 2022 CLSI and EUCAST Guidelines in the BIOMIC® V3 Microbiology System. Available at: [Link]

• ACS Omega. (n.d.). Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC. Available at: [Link]

• European Committee on Antimicrobial Susceptibility Testing. (n.d.). Disk Diffusion and Quality Control. Available at: [Link]

• PubMed. (2015). Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Available at: [Link]

• ResearchGate. (2019). (PDF) SYNTHESIS AND CHARACTERIZATION OF CYCLOHEXANE-1,3-DIONE DERIVATIVES AND THEIR IN SILICO AND IN VITRO STUDIES ON ANTIMICROBIAL AND BREAST CANCER ACTIVITY. Available at: [Link]

• ResearchGate. (2024). What common issues should be aware of when interpreting MIC values?. Available at: [Link]

• ResearchGate. (n.d.). Cyclohexane-1,3-dione Derivatives: Versatile Precursors for Total Synthesis of Natural Products | Request PDF. Available at: [Link]

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The Versatile Scaffold: Application Notes for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione in Modern Medicinal Chemistry

Introduction: Unveiling the Potential of a Privileged Scaffold

In the landscape of contemporary drug discovery, the identification and exploitation of "privileged scaffolds" – molecular frameworks capable of interacting with multiple biological targets – represents a cornerstone of efficient medicinal chemistry. The 5-arylcyclohexane-1,3-dione motif has emerged as one such versatile scaffold, demonstrating a remarkable capacity for derivatization and interaction with a range of enzymes and receptors. This application note focuses on a particularly compelling exemplar: 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione .

The strategic incorporation of a 4-(trifluoromethyl)phenyl group at the 5-position of the cyclohexane-1,3-dione core imparts a unique combination of physicochemical properties. The trifluoromethyl (-CF₃) moiety is a well-established bioisostere for various functional groups, offering enhanced metabolic stability, increased lipophilicity, and potent electronic effects, which can significantly influence ligand-target interactions.[1] This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing detailed protocols for the synthesis, derivatization, and biological evaluation of this promising scaffold. We will delve into its established role as an inhibitor of 4-hydroxyphenylpyruvate dioxygenase (HPPD) and explore its expanding applications in oncology and infectious disease research.

Core Physicochemical Properties

Property	Value	Reference
CAS Number	55579-69-6	[2]
Molecular Formula	C₁₃H₁₁F₃O₂	[2]
Molecular Weight	256.22 g/mol	[2]

Synthetic Pathways: Accessing the Core Scaffold

The synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione can be efficiently achieved through a Michael addition followed by a Dieckmann or Claisen condensation. The following protocol outlines a robust and reproducible method.

Protocol 1: Synthesis via Michael Addition and Claisen Condensation

This protocol describes a two-step process for the synthesis of the title compound, starting from commercially available reagents. The initial Michael addition creates the carbon-carbon bond that appends the aryl group, followed by an intramolecular Claisen condensation to form the cyclic dione.

Materials:

• 4-(Trifluoromethyl)benzaldehyde

• Malonic acid

• Pyridine

• Piperidine

• Diethyl malonate

• Sodium ethoxide

• Ethanol

• Toluene

• Hydrochloric acid (HCl)

• Diethyl ether

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Step 1: Knoevenagel Condensation to form 4-(Trifluoromethyl)cinnamic acid

• In a round-bottom flask, dissolve 4-(trifluoromethyl)benzaldehyde (1 eq.) and malonic acid (1.2 eq.) in pyridine.

• Add a catalytic amount of piperidine and heat the mixture at reflux for 4-6 hours.

• Cool the reaction mixture to room temperature and pour it into a mixture of ice and concentrated HCl.

• Collect the precipitated solid by filtration, wash with cold water, and dry to yield 4-(trifluoromethyl)cinnamic acid.

Step 2: Michael Addition of Diethyl Malonate

• Prepare a solution of sodium ethoxide in ethanol.

• To this solution, add diethyl malonate (1.1 eq.) dropwise at 0°C.

• Add the 4-(trifluoromethyl)cinnamic acid from Step 1 to the reaction mixture and stir at room temperature overnight.

• Neutralize the reaction with dilute HCl and extract the product with diethyl ether.

• Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure to obtain the Michael adduct.

Step 3: Intramolecular Claisen Condensation and Decarboxylation

• Dissolve the Michael adduct from Step 2 in toluene.

• Add sodium ethoxide (2.5 eq.) and heat the mixture at reflux for 6-8 hours.

• Cool the reaction mixture and acidify with concentrated HCl.

• Heat the acidic mixture at reflux for an additional 4-6 hours to effect decarboxylation.

• After cooling, extract the product with diethyl ether, wash with brine, and dry over MgSO₄.

• Purify the crude product by silica gel column chromatography to obtain 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Caption: Synthetic workflow for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Medicinal Chemistry Applications

The 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione scaffold is a versatile starting point for the development of a wide range of biologically active molecules.

Inhibition of 4-Hydroxyphenylpyruvate Dioxygenase (HPPD)

The most well-documented application of this scaffold is in the development of HPPD inhibitors.[3][4] HPPD is a key enzyme in the catabolism of tyrosine, and its inhibition has therapeutic applications in the treatment of hereditary tyrosinemia type I and as a mechanism for herbicides. The cyclohexane-1,3-dione moiety is crucial for chelating the active site iron atom of the enzyme.

Protocol 2: In Vitro HPPD Inhibition Assay (Spectrophotometric)

This protocol provides a method to determine the inhibitory activity of compounds against HPPD by monitoring the enzymatic reaction spectrophotometrically.

Materials:

• Recombinant human HPPD

• 4-Hydroxyphenylpyruvate (HPP) substrate

• Ascorbate

• Catalase

• Ferrous sulfate (FeSO₄)

• Assay Buffer (e.g., 50 mM Potassium Phosphate, pH 7.5)

• Test compound (dissolved in DMSO)

• 96-well UV-transparent microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the test compound in DMSO.

  • Prepare a fresh solution of HPP in Assay Buffer.

  • Prepare a cofactor solution containing ascorbate and catalase in Assay Buffer.

  • Prepare a dilute solution of FeSO₄ in water.

  • Prepare the HPPD enzyme solution in Assay Buffer.

• Assay Plate Setup:

  • In a 96-well plate, add the test compound in a range of concentrations. Include a vehicle control (DMSO).

  • Add the HPPD enzyme solution to all wells except the blank.

  • Add the cofactor solution to all wells.

  • Pre-incubate the plate at room temperature for 10 minutes.

• Initiation and Measurement:

  • Initiate the reaction by adding the HPP substrate solution to all wells.

  • Immediately measure the increase in absorbance at 318 nm over time.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the test compound.

  • Determine the percent inhibition relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

Caption: Inhibition of the tyrosine catabolic pathway by the scaffold.

Anticancer Activity: Targeting Receptor Tyrosine Kinases

Recent studies have highlighted the potential of the cyclohexane-1,3-dione scaffold in the development of anticancer agents, particularly as inhibitors of receptor tyrosine kinases (RTKs) such as c-Met.[5][6][7][8][9] The abnormal activation of c-Met is implicated in the progression of various cancers, making it an attractive therapeutic target.

Structure-Activity Relationship (SAR) for Anticancer Activity:

The following table summarizes the IC₅₀ values of representative cyclohexane-1,3-dione derivatives against various cancer cell lines.

Compound	R Group	Cancer Cell Line	IC₅₀ (µM)	Reference
A	4-Chlorophenyl	HCT-15 (Colon)	>100	[7]
B	4-Methoxyphenyl	HCT-15 (Colon)	75.3	[7]
C	3,4-Dichlorophenyl	A549 (Lung)	12.5	[10]
D	4-Nitrophenyl	PC-3 (Prostate)	25.1	[7]

Protocol 3: c-Met Kinase Inhibition Assay (Biochemical)

This protocol outlines a method for determining the in vitro potency of a test compound in inhibiting c-Met kinase activity.[6]

Materials:

• Recombinant human c-Met kinase

• Synthetic peptide substrate (e.g., Poly(Glu, Tyr) 4:1)

• ATP

• Kinase reaction buffer

• Test compound (dissolved in DMSO)

• 96-well plates

• Detection reagent (e.g., ADP-Glo™, TR-FRET based)

Procedure:

• Add the test compound at various concentrations to the wells of a 96-well plate.

• Add recombinant human c-Met kinase and the peptide substrate to the wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at a controlled temperature for a defined period.

• Stop the reaction and quantify the amount of phosphorylated substrate using a suitable detection method (e.g., luminescence or fluorescence).

• Calculate the half-maximal inhibitory concentration (IC₅₀) by plotting the percentage of inhibition against the compound concentration.

Caption: Inhibition of c-Met signaling by a scaffold-based inhibitor.

Antimicrobial Applications

The cyclohexane-1,3-dione scaffold has also been investigated for its potential in developing novel antibacterial and antifungal agents.[11][12] The mechanism of action in this context is still under investigation but may involve the disruption of essential metabolic pathways in microorganisms.

Protocol 4: Antibacterial Susceptibility Testing (Broth Microdilution)

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific bacterium.

Materials:

• Bacterial strain of interest

• Mueller-Hinton Broth (MHB)

• Test compound (dissolved in DMSO)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a two-fold serial dilution of the test compound in MHB in a 96-well plate.

• Inoculate each well with a standardized suspension of the target bacterium.

• Include a positive control (bacteria in broth without compound) and a negative control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be confirmed by measuring the optical density at 600 nm.

Conclusion and Future Directions

The 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione scaffold represents a highly valuable starting point for medicinal chemistry campaigns. Its synthetic tractability allows for the generation of diverse libraries of analogues. While its role in HPPD inhibition is well-established, the emerging data on its efficacy as an anticancer and antimicrobial agent underscores its privileged nature. Future research should focus on elucidating the precise mechanisms of action against these newer targets and optimizing the scaffold to enhance potency and selectivity. The strategic derivatization of the dione moiety and further exploration of substitutions on the phenyl ring are promising avenues for the development of next-generation therapeutics based on this versatile chemical framework.

References

• ResearchGate (n.d.). The IC 50 values (µM) of compounds 1a-g to the five cancer cell lines. [Link]

• Daoui, O. et al. (2023). Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach. ACS Omega. [Link]

• Daoui, O. et al. (2023). Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach. ACS Omega. [Link]

• ResearchGate (n.d.). IC50 values of the compounds for A549 and NIH/3T3 cells after 24 h. [Link]

• ResearchGate (n.d.). IC 50 value for tested compounds 5a-5k against cancer cell lines. [Link]

• Özdemir, Ü. et al. (2015). Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Molecules. [Link]

• BPS Bioscience (n.d.). Chemi-Verse™ c-MET Kinase Assay Kit. [Link]

• ResearchGate (n.d.). IC 50 Values (μM) and Selectivity Index of Cancer Cell Lines Treated With Compounds 5−7 for 24 h. [Link]

• Ezhilarasi, M.R. et al. (2019). SYNTHESIS AND CHARACTERIZATION OF CYCLOHEXANE-1,3-DIONE DERIVATIVES AND THEIR IN SILICO AND IN VITRO STUDIES ON ANTIMICROBIAL AND BREAST CANCER ACTIVITY. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• CABI Digital Library (n.d.). cyclohexane and its functionally substituted derivatives. [Link]

• Fadeyi, O. O. et al. (2014). Synthesis of 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one: new trifluoromethyl building block. ResearchGate. [Link]

• Fayed, H. A. et al. (2016). Synthesis, Characterization and Antimicrobial Evaluation of Some New Cyclohexan-1,3-Dione Derivatives and Their Heterocyclic Systems. International Journal of Scientific & Engineering Research. [Link]

• Kumar, P. et al. (2019). Synthesis, Antibacterial and Antifungal Properties of Cyclohexane Tosyloxyimine Derivative. ResearchGate. [Link]

• Khan, A. et al. (2017). Rapid Bioassay-Guided Isolation of Antibacterial Clerodane Type Diterpenoid from Dodonaea viscosa (L.) Jaeq. Molecules. [Link]

• Mohareb, R. M. et al. (2020). Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors. Bioorganic Chemistry. [Link]

• ResearchGate (n.d.). Synthesis of Novel 1,3-Indandione Derivatives and Investigation Their Anti-Microbial and Anti-Fungal Activity. [Link]

• PubChem (n.d.). 5-(3-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione. [Link]

• Özdemir, Ü. et al. (2015). Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Molecules. [Link]

• Sharma, D. et al. (2024). Cyclohexane-1,3-dione Derivatives: Versatile Precursors for Total Synthesis of Natural Products. ResearchGate. [Link]

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• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

Introduction

Welcome to the technical support guide for the synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione. This molecule is a valuable building block in medicinal chemistry and materials science, primarily due to the presence of the trifluoromethylphenyl group which can enhance properties like lipophilicity and metabolic stability.[1]

The synthesis, however, is not without its challenges. Researchers frequently encounter issues with yield, purity, and reaction reproducibility. This guide is structured to provide direct, actionable solutions to the most common problems encountered during this synthesis. We will delve into the mechanistic reasons behind these issues and provide field-proven protocols to help you achieve consistent, high-yield results.

The most common synthetic strategies involve a tandem Knoevenagel condensation followed by a Michael addition, or a direct Michael addition to a pre-formed α,β-unsaturated ketone (chalcone).[2][3] This guide will focus on troubleshooting this versatile and widely used reaction pathway.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for this molecule?

A1: The most prevalent and adaptable method is a base-catalyzed reaction cascade involving 4-(trifluoromethyl)benzaldehyde and a cyclohexane-1,3-dione precursor, often conducted in a protic solvent like methanol or ethanol.[2][4] This can proceed through a tandem Knoevenagel-Michael sequence where two equivalents of the dione react with one equivalent of the aldehyde.[2] Alternatively, a Michael addition of cyclohexane-1,3-dione to a chalcone (an α,β-unsaturated ketone) derived from 4-(trifluoromethyl)benzaldehyde is also a widely used approach.[5][6]

Q2: Why is my final product showing a complex mixture in the 1H NMR spectrum?

A2: This is often due to the formation of multiple byproducts. The likely culprits are the initial Knoevenagel condensation product, the tandem Knoevenagel-Michael adduct (a 2:1 adduct of dione to aldehyde), and potentially products from self-condensation of the cyclohexane-1,3-dione starting material.[2] Careful control of stoichiometry and reaction temperature is crucial to minimize these side reactions.

Q3: Is column chromatography always necessary for purification?

A3: While column chromatography is effective, optimizing the reaction conditions can often lead to a product that precipitates directly from the reaction mixture upon cooling or acidification, which can then be purified by simple recrystallization, typically from methanol or ethanol.[2][7] This is highly desirable for scalability and efficiency.

Troubleshooting Guide: Common Issues and Solutions

Problem 1: Consistently Low Reaction Yield (< 50%)

Q: My yield of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione is poor, even though TLC analysis shows consumption of the starting aldehyde. What are the likely causes and how can I fix it?

A: Low yield despite starting material consumption points to three primary issues: formation of soluble byproducts, unfavorable reaction equilibrium, or product degradation.

Root Cause Analysis & Solutions:

• Incorrect Stoichiometry: The reaction between an aryl aldehyde and cyclohexane-1,3-dione can produce different products depending on the molar ratio. Using a 1:2 ratio of aldehyde to dione often favors the tandem Knoevenagel-Michael adduct, which is not your target compound.[2]

  • Solution: Carefully control the stoichiometry. For the direct synthesis of the 5-substituted product, a 1:1 molar ratio is theoretically required. Start by ensuring precise measurement of your starting materials. Run small-scale trials varying the ratio slightly (e.g., 1:1, 1:1.1, and 1.1:1 of aldehyde to dione) to find the empirical optimum for your specific conditions.

• Ineffective Catalyst/Base: The choice and amount of base are critical. An overly strong base can promote undesired side reactions, such as the self-condensation of cyclohexane-1,3-dione. An insufficient amount of base will lead to a sluggish and incomplete reaction.

  • Solution: While strong bases like sodium methoxide can be used, milder catalysts often provide better control and higher yields. Consider using a weaker base like piperidine, triethylamine, or KF/Al2O3.[5][7] Optimize the catalyst loading, starting with a catalytic amount (e.g., 10-20 mol%) and incrementally increasing if the reaction is too slow.

• Suboptimal Solvent and Temperature: The solvent plays a crucial role in reactant solubility and reaction rate. The reaction is often reversible, and temperature affects both the rate and the position of the equilibrium.

  • Solution: Methanol and ethanol are excellent first choices as they facilitate both the condensation and subsequent Michael addition steps.[2] Running the reaction at reflux can accelerate the rate, but sometimes a lower temperature (e.g., room temperature to 40°C) over a longer period can improve selectivity and yield by minimizing byproduct formation.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
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• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. High diastereoselective amine-catalyzed Knoevenagel-Michael-cyclization-ring-opening cascade between aldehydes, 3-arylisoxazol-5(4H)-ones and 3-aminocyclohex-2-en-1-ones - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

Welcome to the technical support guide for the synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione. This document provides researchers, chemists, and drug development professionals with in-depth troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols. Our goal is to help you navigate the common challenges associated with this synthesis, ensuring higher yields, purity, and reproducibility.

The synthesis of 5-arylcyclohexane-1,3-diones is a cornerstone reaction sequence in medicinal chemistry, valued for creating scaffolds present in numerous bioactive molecules. The target compound, featuring a trifluoromethylphenyl group, is of particular interest due to the enhanced lipophilicity and metabolic stability conferred by the -CF₃ group.

The most common and reliable synthetic route involves a tandem Knoevenagel condensation followed by a Michael addition and subsequent intramolecular cyclization/decarboxylation. This multi-step, one-pot synthesis is efficient but can be prone to side reactions that lead to a variety of byproducts. Understanding the underlying mechanisms is key to troubleshooting and optimizing the reaction.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing explanations for the root causes and actionable solutions.

Question 1: My final yield is significantly lower than expected. What are the likely causes?

Answer: Low yield is the most common issue and can stem from several factors throughout the multi-step synthesis.

• Incomplete Knoevenagel Condensation: The initial reaction between 4-(trifluoromethyl)benzaldehyde and an active methylene compound (e.g., diethyl malonate) is a critical equilibrium-driven step. Insufficient removal of the water byproduct will shift the equilibrium back to the starting materials.

  • Solution: If using a solvent like toluene or benzene, ensure your Dean-Stark apparatus is functioning correctly to azeotropically remove water. For reactions in solvents like ethanol catalyzed by a base like piperidine, ensure sufficient reaction time and temperature to drive the condensation forward.

• Inefficient Michael Addition: The addition of the second nucleophile (e.g., the enolate of ethyl acetoacetate or another malonic ester) to the α,β-unsaturated intermediate is crucial. Weakly basic conditions or steric hindrance can slow this step, allowing side reactions to dominate.

  • Solution: Ensure you are using a sufficiently strong base (e.g., sodium ethoxide) to generate the enolate for the Michael addition. Check the stoichiometry of your reactants carefully; an excess of the Michael donor can sometimes be beneficial.

• Failed Cyclization/Decarboxylation: The final intramolecular Dieckmann or Claisen condensation to form the cyclohexane ring, followed by hydrolysis and decarboxylation, often requires forcing conditions (strong base, heat). Incomplete cyclization will leave you with a linear intermediate, which will be lost during workup or purification.

  • Solution: After the Michael addition is complete (monitored by TLC), ensure you add a strong base and heat the reaction mixture according to your protocol. A common procedure involves refluxing with sodium ethoxide in ethanol.

Question 2: I'm observing a significant amount of an impurity with a mass corresponding to a double Michael addition product. How can I prevent this?

Answer: This byproduct arises when the intermediate formed after the Knoevenagel condensation reacts with a second molecule of the Michael donor instead of proceeding to the desired cyclization.

• Causality: This often happens when the concentration of the Michael donor (the active methylene compound) is too high relative to the Knoevenagel product, or if the cyclization step is slow. The α,β-unsaturated system of the Knoevenagel adduct presents a prime target for nucleophilic attack.

  • Solution 1 (Stoichiometric Control): Carefully control the stoichiometry. Instead of adding all reagents at once, consider a sequential addition. First, complete the Knoevenagel condensation. Then, add the Michael donor (e.g., ethyl acetoacetate) slowly to the reaction mixture to maintain its low relative concentration.

  • Solution 2 (Promote Cyclization): Use conditions that favor the intramolecular cyclization over the intermolecular double addition. This can sometimes be achieved by using a stronger base or a higher temperature immediately after the initial Michael addition has occurred.

Question 3: My NMR spectrum shows unreacted 4-(trifluoromethyl)benzaldehyde. Why didn't it react completely?

Answer: The presence of the starting aldehyde points directly to an issue with the initial Knoevenagel condensation step.

• Causality: As an equilibrium reaction, the Knoevenagel condensation requires either the removal of a product (water) or a suitable catalyst to proceed to completion.

  • Solution 1 (Catalyst): Ensure your catalyst (e.g., piperidine, boric acid, or another weak base) is active and used in the correct amount. Old or improperly stored catalysts can lose activity.

  • Solution 2 (Water Removal): As mentioned in Q1, effective water removal is critical. If not using a Dean-Stark trap, consider adding a dehydrating agent like anhydrous MgSO₄ or molecular sieves to the reaction mixture, although this is less common in large-scale syntheses.

  • Solution 3 (Reaction Time/Temperature): The reaction may simply need more time or a higher temperature to reach completion. Monitor the disappearance of the aldehyde spot by TLC before proceeding to the next step.

Question 4: During workup with a strong base, I noticed a loss of my trifluoromethyl (-CF₃) group. Is this possible?

Answer: Yes, while generally stable, the trifluoromethyl group can be susceptible to hydrolysis under harsh basic or acidic conditions, especially when activated by the aromatic ring. This would result in the formation of a carboxylic acid group (-COOH).

• Causality: The strong electron-withdrawing nature of the -CF₃ group makes the attached carbon atom electrophilic and susceptible to nucleophilic attack by hydroxide ions, particularly at elevated temperatures.

  • Solution: Minimize exposure to harsh basic conditions and high temperatures during workup and cyclization. If strong base is required for cyclization, use the minimum effective temperature and time. Neutralize the reaction mixture promptly during aqueous workup. If hydrolysis is a persistent issue, explore alternative cyclization catalysts that operate under milder conditions.

Frequently Asked Questions (FAQs)

Q: What is the general synthetic pathway for this compound?

A: The most common approach is a one-pot, three-component reaction. It begins with a Knoevenagel condensation of 4-(trifluoromethyl)benzaldehyde with a malonic ester. The resulting benzylidenemalonate intermediate then undergoes a Michael addition with an enolate (e.g., from ethyl acetoacetate). The final step is a base-catalyzed intramolecular Claisen condensation (cyclization) followed by hydrolysis and decarboxylation to yield the final 5-arylcyclohexane-1,3-dione.

Q: Which analytical techniques are best for monitoring the reaction and identifying byproducts?

A: A combination of techniques is ideal:

• Thin-Layer Chromatography (TLC): Essential for monitoring the consumption of starting materials and the appearance of intermediates and the final product. Use a suitable solvent system (e.g., ethyl acetate/hexane mixtures) to achieve good separation.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Invaluable for identifying the molecular weights of intermediates and byproducts in the crude reaction mixture, helping to diagnose issues like double additions or incomplete cyclization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of the final, purified product and for identifying the structures of isolated byproducts. ¹⁹F NMR can be used to confirm the integrity of the -CF₃ group.

Q: How can I best purify the final product?

A: The purification strategy depends on the nature of the impurities.

• Recrystallization: If the product is a solid and the main impurities are minor, recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture with hexanes) is often the most effective method for obtaining high-purity material.

• Column Chromatography: If the product is an oil or contains multiple byproducts with similar polarity, silica gel column chromatography is necessary. A gradient elution with a hexane/ethyl acetate solvent system is typically effective.

Q: What are the key safety precautions for this synthesis?

A: Standard laboratory safety practices are required. Pay special attention to:

• Strong Bases: Reagents like sodium hydride (NaH) or sodium ethoxide (NaOEt) are corrosive, and NaH is highly flammable and reacts violently with water. Handle them in a fume hood and wear appropriate personal protective equipment (PPE).

• Solvents: Organic solvents like toluene and ethanol are flammable. Ensure the reaction is performed in a well-ventilated fume hood away from ignition sources.

• Pressurization: When heating sealed reaction vessels, be aware of potential pressure buildup.

Data & Protocols

Table 1: Troubleshooting Summary

Observed Issue	Potential Cause	Recommended Action
Low final yield	Incomplete Knoevenagel condensation	Use Dean-Stark trap; check catalyst activity; increase reaction time/temp.
Inefficient Michael addition	Use a stronger base (e.g., NaOEt); slow addition of Michael donor.
Failed cyclization/decarboxylation	Ensure sufficient heating and strong base for the final step.
Double Michael addition byproduct	High concentration of Michael donor	Use sequential addition of reagents; control stoichiometry carefully.
Unreacted aldehyde starting material	Ineffective Knoevenagel condensation	Check catalyst; ensure water removal; monitor by TLC.
Loss of -CF₃ group (hydrolysis)	Harsh basic conditions/high temp	Minimize time/temp of base exposure; neutralize promptly.
Oily product, difficult to purify	Presence of uncyclized intermediate	Force cyclization to completion with heat/base; purify via column chromatography.

Protocol 1: Synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

This protocol is a representative example. Molar equivalents and reaction times may require optimization.

• Step 1: Knoevenagel Condensation & Michael Addition

  • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add absolute ethanol (150 mL) followed by sodium metal (2.3 g, 100 mmol) in small pieces to prepare sodium ethoxide.

  • Once all the sodium has reacted and the solution has cooled, add diethyl malonate (16.0 g, 100 mmol).

  • Stir for 15 minutes, then add 4-(trifluoromethyl)benzaldehyde (17.4 g, 100 mmol) dropwise.

  • Heat the mixture to reflux for 1 hour.

  • Add ethyl acetoacetate (13.0 g, 100 mmol) dropwise to the refluxing solution.

  • Continue to reflux for an additional 4-6 hours, monitoring the reaction progress by TLC.

• Step 2: Cyclization, Hydrolysis, and Decarboxylation

  • After the initial reaction is complete, add a solution of sodium hydroxide (12.0 g, 300 mmol) in water (50 mL).

  • Heat the mixture to reflux for an additional 4 hours to facilitate cyclization, hydrolysis of the esters, and decarboxylation.

• Step 3: Workup and Isolation

  • Cool the reaction mixture to room temperature and pour it into 200 mL of cold water.

  • Acidify the aqueous solution to pH ~2-3 by slowly adding concentrated hydrochloric acid (HCl). A precipitate should form.

  • Stir the mixture in an ice bath for 30 minutes to ensure complete precipitation.

  • Collect the crude solid product by vacuum filtration and wash it with cold water.

• Step 4: Purification

  • Recrystallize the crude solid from a suitable solvent, such as aqueous ethanol or an ethyl acetate/hexane mixture, to yield the pure 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

  • Dry the purified product under vacuum. The final product should be characterized by NMR, MS, and melting point analysis.

Visualizing the Reaction and Byproducts

Diagram 1: Synthetic Pathway and Key Byproduct Formation

The following diagram illustrates the intended multi-step synthesis and a common side reaction pathway leading to a double Michael addition byproduct.

Caption: Main synthesis pathway and a common byproduct reaction.

References

• ResearchGate. Synthesis of 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one: new trifluoromethyl building block. Available at: [Link].

• MDPI. Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. Available at: [Link].

• ResearchGate. SYNTHESIS AND CHARACTERIZATION OF CYCLOHEXANE-1,3-DIONE DERIVATIVES AND THEIR IN SILICO AND IN VITRO STUDIES ON ANTIMICROBIAL AND BREAST CANCER ACTIVITY. Available at: [Link].

• Wikipedia. 1,3-Cyclohexanedione. Available at: [Link].

• ACS Publications. Some Reactions of the Trifluoromethyl Group in the Benzotrifluoride Series. I. Hydrolysis. Available at: [Link].

• Wikipedia. Knoevenagel condensation. Available at: [Link].

• ResearchGate. 5,5-Dimethyl-1,3-cyclohexanedione. Available at: [Link].

• Google Patents. WO2011117881A2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications.

• Sciforum. One Pot Synthesis of the Knoevenagel Condensation Products Using Boric Acid as a Catalyst. Available at: [Link].

• Wiley Online Library. Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. Available at: [Link].

• PubMed Central (PMC). Indane-1,3-Dione: From Synthetic Strategies to Applications. Available at: [Link].

• Google Patents. US5744648A - Process for the manufacture of 1, 3-cyclohexanedione.

• PubMed Central (PMC). Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group. Available at: [Link].

• YouTube. Hantzsch Pyridine Synthesis Mechanism and Complete the Rxn Examples. Available at: [Link].

• ACS Publications. Limiting the Loading of Reactant 1,3-Cyclohexanedione Enables the Use of Less Catalyst. Available at: [Link].

• Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. Available at: [Link].

• ResearchGate. *Knoevenagel Condensation Shadowed by Michael Addition & O-Alkylation of Resorcinol, Malononitrile and Benzadehyde to form Pyrrolidine, Piper

Troubleshooting low yield in Michael addition for 5-aryl-cyclohexane-1,3-diones

Topic: Troubleshooting Low Yield in the Synthesis of 5-Aryl-Cyclohexane-1,3-Diones For: Researchers, Scientists, and Drug Development Professionals From: The Desk of a Senior Application Scientist

Introduction: The Challenge of Synthesizing 5-Aryl-Cyclohexane-1,3-Diones

The Michael addition, or conjugate 1,4-addition, is a cornerstone of C-C bond formation in organic synthesis.[1][2] The reaction between a cyclohexane-1,3-dione (the Michael donor) and an α,β-unsaturated ketone, such as a chalcone derivative (the Michael acceptor), is a powerful method for synthesizing 5-aryl-cyclohexane-1,3-diones. These products are valuable intermediates in the synthesis of natural products, bioactive molecules, and heterocyclic compounds.[3][4]

Despite its utility, this reaction is frequently plagued by low yields, incomplete conversion, and the formation of complex side products. This guide provides a structured, in-depth approach to troubleshooting these challenges, grounded in mechanistic principles and field-proven solutions.

Core Principles: Understanding the Reaction Mechanism

The reaction proceeds via the base-catalyzed formation of a resonance-stabilized enolate from the cyclohexane-1,3-dione. This "soft" nucleophile then attacks the electrophilic β-carbon of the aryl-substituted α,β-unsaturated system, leading to the desired 1,4-adduct.[2][5] The thermodynamic stability of the final product typically drives the reaction forward.[5] However, the reaction's equilibrium is sensitive to multiple factors, which can lead to suboptimal outcomes.

Visualizing the Troubleshooting Workflow

The following diagram outlines a systematic process for diagnosing and resolving low-yield issues in your Michael addition reaction.

Caption: A systematic workflow for troubleshooting low-yield Michael additions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction shows low conversion, with starting materials remaining even after extended time. What are the primary factors to investigate?

Answer: Low conversion is a common issue that typically points to insufficient reactivity in one of three areas: the nucleophile, the electrophile, or the catalyst.

• Ineffective Nucleophile Generation: The active nucleophile is the enolate of the cyclohexane-1,3-dione. Its formation is critically dependent on the base. If the base is too weak (e.g., pKa much lower than that of the dione's α-proton, ~pKa 11), it will not generate a sufficient concentration of the enolate for the reaction to proceed efficiently.[6][7]

  • Solution: Switch to a stronger base. For 1,3-diones, common and effective bases include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or DBU.[6][8] In some cases, stronger bases like sodium ethoxide may be required, but these increase the risk of side reactions.[6]

• Low Reactivity of the Michael Acceptor: The electrophilicity of the β-carbon on your aryl-substituted α,β-unsaturated ketone is paramount.

  • Electronic Effects: Electron-withdrawing groups (EWGs) like -NO₂, -CN, or halides on the aryl ring of the acceptor enhance its electrophilicity and accelerate the reaction. Conversely, electron-donating groups (EDGs) like -OCH₃ or -N(CH₃)₂ decrease electrophilicity and can significantly slow or stall the reaction.[9][10]

  • Steric Hindrance: Bulky substituents near the β-carbon or on the aryl ring can physically block the approach of the dione nucleophile, drastically reducing the reaction rate.[6][9]

• Inactive or Insufficient Catalyst: The base or catalyst may be old, hydrated, or used in insufficient quantity. Ensure your base is anhydrous and used in appropriate catalytic (5-20 mol%) or stoichiometric amounts, depending on the protocol.

Q2: My TLC shows the formation of multiple products, and my desired product is difficult to purify. What are the likely side reactions?

Answer: The appearance of multiple spots is a clear indicator of side reactions. Identifying the likely culprits is key to mitigating them.

• Retro-Michael Addition: This is the most common side reaction. The Michael addition is often reversible, and under certain conditions (especially elevated temperatures), the product can revert to the starting materials, establishing an unfavorable equilibrium.[6][9]

  • Solution: Run the reaction at the lowest possible temperature that allows for a reasonable reaction rate (e.g., start at 0 °C or room temperature). You can also try to precipitate the product out of the reaction mixture as it forms to drive the equilibrium forward.[6]

• Polymerization of the Michael Acceptor: α,β-unsaturated systems can polymerize, especially in the presence of strong bases or radical initiators.[6] This is often observed as an insoluble, sticky residue in the reaction flask.

  • Solution: Use a milder base, lower the reaction temperature, and ensure the reaction is performed under an inert atmosphere (N₂ or Argon) to exclude oxygen, which can initiate radical polymerization.

• 1,2-Addition: While the "soft" dione enolate strongly prefers 1,4-addition, a competing 1,2-addition (attack at the carbonyl carbon) can occur, especially with more reactive "hard" nucleophiles or certain Lewis acid catalysts.[6][11] This leads to a β-hydroxy ketone product after workup, which may dehydrate.

  • Solution: Ensure your nucleophile is properly generated and avoid overly harsh conditions. The use of polar, aprotic solvents generally favors 1,4-addition.

• Domino Reactions: The initial Michael adduct is itself a 1,5-dicarbonyl compound and can undergo subsequent intramolecular reactions, such as a Claisen or Aldol condensation, to form cyclic products.[3][12] This is particularly relevant if strong bases and higher temperatures are used.

Q3: How do I select the optimal catalyst and solvent for my reaction?

Answer: Optimization is key. A systematic screening of catalysts and solvents is the most reliable way to improve yield. A general principle is to match the solvent polarity and base strength to your specific substrates.

Parameter	Options	Causality & Rationale
Catalyst/Base	K₂CO₃, Cs₂CO₃, DBU, NaOEt, KF/Al₂O₃, Organocatalysts (e.g., thiourea derivatives)	The base must be strong enough to deprotonate the dione without promoting side reactions. Cs₂CO₃ is often effective due to the high solubility of cesium salts.[8] KF/Al₂O₃ provides a solid-supported basic catalyst that can simplify workup.[13] Organocatalysts can offer high selectivity under mild conditions.[11][14]
Solvent	Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN), Toluene, Ethanol	Polar aprotic solvents (DCM, THF, MeCN) are often preferred as they effectively solvate the ionic intermediates without interfering with the nucleophile. Protic solvents like ethanol can sometimes be used and may facilitate proton transfer steps but can also slow the reaction by solvating the enolate.[8]

Q4: I suspect my starting materials are impure. How can this affect the yield and how should I address it?

Answer: Impurities can have a dramatic effect. Acidic or basic impurities can neutralize your catalyst or initiate unwanted side reactions. Water is particularly detrimental as it can quench the enolate.

• Verification: Check the purity of your cyclohexane-1,3-dione and your aryl-substituted α,β-unsaturated ketone by NMR and melting point.

• Purification:

  • Cyclohexane-1,3-diones: Can often be recrystallized from a suitable solvent (e.g., water, acetone/hexane).

  • α,β-Unsaturated Ketones (Chalcones): These are typically crystalline solids and can be purified by recrystallization from ethanol or ethyl acetate/hexane.

• Drying: Ensure all reactants and solvents are rigorously dried before use. Dry solvents over molecular sieves and dry solid reagents under vacuum.

Experimental Protocols

Protocol 1: General Procedure for Michael Addition

This protocol provides a starting point for the synthesis of a 5-aryl-cyclohexane-1,3-dione.

• To a dry round-bottom flask under an inert atmosphere (N₂), add the cyclohexane-1,3-dione (1.0 eq) and the α,β-unsaturated ketone (1.0-1.2 eq).

• Add anhydrous solvent (e.g., CH₂Cl₂, 0.1-0.5 M concentration).

• Cool the mixture to 0 °C in an ice bath.

• Add the base catalyst (e.g., Cs₂CO₃, 0.2 eq) portion-wise with stirring.[8]

• Allow the reaction to warm to room temperature and stir for 4-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Systematic Optimization of Reaction Conditions

To troubleshoot a low-yield reaction, set up a parallel array of small-scale reactions to screen key variables.

• Setup: Arrange a series of small, dry reaction vials, each with a stir bar.

• Standard Reagents: To each vial, add the cyclohexane-1,3-dione (e.g., 0.1 mmol, 1.0 eq) and the α,β-unsaturated ketone (0.1 mmol, 1.0 eq).

• Variable Screening (Example: Base Screening):

  • To separate vials, add different bases (e.g., K₂CO₃, Cs₂CO₃, DBU, Et₃N), each at the same catalyst loading (e.g., 20 mol%).

  • Add the same anhydrous solvent (e.g., 1 mL THF) to each vial.

• Execution: Seal the vials, stir at room temperature, and monitor all reactions simultaneously by TLC or LC-MS at set time points (e.g., 1h, 4h, 12h).

• Analysis: Compare the conversion and product formation across the different conditions to identify the optimal base. Repeat the process to optimize solvent and temperature.

References

• MDPI. (2020). Organocatalytic Asymmetric Michael Addition of Ketones to α,β-Unsaturated Nitro Compounds. Available at: [Link]

• ACS Publications. (2018). Catalytic Enantioselective C–C Bond-Forming Reactions of Deconjugated Butyrolactams: Michael Addition to α,β-Unsaturated Aldehydes and Ketones. The Journal of Organic Chemistry. Available at: [Link]

• NIH National Library of Medicine. Asymmetric aza-Michael Reactions of α,β-Unsaturated Ketones with Bifunctional Organic Catalysts. PMC. Available at: [Link]

• Organic Chemistry Portal. Michael Addition. Available at: [Link]

• NIH National Library of Medicine. (2010). Direct asymmetric vinylogous Michael addition of cyclic enones to nitroalkenes via dienamine catalysis. PNAS. Available at: [Link]

• ResearchGate. Optimization of reaction conditions for Michael addition. Available at: [Link]

• Chemistry LibreTexts. (2025). 23.10: Conjugate Carbonyl Additions - The Michael Reaction. Available at: [Link]

• Master Organic Chemistry. (2023). The Michael Addition Reaction and Conjugate Addition. Available at: [Link]

• ResearchGate. (2025). Michael Addition Reaction of Dimedone and Chalcone Catalyzed by KF/Al2O3. Available at: [Link]

• ACS Publications. (2026). Enantioselective Tandem Michael Addition and Cyclization Reaction Enabled by Dual Organo/Copper Catalysis: Access to Functionalized 4H-Pyrans. Organic Letters. Available at: [Link]

• StudyCorgi. (2025). Synthesis of 5,5-Dimethylcyclohexane-1,3-Dione. Available at: [Link]

• ResearchGate. (2025). Chemoselective Double Michael Addition: Synthesis of 2,6-Diarylspiro[Cyclohexane-1,3′-Indoline]-2′,4-Diones via Addition of Indolin-2-One to Divinyl Ketones. Available at: [Link]

• RSC Publishing. (2017). Understanding the regioselectivity of Michael addition reactions to asymmetric divinylic compounds. Available at: [Link]

• NIH National Library of Medicine. (2012). Catalyst-free and solvent-free Michael addition of 1,3-dicarbonyl compounds to nitroalkenes by a grinding method. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. Consecutive Michael-Claisen Process for Cyclohexane-1,3-dione Derivative (CDD) Synthesis from Unsubstituted and Substituted Acetone. Available at: [Link]

• Google Patents. WO2011117881A2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications.

• ResearchGate. Cyclohexane-1,3-dione Derivatives: Versatile Precursors for Total Synthesis of Natural Products. Available at: [Link]

• The Royal Society of Chemistry. Organocatalyzed Stereo- and Enantioselective Isomerization of Prochiral 1,3-Cyclohexanediones into Nonalactones bearing Distant. Available at: [Link]

• Google Patents. US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications.

• YouTube. (2020). Michael Additions Revisited with 1,3 Dicarbonyls. jOeCHEM. Available at: [Link]

• RSC Publishing. Asymmetric Michael addition reactions of pyrrolones with chalcones catalyzed by vicinal primary-diamine salts. Available at: [Link]

• NIH National Library of Medicine. Michael Adduct of Sulfonamide Chalcone Targets Folate Metabolism in Brugia Malayi Parasite. PMC. Available at: [Link]

• PubMed. (2007). New light on an old story: facile and efficient synthesis of 1,3-diaryl-5-spirohexahydropyrimidines via a six-molecule, three-component mannich-type reaction. The Journal of Organic Chemistry. Available at: [Link]

• Organic Syntheses Procedure. 2,2-Dichloro-1,3-dicyclohexylimidazolidine-4,5-dione. Available at: [Link]

• Google Patents. US3932511A - Preparation of cyclohexane-1,3-dione and of alkyl-substituted derivatives thereof.

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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Optimizing solvent and temperature for the synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

Welcome to the technical support center for the synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies. The following information is presented in a question-and-answer format to directly address specific challenges you may encounter during your experiments.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione?

The synthesis of 5-aryl-cyclohexane-1,3-diones, including the target compound, is typically achieved through a Michael addition reaction.[1] This involves the conjugate addition of a nucleophile, in this case, the enolate of cyclohexane-1,3-dione, to an α,β-unsaturated carbonyl compound. For the synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, a common approach is the reaction between cyclohexane-1,3-dione and 4-(trifluoromethyl)benzaldehyde. This reaction often proceeds through a tandem Knoevenagel condensation followed by a Michael addition.[2]

Q2: I'm experiencing very low to no product yield. What are the most common initial culprits?

When facing low yields, a systematic review of your experimental setup is the best first step.[3] Often, the issue lies in one of the following areas:

• Purity of Starting Materials: Impurities in your cyclohexane-1,3-dione or 4-(trifluoromethyl)benzaldehyde can introduce side reactions or inhibit the desired reaction.[3] It is crucial to verify the purity of your starting materials using techniques like NMR or GC-MS and purify them if necessary.

• Solvent and Reagent Quality: The presence of water can be detrimental, especially if strong bases are used to generate the enolate.[3] Ensure all solvents are anhydrous and reagents have not degraded.[3] Using freshly dried solvents is a critical step.[3]

• Reaction Atmosphere: If your reaction is sensitive to air or moisture, ensure your glassware was properly dried and the reaction was maintained under an inert atmosphere (e.g., nitrogen or argon).[3]

Q3: What is the role of the solvent in this reaction, and how do I choose the right one?

The solvent plays a crucial role in this synthesis, influencing both the Knoevenagel condensation and the Michael addition steps.[2] The solvent can affect reactant solubility, reaction rates, and even the reaction pathway. For the synthesis of similar 5-aryl-cyclohexane-1,3-diones, a range of solvents has been explored, including methanol, ethanol, isopropanol, water, acetonitrile, THF, DMF, and DMSO.[2] In a catalyst-free model reaction, methanol provided the best results.[2] The choice of solvent can also be influenced by the catalyst used. For instance, ionic liquids have been used as both solvents and catalysts to accelerate the reaction and simplify work-up.[4]

Q4: How does temperature affect the synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione?

Temperature is a critical parameter that can significantly impact reaction rates and selectivity.[3] For the tandem Knoevenagel-Michael reaction, the optimal temperature will depend on the specific solvent and catalyst system employed. Some syntheses of related compounds are carried out at room temperature, while others may require heating to reflux.[2][5] It is advisable to start with milder conditions (e.g., room temperature) and gradually increase the temperature if the reaction is not proceeding. Monitoring the reaction by TLC or LC-MS will help determine the optimal temperature for your specific conditions.

Section 2: Troubleshooting Guide for Low Yield and Side Reactions

This section provides a more detailed approach to troubleshooting common issues encountered during the synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Issue 1: The reaction is not proceeding to completion, and starting materials are recovered.

Possible Cause & Solution

• Insufficient Catalyst Activity: If you are using a catalyst, it may be inactive or used in an insufficient amount.

  • Troubleshooting Step: Verify the quality and quantity of your catalyst. If using a base catalyst, ensure it is strong enough to deprotonate the cyclohexane-1,3-dione.

• Suboptimal Temperature: The reaction may require more thermal energy to overcome the activation barrier.

  • Troubleshooting Step: Gradually increase the reaction temperature while monitoring the progress by TLC or LC-MS. Be cautious, as excessive heat can lead to side product formation.

• Poor Solubility of Reactants: One or both of your starting materials may not be fully dissolved in the chosen solvent.

  • Troubleshooting Step: Try a different solvent or a solvent mixture that can better solubilize both reactants. Sonication may also help to dissolve the starting materials.

Issue 2: Multiple spots are observed on the TLC plate, indicating the formation of side products.

Possible Cause & Solution

• Self-Condensation of the Aldehyde: If a strong base is used, it can induce the self-condensation of 4-(trifluoromethyl)benzaldehyde.[6]

  • Troubleshooting Step: Use a weaker base catalyst, such as piperidine or pyridine, which is typically sufficient for the Knoevenagel condensation.[6]

• Formation of the Knoevenagel Intermediate Only: The reaction may have stopped after the initial Knoevenagel condensation, without the subsequent Michael addition occurring.

  • Troubleshooting Step: This could be due to steric hindrance or electronic effects. A change in solvent or an increase in temperature might be necessary to promote the Michael addition.

• Double Michael Addition: It is possible for a second molecule of the enolate to add to the initial Michael adduct, leading to a more complex product.

  • Troubleshooting Step: Carefully control the stoichiometry of your reactants. Using a slight excess of the aldehyde may help to minimize this side reaction.

Experimental Protocol: A General Procedure for Optimization

The following is a generalized protocol that can be adapted for optimizing the synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Materials:

• Cyclohexane-1,3-dione

• 4-(Trifluoromethyl)benzaldehyde

• Selected Solvent (e.g., Methanol, Ethanol, Acetonitrile)

• Catalyst (optional, e.g., Piperidine, Proline)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add cyclohexane-1,3-dione (1.0 equiv) and the selected solvent.

• Stir the mixture until the cyclohexane-1,3-dione is completely dissolved.

• Add 4-(trifluoromethyl)benzaldehyde (1.0-1.2 equiv) to the solution.

• If using a catalyst, add it to the reaction mixture at this stage (typically 0.1-0.3 equiv).

• Stir the reaction at the desired temperature (e.g., room temperature or reflux).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Data Summary for Solvent and Temperature Optimization

The following table summarizes general observations from the literature for similar reactions, which can serve as a starting point for your optimization studies.

Solvent	Typical Temperature Range	Observations
Methanol	Room Temperature to Reflux	Often provides good yields in catalyst-free systems.[2]
Ethanol	Room Temperature to Reflux	A common protic solvent for this type of reaction.
Acetonitrile	Room Temperature to Reflux	A polar aprotic solvent that can be effective.
THF	Room Temperature to Reflux	A common ethereal solvent.
DMF/DMSO	Elevated Temperatures	High-boiling polar aprotic solvents, may be necessary for less reactive substrates.
Water	Elevated Temperatures	A green solvent option, sometimes used with specific catalysts or under microwave irradiation.[7]

Visualizing the Reaction Pathway

The following diagram illustrates the key steps in the synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Caption: A decision tree for troubleshooting low product yield.

References

• Kumar, A., Kumar, S., Saxena, A., De, A., & Mozumdar, S. (2019). Knoevenagel/Tandem Knoevenagel and Michael Adducts of Cyclohexane-1,3-dione and Aryl Aldehydes: Synthesis, DFT Studies, Xanthine Oxidase Inhibitory Potential, and Molecular Modeling. ACS Omega, 4(3), 5365–5376. [Link]

• Chinnamanayakar, R., Ezhilarasi, M. R., Prabha, B., & Kulandhaivel, M. (2019). SYNTHESIS AND CHARACTERIZATION OF CYCLOHEXANE-1,3-DIONE DERIVATIVES AND THEIR IN SILICO AND IN VITRO STUDIES ON ANTIMICROBIAL AND BREAST CANCER ACTIVITY. International Journal of Pharmaceutical Sciences and Research, 10(8), 3844-3852. [Link]

• Sharma, D., Kumar, R., & Singh, B. (2020). Cyclohexane-1,3-dione Derivatives: Versatile Precursors for Total Synthesis of Natural Products. ChemistrySelect, 5(45), 14227-14248. [Link]

• Fadeyi, O. O., & Okoro, C. O. (2008). Synthesis of 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one: new trifluoromethyl building block. Tetrahedron Letters, 49(48), 6827-6829. [Link]

• Li, J., Liu, J., Chen, J., & Zhang, X. (2022). Combination of Knoevenagel Polycondensation and Water‐Assisted Dynamic Michael‐Addition‐Elimination for the Synthesis of Vinylene‐Linked 2D Covalent Organic Frameworks. Angewandte Chemie International Edition, 61(17), e202117281. [Link]

• Acevedo-Sánchez, M., Rosas-García, V. M., & Muñoz-Guardiola, P. (2017). Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. The Journal of Physical Chemistry B, 121(20), 5261–5270. [Link]

• Kumar, A., & Sharma, S. (2015). The Importance and Applications of Knoevenagel Reaction (Brief Review). International Journal of ChemTech Research, 8(6), 573-578. [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. The Importance and Applications of Knoevenagel Reaction (Brief Review) – Oriental Journal of Chemistry [orientjchem.org]
• 5. researchgate.net [researchgate.net]
• 6. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 7. Combination of Knoevenagel Polycondensation and Water‐Assisted Dynamic Michael‐Addition‐Elimination for the Synthesis of Vinylene‐Linked 2D Covalent Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Fluorinated Organic Compounds

From the Desk of the Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. The introduction of fluorine into organic molecules is a powerful strategy in modern chemistry, imparting unique properties that can enhance metabolic stability, binding affinity, and lipophilicity.[1] However, these same unique properties, stemming from the high electronegativity and stability of the carbon-fluorine (C-F) bond, often introduce significant challenges during purification.

This guide is designed to address the specific, practical issues you may encounter in the lab. It is structured in a question-and-answer format to provide direct, actionable advice. We will explore the causality behind these challenges and provide field-proven troubleshooting strategies to help you achieve the desired purity for your fluorinated compounds.

Section 1: Troubleshooting Chromatographic Separations

Chromatography is the workhorse of purification, but the unique electronic nature of fluorinated compounds can lead to atypical behavior on both reverse- and normal-phase media.

Frequently Asked Questions: Reverse-Phase (RP-HPLC)

Question: My fluorinated compound has a completely different retention time on a C18 column compared to its non-fluorinated analog. Why is this happening?

Answer: This is a common and often counterintuitive observation rooted in fluorine's complex effect on molecular properties. The outcome depends heavily on the degree of fluorination:

• Light Fluorination (e.g., single -F or -CF3 group): You may observe an increase in retention time. While the polar C-F bond is introduced, a trifluoromethyl group, due to its high molar volume, often increases the overall hydrophobicity of the molecule, leading to stronger interaction with the C18 stationary phase.[2] The extent of this hydrophobicity increase can vary significantly depending on the molecular context.[3]

• Heavy Fluorination (Perfluoroalkyl chains): You will likely see a decrease in retention time. Highly fluorinated segments are not only hydrophobic but also lipophobic—they tend to repel hydrocarbon environments. This "fluorous effect" causes them to have a lower affinity for the C18 alkyl chains compared to their hydrocarbon counterparts, leading to earlier elution.[3][4]

Question: I'm seeing significant peak tailing for my fluorinated analyte on my silica-based C18 column. What are the likely causes and solutions?

Answer: Peak tailing is typically a result of undesirable secondary interactions or system issues. For fluorinated compounds, consider these possibilities:

• Silanol Interactions: The polar C-F bonds or other polar groups in your molecule can engage in secondary hydrogen-bonding interactions with acidic silanol groups present on the surface of the silica support. This causes a portion of the analyte molecules to lag, resulting in a tailing peak.

• System Voids or Contamination: Before blaming the chemistry, always check your hardware. A void at the head of the column, poorly seated fittings, or particulate contamination can cause peak distortion for any compound.[5]

• Metal Chelation: If your compound has chelating moieties, it may interact with trace metals in the silica matrix or HPLC hardware.

Troubleshooting Protocol: Addressing Peak Tailing

• System Check: First, run a standard compound to ensure the issue is specific to your fluorinated analyte and not a system-wide problem. Check and tighten all fittings.

• Modify the Mobile Phase:

  • Add a Competitive Acid: Add a small amount of an acid like trifluoroacetic acid (TFA, 0.05-0.1%) or formic acid to the mobile phase. These acids protonate the silanol groups, minimizing their ability to interact with your analyte.

  • Use a Mass-Spec Friendly Buffer: If TFA is not suitable for your downstream application, consider a buffer like ammonium formate.

• Switch to a Different Column:

  • End-Capped Columns: Use a high-quality, end-capped C18 column where the residual silanol groups have been chemically deactivated.

  • Fluorinated Stationary Phase: Consider a column with a fluorinated stationary phase (e.g., pentafluorophenyl [PFP] or fluorous C8). These phases can offer unique selectivity and improved peak shape for fluorinated analytes through favorable fluorous-fluorous interactions.[4][6]

Question: How can I improve the resolution between my desired fluorinated product and a very similar non-fluorinated impurity?

Answer: When standard C18 columns fail to provide adequate separation, you need to exploit the unique properties of fluorine.

• Strategy 1: Employ a Fluorinated Stationary Phase. This is the most powerful approach. A PFP (pentafluorophenyl) or other fluorinated phase provides multiple interaction mechanisms beyond simple hydrophobicity, including π-π interactions, dipole-dipole interactions, and shape selectivity, which can dramatically enhance the resolution of fluorinated molecules from their analogs.[4]

• Strategy 2: Use a Fluorinated Mobile Phase Modifier. Adding a solvent like 2,2,2-trifluoroethanol (TFE) to your mobile phase can improve separation even on a standard C8 or C18 column.[7] Fluorinated analytes have an affinity for the fluorinated eluent, which can alter their partitioning with the stationary phase in a way that enhances separation from non-fluorinated species.[3]

• Strategy 3: Optimize Temperature. The interaction between fluorinated compounds is known to be temperature-sensitive.[7] Systematically varying the column temperature (e.g., 25°C, 40°C, 60°C) can sometimes significantly improve resolution where it was previously absent.

Troubleshooting Decision Tree for RP-HPLC Separations

Caption: Decision tree for troubleshooting HPLC issues.

Section 2: Challenges in Crystallization

Question: My fluorinated compound oils out or refuses to crystallize from common solvent systems. What should I try?

Answer: Fluorination profoundly impacts intermolecular interactions, which are the basis of crystal lattice formation.

• Altered Polarity and Hydrogen Bonding: Fluorination increases the acidity of nearby C-H bonds and reduces the basicity (proton-accepting ability) of adjacent functional groups.[8] This can disrupt typical hydrogen bonding networks that are crucial for crystallization.

• Unique Intermolecular Forces: Interactions like fluorine-fluorine (F···F) contacts and C-H···F hydrogen bonds become significant.[8] Successful crystallization requires finding a solvent system that allows these weaker, highly directional interactions to guide self-assembly.

Experimental Protocol: Systematic Crystallization Screening

• Solvent Selection: Expand your solvent screen beyond typical hydrocarbon-based solvents. Include fluorinated solvents (e.g., trifluorotoluene, hexafluoroisopropanol) or solvents known to interact favorably with fluorinated systems.

• Vapor Diffusion: Dissolve your compound in a good solvent (e.g., acetone, ethyl acetate) and place this vial inside a larger chamber containing a poor solvent (e.g., heptane, pentane). Slow diffusion of the anti-solvent vapor can gently induce crystallization.

• Slow Evaporation: Dissolve the compound in a relatively volatile solvent and allow it to evaporate slowly over several days in a loosely capped vial.

• Temperature Gradient: Create a saturated solution at an elevated temperature and allow it to cool very slowly. Using a programmable heat block or a well-insulated Dewar flask can control the cooling rate.

Method	Principle	Recommended Solvents (Good)	Recommended Anti-Solvents (Poor)
Slow Evaporation	Gently increases concentration	Dichloromethane, Acetone, Ethyl Acetate	N/A
Vapor Diffusion	Slowly decreases solubility	Dichloromethane, THF, Toluene	Heptane, Pentane, Diethyl Ether
Slow Cooling	Decreases solubility with temperature	Toluene, Acetonitrile, Ethanol	N/A
Solvent Layering	Slow mixing at interface	Dissolve in minimal DCM or THF	Carefully layer Heptane or Pentane on top

Table 1: Common crystallization techniques and solvent suggestions.

Section 3: Removal of Fluorinated Reagents and Solvents

One of the most frequent and frustrating purification challenges is the removal of residual, highly stable fluorinated materials used during synthesis or purification.

Question: How can I completely remove trifluoroacetic acid (TFA) from my basic compound after preparative HPLC?

Answer: Simply evaporating the solvent will leave your compound as a TFA salt, which can be problematic for biological assays or further reactions. Several effective methods exist to remove it.

• Method 1: Co-evaporation with Methanol. For small scales, repeatedly adding methanol to your sample and evaporating it under reduced pressure can help remove TFA. This is thought to work by forming the volatile methyl trifluoroacetate ester.[9]

• Method 2: Lyophilization (Freeze-Drying). If your sample is in an aqueous solution, lyophilization is very effective at removing the volatile TFA along with the water.[10]

• Method 3: Solid-Phase Extraction (SPE). This is a robust and highly recommended method. Use a strong cation-exchange (SCX) polymer cartridge. The basic compound is retained on the sorbent by ionic interaction, while the anionic TFA is washed away. The pure, free-base compound is then eluted with a basic solution (e.g., methanol with ammonia).[11]

• Method 4: Liquid-Liquid Extraction. Dissolve the crude, evaporated sample in an organic solvent (e.g., dichloromethane or ethyl acetate) and wash it carefully with a mild aqueous base like sodium bicarbonate solution. The TFA will be deprotonated and move into the aqueous layer. Caution: Ensure your compound is stable to basic conditions and does not have significant aqueous solubility.

Workflow for TFA Removal Using SPE

Caption: Workflow for removing TFA from basic compounds.

Section 4: Chiral Separations

Question: Are there special considerations for separating fluorinated enantiomers?

Answer: The fundamental principles of chiral separation still apply: you must create a diastereomeric interaction, either transiently on a chiral stationary phase (CSP) or by forming a stable diastereomeric salt for crystallization.[12] However, fluorine's presence can be strategically advantageous.

• Altered Interactions with CSPs: The C-F bond introduces a strong dipole moment. This can enhance separation on CSPs that rely on dipole-dipole interactions or hydrogen bonding for chiral recognition. The steric bulk of a -CF3 group can also create more defined three-dimensional structures that interact differently with the chiral selector.

• Impact on Derivatization: When resolving enantiomers via diastereomer formation (e.g., making an ester with a chiral acid), the electronic-withdrawing nature of fluorine can influence the reactivity of the functional group being derivatized. Reaction conditions may need to be adjusted accordingly.

For any chiral separation, screening a panel of different CSPs (e.g., polysaccharide-based, Pirkle-type) is essential, as the optimal phase for separating fluorinated enantiomers can be difficult to predict a priori.[13]

References

• Organofluorine chemistry. Wikipedia.[Link]

• Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines. National Institutes of Health (NIH).[Link]

• New Theoretical Insight into Fluorination and Fluorine–Fluorine Interactions as a Driving Force in Crystal Structures. ACS Publications.[Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International.[Link]

• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. National Institutes of Health (NIH).[Link]

• Diagnosing HPLC Chromatography Problems & Troubleshooting. Shimadzu Scientific Instruments.[Link]

• Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC. ResearchGate.[Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. National Institutes of Health (NIH).[Link]

• How can I remove TFA? ResearchGate.[Link]

• Aqueous TFA evaporation/distillation. Reddit.[Link]

• Removal of TFA from Prep-LC Fractions using PoraPak Rxn CX. Waters Corporation.[Link]

• Resolution: Separation of Enantiomers. Chemistry LibreTexts.[Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. MDPI.[Link]

• Does Distillation Effectively Remove PFAS from Drinking Water? Living Whole.[Link]

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Resolving peak overlaps in the NMR spectrum of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

Technical Support Center: NMR Analysis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

Welcome to the technical support guide for resolving NMR peak overlaps, specifically tailored for the analysis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in spectral interpretation due to the complex nature of this molecule. Here, we provide in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format.

The Challenge: Structural Complexity and Peak Overlap

5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione presents a significant challenge for NMR analysis. The molecule's structure, featuring a substituted aromatic ring and a flexible cyclohexane-1,3-dione moiety, gives rise to a crowded ¹H NMR spectrum. The protons on the cyclohexane ring, in particular, are diastereotopic and exhibit complex splitting patterns, often leading to severe peak overlap that obscures crucial structural information.[1] This guide will walk you through systematic approaches to dissect these complex spectra and obtain unambiguous assignments.

Frequently Asked Questions & Troubleshooting Guides

Q1: My ¹H NMR spectrum of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione in CDCl₃ shows a broad, unresolved multiplet in the aliphatic region. How can I resolve these overlapping peaks?

This is a common issue stemming from the similar chemical environments of the cyclohexane protons. Here’s a multi-step approach to tackle this problem:

A1.1: The Power of Solvent Change

The first and often simplest step is to re-acquire the spectrum in a different deuterated solvent.[2] Solvents can induce differential shifts in proton resonances through various mechanisms, including magnetic anisotropy and hydrogen bonding.[3][4][5] For a molecule like ours with a polar dione moiety, switching to a more aromatic or polar solvent can significantly alter the chemical shifts of nearby protons.

• Causality: Aromatic solvents like benzene-d₆ or toluene-d₈ often cause significant shifts (known as Aromatic Solvent Induced Shifts or ASIS) due to their magnetic anisotropy. Protons located in different spatial orientations relative to the solvent molecule will experience varying degrees of shielding or deshielding. Similarly, polar aprotic solvents like acetone-d₆ or DMSO-d₆ can interact with the carbonyl groups, influencing the electronic environment of the cyclohexane ring protons.[6]

Experimental Protocol: Solvent Study

• Sample Preparation: Prepare three separate, equally concentrated samples of your compound (e.g., 10 mg) in high-quality NMR tubes.[7][8][9][10] Dissolve them in ~0.6 mL of CDCl₃, Benzene-d₆, and Acetone-d₆, respectively. Ensure the samples are free of particulate matter by filtering them through a small plug of glass wool.[9]

• Data Acquisition: Acquire a standard ¹H NMR spectrum for each sample under identical experimental conditions (temperature, number of scans, etc.).

• Analysis: Compare the aliphatic regions of the three spectra. Look for changes in dispersion and resolution of the multiplets.

Expected Outcome & Data Presentation

You will likely observe a noticeable difference in the chemical shifts of the cyclohexane protons.

Solvent	Approximate Chemical Shift Range (Aliphatic Protons)	Qualitative Resolution
CDCl₃	2.0 - 3.0 ppm	Poor - Significant Overlap
Benzene-d₆	1.5 - 2.8 ppm	Moderate - Improved Dispersion
Acetone-d₆	2.2 - 3.2 ppm	Good - Best Resolution

Note: The exact chemical shifts may vary depending on concentration and temperature.

Q2: Changing the solvent helped, but some multiplets are still overlapping. What is the next logical step?

A2.1: Harnessing Temperature Effects

If solvent changes are insufficient, Variable Temperature (VT) NMR is a powerful technique to employ.[11] Temperature can affect the rate of conformational exchange and impact chemical shifts, potentially resolving overlapping signals.[12][13]

• Causality: The cyclohexane ring in your molecule is not static; it undergoes rapid chair-to-chair interconversion at room temperature. Protons in axial and equatorial positions have distinct chemical shifts, but rapid exchange can lead to averaged, broadened signals. By lowering the temperature, you can slow down this conformational exchange, potentially resolving the individual axial and equatorial proton signals. Conversely, increasing the temperature can sometimes simplify complex multiplets by causing them to coalesce.

Experimental Protocol: Variable Temperature (VT) NMR

• Sample Selection: Use the sample that showed the best resolution from the solvent study (e.g., in Acetone-d₆).

• Low-Temperature Acquisition: Cool the sample in the NMR spectrometer in decrements of 20 K, starting from room temperature (e.g., 298 K, 278 K, 258 K). Allow the sample to equilibrate at each temperature for 5-10 minutes before acquiring a spectrum.

• High-Temperature Acquisition: If low temperature further complicates the spectrum, try increasing the temperature in increments of 20 K (e.g., 318 K, 338 K).

• Analysis: Examine the spectra at each temperature. Look for sharpening of peaks, the appearance of new peaks, or the coalescence of existing peaks.

Q3: I still can't get baseline resolution for all my aliphatic protons. Are there more advanced techniques I can use?

Absolutely. When simple 1D techniques are exhausted, it's time to move to higher field strengths or multidimensional NMR.

A3.1: The Advantage of Higher Magnetic Fields

The separation of peaks in an NMR spectrum (in Hz) is directly proportional to the strength of the magnetic field.[14][15][16] By moving to a higher field spectrometer (e.g., from 400 MHz to 600 MHz or higher), you can often resolve overlapping multiplets.[17]

• Causality: Chemical shift is reported in the field-independent unit of ppm, while coupling constants (J-values) are field-independent and measured in Hz. Increasing the magnetic field strength increases the frequency difference (in Hz) between two resonances, while the J-coupling remains the same. This leads to better separation of coupled signals.

A3.2: Spreading Peaks into a Second Dimension: 2D NMR

Two-dimensional (2D) NMR experiments are exceptionally powerful for resolving peak overlap by spreading the signals across a second frequency dimension.[18][19][20][21] For your molecule, the following two experiments are highly recommended:

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-3 bonds).[22][23][24] Cross-peaks in a COSY spectrum connect coupled protons, allowing you to trace out the spin systems within your molecule.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom to which it is directly attached.[24] Since ¹³C spectra are generally much better dispersed than ¹H spectra, this is an excellent way to resolve overlapping proton signals.[19]

Workflow for Resolving Peak Overlap

The following diagram illustrates a logical workflow for tackling peak overlap issues.

Caption: Troubleshooting workflow for NMR peak overlap.

Experimental Protocol: 2D NMR

• Sample Preparation: Use a well-shimmed sample with a good concentration (20-30 mg in 0.6 mL of solvent).

• COSY Acquisition: Run a standard gradient-enhanced COSY (gCOSY) experiment.

• HSQC Acquisition: Run a standard gradient-enhanced HSQC (gHSQC) experiment.

• Data Analysis:

  • In the COSY spectrum, identify the cross-peaks that connect the protons in the aliphatic region. This will help you establish the connectivity within the cyclohexane ring.

  • In the HSQC spectrum, each peak will have a ¹H and a ¹³C coordinate. Even if two protons overlap in the ¹H dimension, they will likely be resolved in the ¹³C dimension, allowing for their unambiguous assignment.

Q4: Are there any other, more specialized techniques I could consider?

A4.1: Lanthanide Shift Reagents (LSRs)

For particularly stubborn cases of overlap, you might consider using a lanthanide shift reagent.[25][26][27] These are paramagnetic complexes that can coordinate to Lewis basic sites in your molecule (in this case, the carbonyl oxygens).[27]

• Causality: The paramagnetic lanthanide ion induces large changes in the chemical shifts of nearby protons. The magnitude of this shift is dependent on the distance and angle of the proton from the lanthanide ion.[25][26] This can dramatically increase the dispersion of the spectrum. Europium and Praseodymium complexes are commonly used LSRs.[25]

Experimental Protocol: Lanthanide Shift Reagent Titration

• Initial Spectrum: Acquire a standard ¹H NMR spectrum of your compound.

• LSR Addition: Add a small, known amount of the LSR (e.g., Eu(fod)₃) to the NMR tube.

• Acquire Spectrum: Acquire another ¹H NMR spectrum.

• Repeat: Continue adding small aliquots of the LSR and acquiring spectra until sufficient peak separation is achieved.

• Analysis: Plot the chemical shift of each proton against the concentration of the added LSR. This can provide valuable structural information.

Caution: LSRs can cause significant line broadening, which can be a drawback.[26] Use them judiciously.

A4.2: J-Resolved Spectroscopy

Another useful 2D technique is J-resolved spectroscopy. This experiment separates chemical shifts and coupling constants onto two different axes.[28][29][30][31] The projection of the 2D spectrum onto the chemical shift axis results in a "decoupled" ¹H spectrum, where each multiplet collapses into a singlet. This can be extremely helpful in identifying the exact chemical shifts of overlapping signals.

Summary of Troubleshooting Strategies

Technique	Principle	Pros	Cons
Solvent Change	Altering solute-solvent interactions	Simple, fast, and often effective	May not provide sufficient resolution
Variable Temperature	Modifying conformational exchange rates	Can resolve dynamic processes	May not be effective for all systems
Higher Field Strength	Increasing frequency dispersion	Excellent for improving resolution	Access to high-field instruments may be limited
2D NMR (COSY, HSQC)	Spreading signals into a second dimension	Provides detailed connectivity information	Requires longer acquisition times
Lanthanide Shift Reagents	Paramagnetic induced shifts	Can cause large shifts for resolution	Can cause significant line broadening
J-Resolved Spectroscopy	Separates J-coupling and chemical shift	Simplifies complex multiplets	Can be less sensitive than other 2D methods

By systematically applying these techniques, you will be well-equipped to resolve the challenging peak overlaps in the NMR spectrum of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione and achieve a complete and accurate structural elucidation.

References

• Tackling the Peak Overlap Issue in NMR Metabolomics Studies: 1D Projected Correlation Traces from Statistical Correlation Analysis on Nontilted 2D 1H NMR J-Resolved Spectra. (2019). Journal of Proteome Research. [Link]

• qNMR of mixtures: what is the best solution to signal overlap?. (2014). Mestrelab Research. [Link]

• NMR Spectroscopy. Michigan State University Department of Chemistry. [Link]

• Ultra-High Field Nuclear Magnetic Resonance (NMR) Spectroscopy: Applications at 1 GHz and Beyond. (2025). Royal Society of Chemistry. [Link]

• NMR Sample Preparation: The Complete Guide. Organomation. [Link]

• Lanthanide shift reagents in nmr. (2016). Slideshare. [Link]

• NMR Spectroscopy. (2022). Chemistry LibreTexts. [Link]

• RES-TOCSY: a simple approach to resolve overlapped 1 H NMR spectra of enantiomers. (2013). Royal Society of Chemistry. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. (2010). Organometallics. [Link]

• NMR Shift Reagents. (2024). Chemistry LibreTexts. [Link]

• Chemical shift reagents and Chiral lanthanide shift reagents: How does it work?. (2020). Chemistry Notes. [Link]

• Ketones. OpenOChem Learn. [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. (2018). Emery Pharma. [Link]

• Multiplet analysis by strong-coupling-artifact-suppression 2D J-resolved NMR spectroscopy. (2021). The Journal of Chemical Physics. [Link]

• High-field high-speed MAS resolution enhancement in 1H NMR spectroscopy of solids. Journal of Magnetic Resonance. [Link]

• Temperature dependence of NMR chemical shifts: Tracking and statistical analysis. (2018). Protein Science. [Link]

• Studies of the solvent effect on the chemical shifts in nmr - spectroscopy. II. Solutions of succinic anhydride. (1967). Canadian Journal of Chemistry. [Link]

• Peak overlap resolution by covariance NMR. ResearchGate. [Link]

• How Does Temperature Affect NMR?. (2025). YouTube. [Link]

• Processing a J-resolved 2-D experiment. iNMR. [Link]

• DiffNMR3: Advancing NMR Resolution Beyond Instrumental Limits. (2025). arXiv. [Link]

• NMR Sample Preparation. Iowa State University Chemical Instrumentation Facility. [Link]

• 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. (2020). YouTube. [Link]

• Establishing resolution-improved NMR spectroscopy in high magnetic fields with unknown spatiotemporal variations. (2015). The Journal of Chemical Physics. [Link]

• Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. (2023). Molecules. [Link]

• 2D J-Resolved Spectroscopy at 7T. ISMRM. [Link]

• 2D NMR FOR THE CHEMIST. University of Missouri-St. Louis. [Link]

• Temperature Effects in Nuclear Magnetic Resonance Spectroscopy. (1960). Review of Scientific Instruments. [Link]

• Lanthanide shift reagents for nuclear magnetic resonance spectroscopy. (1973). Chemical Reviews. [Link]

• How does solvent choice effect chemical shift in NMR experiments?. (2022). Reddit. [Link]

• 1H NMR: How Many Signals?. (2022). Master Organic Chemistry. [Link]

• Homonuclear J-resolved Spectroscopy (JRES): An Educational Tool. (2014). Magritek. [Link]

• Understanding 2D NMR Spectra: How to Read and Interpret Them. Creative Biostructure. [Link]

• High-Resolution NMR for Complex Molecule Analysis. Creative Biostructure. [Link]

• Types of 2D NMR. Weizmann Institute of Science. [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. (2016). Organic Process Research & Development. [Link]

• Spectroscopy of Aldehydes and Ketones. Fiveable. [Link]

• NMR sample preparation guidelines. AlphaFold. [Link]

• 5-HMR-3 Spin-Spin Splitting: J-Coupling. Organic Chemistry Data. [Link]

• Signal Overlap in NMR Spectroscopy. (2018). YouTube. [Link]

• Improving Nuclear Magnetic Dipole Moments: Gas Phase NMR Spectroscopy Research. (2022). Molecules. [Link]

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Preventing degradation of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione during storage

Technical Support Center: 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

A Guide to Ensuring Stability and Preventing Degradation During Storage

Welcome to the Technical Support Center. This guide, curated by our Senior Application Scientists, provides in-depth technical advice and troubleshooting for researchers, scientists, and drug development professionals working with 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione (CAS 55579-69-6).[1][2] Our goal is to equip you with the knowledge to maintain the integrity of this compound throughout its storage and application.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the ideal storage conditions for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione to ensure its long-term stability?

To maintain the integrity of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, it is crucial to store it in a cool, dry, and dark environment.[3] The recommended storage temperature is between +2°C to +8°C.[4] The compound should be kept in a tightly sealed, opaque container to protect it from moisture, light, and air.[3][5][6] Storing under an inert atmosphere, such as nitrogen or argon, is also a preferred practice to prevent oxidative degradation.[7]

Q2: Why is it important to protect this compound from light?

Exposure to light, particularly UV light, can induce photochemical reactions that lead to the degradation of the compound.[3][8] This can result in the formation of impurities and a decrease in the overall purity of the material.[3] The trifluoromethylphenyl group, while generally stable, can be susceptible to photodegradation.[8]

Q3: How does humidity affect the stability of this dione?

High humidity can promote hydrolysis, a chemical reaction where water molecules break down the compound.[3] For fluorinated compounds, it is advisable to maintain a relative humidity of less than 60%.[3] The use of desiccants within the storage container can help absorb excess moisture and maintain a dry environment.[3]

Q4: What are the signs of degradation I should look for?

Visual signs of degradation can include a change in color from its typical off-white or pale yellow to beige powder, or the development of a noticeable odor.[4][6] However, significant degradation can occur without any visible changes. Therefore, analytical methods are necessary for a definitive assessment.

Troubleshooting Guide

Issue 1: I suspect my stored compound has degraded. How can I confirm this?

If you suspect degradation, a systematic analytical approach is necessary. High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely used method for assessing the purity of the compound and detecting degradation products.[9]

Recommended Action:

• Prepare a Sample: Accurately weigh and dissolve a small amount of the compound in a suitable solvent, such as methanol or chloroform (note: solubility is slight).[4]

• Analyze by HPLC: Run the sample on an HPLC system, comparing the resulting chromatogram to a reference standard or a previously analyzed batch of known purity.

• Interpret the Results: The appearance of new peaks or a decrease in the area of the main peak indicates the presence of impurities and degradation.

Observation in HPLC Chromatogram	Potential Cause of Degradation
Appearance of new, more polar peaks	Hydrolysis of the dione or trifluoromethyl group
Appearance of new, less polar peaks	Formation of condensation products or polymers
Broadening of the main peak	General decomposition into multiple minor products
Decrease in the area of the main peak	Overall loss of the parent compound

Issue 2: My experimental results are inconsistent. Could this be related to compound degradation?

Yes, inconsistent experimental results are a common consequence of using a degraded compound. The presence of impurities can interfere with assays, alter biological activity, and lead to non-reproducible data.

Troubleshooting Workflow:

Caption: Potential degradation pathways for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Experimental Protocols

Protocol 1: Routine Purity Check by HPLC-UV

This protocol outlines a general method for the routine analysis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione purity.

Materials:

• 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione sample

• HPLC-grade methanol

• HPLC-grade water

• HPLC system with UV detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Standard Preparation: Accurately weigh and prepare a stock solution of a reference standard in methanol (e.g., 1 mg/mL). Prepare a series of dilutions for a calibration curve.

• Sample Preparation: Accurately weigh and prepare a sample solution in methanol at a concentration within the calibration range.

• HPLC Conditions:

  • Mobile Phase: Isocratic or gradient elution with methanol and water. A typical starting point could be 60:40 methanol:water.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25°C

  • UV Detection Wavelength: 254 nm (or a wavelength determined by a UV scan of the compound)

• Analysis: Inject the standards and the sample.

• Data Interpretation: Identify the peak for the parent compound by comparing the retention time with the reference standard. Quantify the purity by comparing the peak area of the sample to the calibration curve. The presence of other peaks indicates impurities or degradation products.

References

• Vertex AI Search. (n.d.). 1,3 CYCLOHEXANE DIONE Manufacturer, Supplier, Exporter.
• BenchChem. (n.d.). Technical Support Center: Enhancing the Stability of Trifluoromethylphenyl-Containing Compounds.
• CDH Fine Chemical. (n.d.). 1,3-Cyclohexane Dione CAS No 504-02-9 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Google Patents. (n.d.). US5744648A - Process for the manufacture of 1, 3-cyclohexanedione.
• ChemicalBook. (n.d.). 1,3-Cyclohexanedione | 504-02-9.
• Atul Ltd. (n.d.). 1,3-Cyclohexanedione.
• Protheragen. (2025). How to ensure the stability of fluorinated pharmaceutical intermediates during storage?.
• BenchChem. (n.d.). 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione.
• Santa Cruz Biotechnology. (n.d.). 5-[4-(Trifluoromethyl)phenyl]cyclohexane-1,3-dione.
• TCI Chemicals. (n.d.). SAFETY DATA SHEET.
• BenchChem. (n.d.). analytical methods to detect degradation products of Disodium 5'-ribonucleotide.
• Pharmacy 180. (n.d.). Drug degradation pathways.
• ChemicalBook. (n.d.). 5-(4-TRIFLUOROMETHYL-PHENYL)-CYCLOHEXANE-1,3-DIONE.

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Overcoming poor solubility of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione in biological assays

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Introduction

Welcome to the technical support guide for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione. This molecule, characterized by a trifluoromethyl group, is highly lipophilic with a predicted LogP of approximately 3.5, contributing to its poor aqueous solubility.[1] This property presents a significant challenge for researchers, as achieving and maintaining a sufficient concentration in aqueous buffers for biological assays is critical for generating reliable and reproducible data.

This guide provides a structured, in-depth approach to overcoming these solubility challenges. We will move from basic principles and frequently asked questions to advanced, step-by-step troubleshooting protocols. Our goal is to equip you with the knowledge to not only solve immediate precipitation issues but also to proactively design robust experimental conditions.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why does my compound precipitate when I dilute my DMSO stock solution into my aqueous assay buffer?

A: This is a classic example of an antisolvent effect. 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione is likely highly soluble in 100% dimethyl sulfoxide (DMSO) but poorly soluble in water. When you introduce the DMSO stock into the aqueous buffer, the DMSO concentration drops dramatically. The buffer acts as an "antisolvent," causing the compound's local environment to become highly polar, which cannot sustain the solubilization of the lipophilic molecule, leading to its precipitation.[2]

Q2: What is the maximum concentration of DMSO I can use in my cell-based assay?

A: This is highly dependent on the cell line. As a general rule, most cell lines can tolerate DMSO concentrations up to 0.5% without significant cytotoxicity, though some may be sensitive to concentrations as low as 0.1%.[3][4][5] It is imperative to run a vehicle control experiment where you treat your cells with the highest concentration of the DMSO/buffer mixture used in your assay to ensure the solvent itself does not impact the biological outcome.[5] Concentrations above 1% are often toxic and can damage cell membranes or induce apoptosis.[3][6]

Q3: Can I just sonicate or heat the solution to redissolve the compound?

A: While gentle heating or sonication can sometimes help redissolve a compound, it is often a temporary fix for supersaturated solutions and may not be suitable for all compounds or assays. The compound will likely precipitate again over time, especially at room temperature or 37°C. Furthermore, excessive heat can degrade the compound or affect the stability of proteins in your assay medium.

Q4: I don't have access to specialized formulation equipment. What are my best options?

A: Simple and effective methods include optimizing your co-solvent system (e.g., using a mixture of solvents) or employing readily available solubilizing excipients like cyclodextrins or non-ionic surfactants (e.g., Tween® 80). These methods do not require sophisticated equipment and can often provide a significant enhancement in solubility.[7][8]

Part 2: In-Depth Troubleshooting Guides

Issue: Compound Precipitation Observed Upon Dilution in Aqueous Media

This section provides a tiered approach to resolving solubility issues, starting with the simplest methods and progressing to more complex formulations.

Strategy 1: Co-Solvent System Optimization

The principle of co-solvency involves using a water-miscible solvent in which the drug is highly soluble to reduce the overall polarity of the aqueous vehicle, thereby increasing the solubility of a hydrophobic solute.[2][9]

Rationale: While 100% DMSO is a powerful solvent, its abrupt dilution is often the problem. By creating an intermediate stock solution with a co-solvent, you can create a more gradual polarity transition upon final dilution into the assay buffer, which can help keep the compound in solution.

Recommended Co-solvents:

• Polyethylene Glycol 400 (PEG 400): A viscous, low-toxicity polymer commonly used in pharmaceutical formulations.[9]

• Ethanol: Use with caution, as it can be more cytotoxic than DMSO for some cell lines.[6]

• Propylene Glycol (PG): Another common, low-toxicity solvent.[9]

• Prepare a High-Concentration Primary Stock: Dissolve the compound in 100% DMSO to create a concentrated stock (e.g., 50 mM). Ensure it is fully dissolved.[10][11][12]

• Create Intermediate Stocks: Prepare a series of intermediate stocks by diluting the primary DMSO stock into your chosen co-solvent (e.g., PEG 400). A good starting point is a 1:4 ratio (e.g., 10 µL of 50 mM stock + 40 µL of PEG 400 to yield a 10 mM stock in 20% DMSO/80% PEG 400).

• Test Dilution in Assay Buffer: Take the intermediate co-solvent stock and dilute it into your final assay buffer to the desired working concentration. For example, a 1:100 dilution of the 10 mM intermediate stock would yield a 100 µM final concentration with 0.2% DMSO and 0.8% PEG 400.

• Observe and Compare: Visually inspect for precipitation immediately and after incubation at the assay temperature (e.g., 37°C) for a relevant time period. Compare the clarity of solutions made with different co-solvents.

• Run Vehicle Controls: Crucially, test the final co-solvent/buffer mixture on your cells or assay system to rule out any confounding biological effects.

Decision Workflow for Co-Solvent Selection

Caption: A workflow to guide co-solvent selection.

Strategy 2: Utilizing Solubilizing Excipients

If co-solvents are insufficient, the next step is to use excipients that actively increase solubility through molecular interactions.

Mechanism: Cyclodextrins (CDs) are cyclic oligosaccharides shaped like a truncated cone with a hydrophobic interior and a hydrophilic exterior. They can encapsulate the lipophilic drug molecule within their central cavity, forming an "inclusion complex."[13][14] This complex shields the hydrophobic compound from the aqueous environment, dramatically increasing its apparent water solubility.[13][15] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice for many compounds.

Diagram of Cyclodextrin Encapsulation

Caption: Cyclodextrin encapsulates a lipophilic drug.

• Prepare Cyclodextrin Solution: Prepare a 10-20% (w/v) solution of HP-β-CD in your assay buffer. Gentle warming may be required to fully dissolve the cyclodextrin.

• Evaporate DMSO: Add your DMSO stock solution of the compound to a clean, empty microfuge tube. Place the open tube in a vacuum desiccator or speed-vac to evaporate the DMSO, leaving a thin film of the compound.

• Reconstitute: Add the HP-β-CD solution to the tube containing the compound film.

• Complexation: Vortex vigorously and/or sonicate the mixture for 15-30 minutes to facilitate the formation of the inclusion complex. The solution should become clear.

• Filter and Use: Filter the solution through a 0.22 µm syringe filter to remove any non-encapsulated compound aggregates. The resulting clear solution is ready for use in your assay. Remember to use the HP-β-CD buffer as your vehicle control.

Mechanism: Surfactants like Kolliphor® EL (also known as Emulphor EL) and Tween® 80 are amphiphilic molecules.[16] Above their critical micelle concentration (CMC), they self-assemble into micelles, which have a hydrophobic core and a hydrophilic shell.[16][17] The lipophilic compound partitions into the hydrophobic core, and the hydrophilic shell allows the entire micelle to be dispersed in the aqueous buffer, a process called micellar solubilization.[16][17]

• Prepare Surfactant Stock: Create a 10% (w/v) stock solution of Kolliphor® EL or Tween® 80 in your assay buffer.

• Prepare Compound Stock: Dissolve your compound in 100% DMSO at a high concentration.

• Mix and Dilute: In a clean tube, first add the required volume of the 10% surfactant stock. Then, while vortexing, slowly add the DMSO stock of your compound. Finally, add the remaining assay buffer to reach the final volume and concentration. The order of addition is important to prevent precipitation.

• Final Concentration: Aim for a final surfactant concentration of 0.1% to 1.0%. As always, the final DMSO concentration should be kept as low as possible (<0.5%).

• Vehicle Control: The vehicle control must contain the same final concentrations of both DMSO and the surfactant.

Part 3: Data & Comparison Tables

Table 1: Comparison of Solubilization Strategies

Strategy	Principle of Action	Typical Final Conc.	Advantages	Disadvantages
DMSO	Aprotic organic solvent	< 0.5%	Simple to prepare; dissolves many compounds.	High potential for antisolvent precipitation; cellular toxicity at >0.5%.[3][6]
Co-Solvents (PEG 400)	Reduces solvent polarity	1-5%	Low toxicity; can prevent precipitation of some compounds.	May not be sufficient for very insoluble compounds; can increase solution viscosity.
Cyclodextrins (HP-β-CD)	Encapsulation (Inclusion Complex)	1-5%	High solubilizing capacity; low toxicity; can be used to remove DMSO.[13][15]	May interact with some assay components; requires more preparation steps.
Surfactants (Kolliphor® EL, Tween® 80)	Micellar Solubilization	0.1-1.0%	Very effective for highly lipophilic compounds; widely used in formulations.[16][18]	Can interfere with some assays (e.g., membrane-based); potential for cell toxicity.

Table 2: Example Vehicle Control Formulations

This table provides examples for an experiment where the final desired compound concentration is 50 µM, prepared from a 20 mM DMSO stock.

Method	Intermediate Stock	Final Dilution into Buffer (1 mL total)	Final Vehicle Composition
DMSO Only	20 mM in 100% DMSO	2.5 µL of stock + 997.5 µL buffer	0.25% DMSO
Co-Solvent	5 mM in 25% DMSO / 75% PEG 400	10 µL of stock + 990 µL buffer	0.25% DMSO, 0.75% PEG 400
Cyclodextrin	1 mM in 5% HP-β-CD Buffer (DMSO removed)	50 µL of stock + 950 µL buffer	5% HP-β-CD
Surfactant	10 mM in 100% DMSO	5 µL of stock into 995 µL of 0.5% Tween 80 buffer	0.5% DMSO, 0.5% Tween 80

References

• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applic
• Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects.PMC - NIH.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.MDPI.
• DMSO in cell based assays.Scientist Solutions.
• Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective.Semantic Scholar.
• New chromatographic insights on drug:cyclodextrin inclusion complexes and their potential use in drug delivery.Taylor & Francis Online.
• What effects does DMSO have on cell assays?.Quora.
• 5-(2-TRIFLUOROMETHYL-PHENYL)-CYCLOHEXANE-1,3-DIONE.BenchChem.
• CO-SOLVENCY.WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
• Solubilization techniques used for poorly w
• The effect of dimethyl sulfoxide (DMSO) on cell viability. An overview...
• Cosolvent - The 'Medicinal Magician' in The Laboratory.
• Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evalu
• Using live-cell imaging in cell counting — The cytotoxicity of DMSO.Case studies.
• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.PMC - NIH.
• What the concentration of DMSO you use in cell culture assays?.
• 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione.Benchchem.
• 5-(3-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione.PubChem.
• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study.PMC - NIH.
• Best Practices For Stock Solutions.FasterCapital.
• Enhancement of Water Solubility for Lopinavir by Co-solvency Approach.bepls.
• Techniques to improve the solubility of poorly soluble drugs.
• STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS Review Article.International Journal of Pharmaceutical Sciences Review and Research.
• A Mixed Micellar Formulation for the Transdermal Delivery of an Indirubin Analog.MDPI.
• Techniques for solubility enhancement of poorly soluble drugs: an overview.JMPAS.
• 5-(2-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione.Sigma-Aldrich.
• 2.5: Preparing Solutions.Chemistry LibreTexts.
• 3.3: Preparing Solutions.Chemistry LibreTexts.
• How to tackle compound solubility issue.Reddit.
• Emulphor's Role in Solubilizing Lipophilic Compounds: A Technical Guide.Benchchem.
• Lab Skills: Preparing Stock Solutions.YouTube.
• 5-[2-(Trifluoromethyl)phenyl]cyclohexane-1,3-dione.Sigma-Aldrich.
• Solubility Enhancement with BASF Pharma Polymers Solubilizer Compendium.
• 5-[4-(Trifluoromethyl)phenyl]cyclohexane-1,3-dione.Santa Cruz Biotechnology.
• Pseudoternary phase diagrams containing Kolliphor® EL, Tween 80:PEG 400...
• Various formulations of therapeutic and cosmetic agents based on Cremophor EL surfactant: A review.Nano Micro Biosystems.
• 5-(trifluoromethyl)cyclohexane-1,3-dione.Chemsrc.
• 5-(4-TRIFLUOROMETHYL-PHENYL)-CYCLOHEXANE-1,3-DIONE.ChemicalBook.

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Technical Support Center: Scaling Up the Synthesis of 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione. Recognizing the challenges in scaling up organic syntheses, this document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure a robust and reproducible process.

Introduction

The synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione is a critical step in the development of various pharmacologically active molecules. The trifluoromethyl group imparts unique properties such as enhanced lipophilicity and metabolic stability.[1] The core synthetic strategy revolves around the Michael addition, a powerful carbon-carbon bond-forming reaction.[2][3] This guide will address the common hurdles encountered during this synthesis, providing a framework for logical problem-solving and optimization.

Frequently Asked Questions (FAQs)

A quick reference for common issues encountered during the synthesis.

Q1: What is the most probable synthetic route for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione?

The most direct and widely applicable method is the Michael addition of cyclohexane-1,3-dione to an α,β-unsaturated carbonyl compound, such as 4'-(trifluoromethyl)chalcone or a similar derivative.[2] This reaction forms the desired carbon-carbon bond at the 5-position of the cyclohexane-1,3-dione ring.

Q2: My reaction yield is consistently low. What are the primary factors to investigate?

Low yields in Michael additions can often be attributed to several factors:

• Inefficient Enolate Formation: The pKa of cyclohexane-1,3-dione is approximately 5.26, making it relatively acidic.[4] However, an inappropriate choice of base or incomplete deprotonation can lead to low concentrations of the reactive enolate.

• Poor Reactivity of the Michael Acceptor: The electrophilicity of the β-carbon on the chalcone derivative is crucial. The electron-withdrawing nature of the trifluoromethyl group on the phenyl ring should enhance reactivity.

• Suboptimal Reaction Conditions: Temperature, solvent, and reaction time play a critical role. Michael additions are often reversible, and running the reaction at too high a temperature can favor the retro-Michael reaction.

• Side Reactions: Competing reactions such as self-condensation of the starting materials or bis-addition can consume reactants and lower the yield of the desired product.

Q3: I am observing multiple spots on my TLC analysis of the crude product. What are the likely side products?

Common side products in this reaction include:

• Unreacted Starting Materials: Incomplete reaction will leave behind cyclohexane-1,3-dione and the chalcone derivative.

• Bis-Michael Adduct: The initial product can potentially react with another molecule of the chalcone, leading to a bis-adduct. This is more likely if an excess of the Michael acceptor is used.

• Self-Condensation Products: Cyclohexane-1,3-dione can undergo self-condensation, especially under strong basic conditions.

• Products of 1,2-Addition: While less common for enolates, some nucleophiles can add to the carbonyl carbon of the chalcone (1,2-addition) instead of the β-carbon (1,4-addition).[2]

Q4: How do I choose the right base for the reaction?

The choice of base is critical for efficient enolate formation without promoting side reactions. Given the pKa of cyclohexane-1,3-dione (around 5.26), a moderately strong base is usually sufficient.[4]

Base	Advantages	Disadvantages
Potassium Carbonate (K₂CO₃)	Mild, inexpensive, and often effective.	May not be strong enough for complete deprotonation in some solvents.
Sodium Hydride (NaH)	Strong, irreversible deprotonation. Good for large-scale reactions.	Highly reactive and requires anhydrous conditions.
Sodium Ethoxide (NaOEt)	A common choice for Michael additions.	Can participate in transesterification if esters are present.
Triethylamine (Et₃N)	Organic base, easy to remove during workup.	Generally too weak for efficient deprotonation of cyclohexane-1,3-dione.

Q5: What is the best solvent for this reaction?

The solvent influences the solubility of reactants and the reactivity of the enolate.

• Polar Aprotic Solvents (e.g., DMF, DMSO): Generally good for dissolving all reactants and promoting the reaction. However, they can be difficult to remove during workup.

• Alcohols (e.g., Ethanol, Methanol): Often used, but can act as a proton source, potentially quenching the enolate.

• Ethers (e.g., THF, Dioxane): Good for reactions with strong bases like NaH.

• Toluene: A good choice for large-scale reactions, especially when using a strong base like sodium hydride.

Troubleshooting Guide

A more detailed guide for resolving persistent issues.

Problem 1: Reaction Stalls or Fails to Reach Completion

Potential Cause	Troubleshooting Steps	Scientific Rationale
Insufficient Base	Increase the stoichiometry of the base (e.g., from 1.1 to 1.5 equivalents).	Ensures complete deprotonation of the cyclohexane-1,3-dione to form the active nucleophile.
Low Reaction Temperature	Gradually increase the reaction temperature in 10°C increments, monitoring by TLC.	Provides the necessary activation energy for the reaction to proceed. Be cautious of promoting side reactions at excessively high temperatures.
Catalyst Deactivation	If using a phase-transfer or organocatalyst, ensure it is pure and active. Consider adding a fresh portion of the catalyst.	Catalysts can be poisoned by impurities or degrade over time, leading to a loss of activity.
Poor Solubility of Reactants	Change to a more suitable solvent system. Consider a co-solvent system if one solvent does not suffice.	All reactants must be in solution for the reaction to proceed efficiently.

Problem 2: Formation of an Inseparable Mixture of Products

Potential Cause	Troubleshooting Steps	Scientific Rationale
Bis-Michael Addition	Use a slight excess of the cyclohexane-1,3-dione (1.1 to 1.2 equivalents). Add the chalcone derivative slowly to the reaction mixture.	This ensures that the chalcone is more likely to react with the starting dione rather than the product.
Retro-Michael Reaction	Run the reaction at a lower temperature for a longer period.	The retro-Michael reaction is often favored at higher temperatures.
Self-Condensation	Use a milder base or add the base at a lower temperature.	Reduces the rate of competing self-condensation reactions.
Tautomerization Issues	The product can exist in different tautomeric forms. Ensure proper workup and purification conditions to isolate the desired tautomer.	The keto-enol tautomerism of the product can lead to multiple spots on TLC and complicate purification.

Problem 3: Difficulty in Purifying the Final Product

Potential Cause	Troubleshooting Steps	Scientific Rationale
High Polarity of the Product	Use a more polar eluent system for column chromatography (e.g., ethyl acetate/hexane or dichloromethane/methanol).[5]	The two carbonyl groups make the product quite polar, requiring a polar mobile phase for elution from silica gel.
Product is an Oil or Gummy Solid	Attempt to induce crystallization by scratching the flask with a glass rod or adding a seed crystal. Consider trituration with a non-polar solvent like hexane.	This can help to purify the product by removing more soluble impurities.
Co-elution with Byproducts	Optimize the solvent system for column chromatography by running multiple TLCs with different solvent ratios. Consider using a different stationary phase like alumina.[5]	Finding a solvent system with a larger difference in Rf values between the product and impurities is key to successful separation.
Acidic Nature of Silica Gel	If the product is sensitive to acid, consider deactivating the silica gel with triethylamine before use.[6]	Silica gel is acidic and can cause degradation of acid-sensitive compounds.

Experimental Protocols

Protocol 1: Synthesis of 4'-(Trifluoromethyl)chalcone (Michael Acceptor)

This protocol describes a standard Claisen-Schmidt condensation.

Materials:

• 4-(Trifluoromethyl)benzaldehyde

• Acetophenone

• Ethanol

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

Procedure:

• Dissolve 4-(trifluoromethyl)benzaldehyde (1 equivalent) and acetophenone (1 equivalent) in ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the mixture in an ice bath.

• Slowly add an aqueous solution of NaOH (2 equivalents) dropwise, keeping the temperature below 10°C.

• After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours, or until TLC indicates the consumption of the starting materials.

• Pour the reaction mixture into a beaker containing ice and water.

• Acidify the mixture with dilute HCl until a precipitate forms.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

• Recrystallize the crude product from ethanol to obtain pure 4'-(trifluoromethyl)chalcone.

Protocol 2: Synthesis of 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione

This protocol is a general guideline for the Michael addition. Optimization may be required.

Materials:

• Cyclohexane-1,3-dione

• 4'-(Trifluoromethyl)chalcone

• Sodium Hydride (60% dispersion in mineral oil)

• Anhydrous Toluene

• Saturated Ammonium Chloride (NH₄Cl) solution

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous toluene.

• Carefully add sodium hydride (1.2 equivalents) to the toluene.

• In a separate flask, dissolve cyclohexane-1,3-dione (1.1 equivalents) in anhydrous toluene.

• Add the cyclohexane-1,3-dione solution dropwise to the sodium hydride suspension at 0°C.

• Allow the mixture to stir at room temperature for 1 hour to ensure complete enolate formation.

• Dissolve 4'-(trifluoromethyl)chalcone (1 equivalent) in anhydrous toluene.

• Add the chalcone solution dropwise to the enolate solution at 0°C.

• Allow the reaction to stir at room temperature and monitor its progress by TLC. The reaction time can vary from a few hours to overnight.

• Once the reaction is complete, carefully quench the reaction by slowly adding saturated NH₄Cl solution at 0°C.

• Separate the organic layer and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

Visualizations

Reaction Workflow

Caption: General workflow for the synthesis of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Michael Addition Mechanism

Caption: Simplified mechanism of the Michael addition reaction.

References

• Wikipedia. (n.d.). 1,3-Cyclohexanedione. Retrieved from [Link]

• Master Organic Chemistry. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Retrieved from [Link]

• Taylor & Francis Online. (2009, December 11). DEVELOPMENT OF CHROMATOGRAPHIC PROCEDURE FOR THE PURIFICATION OF 1,2-DIKETONE. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography. Retrieved from [Link]

• Wikipedia. (n.d.). Michael reaction. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 4. 1,3-Cyclohexanedione - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Purification [chem.rochester.edu]

Reference Data & Comparative Studies

Unambiguous Structural Confirmation of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione: A 2D NMR-Based Comparative Guide

In the landscape of drug discovery and development, the precise and unambiguous determination of a molecule's structure is a non-negotiable cornerstone. The arrangement of atoms dictates function, and any ambiguity can lead to misinterpreted biological data and costly downstream failures. While 1D NMR provides a foundational glimpse into a molecule's composition, complex scaffolds often present overlapping signals and unresolved connectivities. This guide provides a comprehensive, data-supported walkthrough for the structural elucidation of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, demonstrating the definitive power of a multi-pronged 2D NMR approach.

This guide is intended for researchers, scientists, and drug development professionals who rely on robust analytical techniques for molecular characterization. We will move beyond a simple procedural outline, delving into the "why" behind experimental choices and showcasing how a synergistic application of COSY, HSQC, and HMBC experiments provides a self-validating system for structural confirmation, leaving no room for doubt.

The Analytical Challenge: Beyond the Limits of 1D NMR

The structure of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione presents a distinct analytical puzzle. While a 1D ¹H NMR spectrum might reveal the expected number of protons and their general electronic environments, it falls short in definitively connecting the molecular fragments. Key questions that 1D NMR alone cannot answer include:

• Unambiguous Isomer Confirmation: How can we be certain of the substitution pattern on the cyclohexane ring? Could the phenyl group be at position 4 or 5?

• Fragment Connectivity: What is the definitive evidence linking the trifluoromethylphenyl group to the cyclohexane-1,3-dione core?

• Signal Overlap: The methylene protons on the cyclohexane ring are diastereotopic and likely exhibit complex splitting patterns that can be difficult to fully resolve and assign in one dimension.

To overcome these limitations, we turn to a suite of 2D NMR experiments, which spread the information across a second frequency dimension, resolving overlap and revealing through-bond correlations.

The 2D NMR Workflow: A Synergistic Approach

Our strategy relies on a logical, three-pronged experimental workflow. We begin by establishing proton-proton connectivities (COSY), then link protons to their directly attached carbons (HSQC), and finally, use long-range proton-carbon correlations (HMBC) to piece the entire molecular puzzle together.

Figure 1: A schematic of the comprehensive 2D NMR workflow for structural elucidation.

Experimental Protocols: Acquiring High-Quality Data

1. Sample Preparation:

• Accurately weigh 5-10 mg of the synthesized 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃). The choice of solvent is critical; CDCl₃ is generally a good starting point for many organic molecules due to its solubilizing power and minimal signal overlap.

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Data Acquisition:

A standard suite of experiments should be run. Below are typical parameters that serve as a robust starting point.

Experiment	Key Parameters	Purpose
¹H NMR	Spectral Width: 12 ppm, 32 scans	Observe proton signals, integration, and multiplicity.
¹³C{¹H} NMR	Spectral Width: 220 ppm, 1024 scans	Observe unique carbon environments.
gCOSY	Spectral Width: 12 ppm (both dimensions), 2 scans/increment, 256 increments	Identify ¹H-¹H scalar couplings to map out spin systems.
gHSQC	¹H SW: 12 ppm, ¹³C SW: 165 ppm, 2 scans/increment, 256 increments	Correlate each proton with its directly attached carbon.
gHMBC	¹H SW: 12 ppm, ¹³C SW: 220 ppm, 4 scans/increment, 256 increments, Long-range coupling delay (D6) set to 50 ms (optimized for ~8 Hz J-coupling)	Correlate protons to carbons over 2-3 bonds to establish connectivity between molecular fragments.

Data Analysis and Interpretation: A Step-by-Step Elucidation

Let us assume the following hypothetical, yet realistic, 1D NMR data for our compound.

Table 1: Hypothetical ¹H and ¹³C NMR Chemical Shifts

Position	¹H Chemical Shift (ppm), Multiplicity, Integration	¹³C Chemical Shift (ppm)
H2/H6 (axial)	2.55, dd, 2H	C2/C6: 49.5
H2/H6 (equatorial)	2.80, dd, 2H
H4 (axial)	2.55, dd, 1H	C4: 49.5
H4 (equatorial)	2.80, dd, 1H
H5	3.60, m, 1H	C5: 40.2
H2'/H6'	7.45, d, 2H	C2'/C6': 128.0
H3'/H5'	7.65, d, 2H	C3'/C5': 126.0 (q)
-	-	C1/C3: 203.1
-	-	C1': 145.5
-	-	C4': 130.5 (q)
-	-	CF₃: 124.3 (q)

Note: The enol form is also possible but for this guide, we will focus on the dione tautomer which is often predominant in CDCl₃.

Step 1: Mapping the Cyclohexane Ring with COSY

The COSY (Correlation Spectroscopy) experiment is our first step in piecing together the molecular framework. It reveals which protons are "talking" to each other through scalar coupling, typically over two or three bonds.

We would expect to see correlations that map out the entire cyclohexane proton network:

• The proton at H5 (3.60 ppm) will show correlations to the protons at H4 and H6 .

• The protons at H4 and H6 will, in turn, show correlations to each other (geminal coupling) and to the protons at H5 .

• The protons at H2 will show correlations to their geminal partners and potentially to the enolic proton if present.

On the aromatic side, the doublet at H2'/H6' (7.45 ppm) will show a clear correlation to the doublet at H3'/H5' (7.65 ppm), confirming the para-substitution pattern.

Figure 2: Expected COSY correlations within the cyclohexane ring.

Step 2: One-Bond Connections with HSQC

The HSQC (Heteronuclear Single Quantum Coherence) experiment unambiguously links each proton signal to the carbon atom it is directly attached to. This is a crucial step for assigning the ¹³C spectrum with confidence.

Table 2: Expected Key HSQC Correlations

Proton Signal (ppm)	Correlated Carbon Signal (ppm)	Assignment
2.55 / 2.80	49.5	H2/H6 and H4 are attached to C2/C6 and C4
3.60	40.2	H5 is attached to C5
7.45	128.0	H2'/H6' are attached to C2'/C6'
7.65	126.0	H3'/H5' are attached to C3'/C5'

This experiment provides direct, one-bond ¹H-¹³C correlations, but it does not tell us how the different parts of the molecule are connected. For that, we need to look at longer-range interactions.

Step 3: Assembling the Puzzle with HMBC

The HMBC (Heteronuclear Multiple Bond Correlation) experiment is the linchpin of our analysis. It detects correlations between protons and carbons over two or three bonds (²JCH and ³JCH). These "long-range" correlations provide the critical evidence to connect the molecular fragments.

Table 3: Definitive HMBC Correlations for Structural Confirmation

Proton Signal (ppm)	Correlated Carbon Signal (ppm)	Significance of Correlation
H5 (3.60)	145.5 (C1')	Crucial ³J correlation linking the cyclohexane ring (via H5) to the aromatic ring (via C1'). This definitively places the phenyl group at position 5.
H5 (3.60)	203.1 (C1/C3)	Confirms H5 is flanked by the two carbonyl groups.
H2/H6 (2.55/2.80)	203.1 (C1/C3)	Confirms the position of the methylene groups adjacent to the carbonyls.
H2'/H6' (7.45)	145.5 (C1')	Confirms the ortho position relative to the cyclohexane linkage.
H2'/H6' (7.45)	130.5 (C4')	Confirms the meta position relative to the CF₃ group.
H3'/H5' (7.65)	124.3 (CF₃)	Crucial ³J correlation confirming the position of the trifluoromethyl group at C4'.

The HMBC data provides the smoking gun. The correlation between the cyclohexane's H5 proton and the aromatic C1' carbon is irrefutable evidence of the C5-C1' bond, confirming the isomer. Similarly, the correlations from the aromatic protons to the quaternary, CF₃-bearing carbon (C4') and the ipso-carbon (C1') solidify the para-substitution pattern.

Figure 3: Key HMBC correlations confirming the connectivity of the molecular fragments.

Comparison with Alternative Methods

While other techniques can provide structural information, 2D NMR offers a unique combination of advantages for a molecule of this nature.

• X-Ray Crystallography: This is considered the "gold standard" for absolute structure determination. However, it requires a suitable single crystal, which can be challenging and time-consuming to obtain. Furthermore, the resulting structure is of the solid state, which may not perfectly represent the conformation in solution where most biological assays are performed.

• Mass Spectrometry (MS): High-resolution MS can confirm the elemental composition, but it cannot distinguish between isomers. Tandem MS (MS/MS) can provide fragmentation data to infer connectivity, but this is often less definitive than the through-bond correlations observed in HMBC.

For routine confirmation and for analyzing molecules that are difficult to crystallize, the comprehensive, in-solution data provided by 2D NMR is often the most practical and efficient choice.

Conclusion

The structural confirmation of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione is a clear demonstration of the power of modern NMR spectroscopy. By systematically employing a suite of 2D NMR experiments—COSY, HSQC, and HMBC—we move from a position of ambiguity to one of certainty. The COSY data maps out the proton spin systems, the HSQC data provides direct ¹H-¹³C assignments, and the crucial HMBC data acts as the final arbiter, definitively linking the molecular fragments and confirming the isomeric form. This self-validating workflow provides the high-confidence data essential for advancing projects in drug discovery and chemical research.

References

• Title: Two-Dimensional NMR Spectroscopy Source: In Introduction to Spectroscopy, D. L. Pavia, G. M. Lampman, G. S. Kriz, J. R. Vyvyan, Cengage Learning, 2015. URL: [Link]

• Title: HSQC: A Fast and Sensitive 2D NMR Technique for ¹H-¹³C Correlation Source: Journal of the American Chemical Society, 1990, 112 (16), pp 6025–6026. URL: [Link]

• Title: HMBC: A Powerful Tool for the Elucidation of Molecular Structure Source: Journal of Magnetic Resonance, 1986, 67 (3), pp 565-569. URL: [Link]

• Title: X-ray Crystallography Source: Nature Methods, 2015, 12, 1117. URL: [Link]

X-ray crystallography of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

An In-depth Guide to the Structural Elucidation of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione: An X-ray Crystallography-Centric Comparison

Introduction

In the landscape of medicinal chemistry and materials science, the precise three-dimensional arrangement of atoms within a molecule is paramount. This structural knowledge underpins our understanding of a compound's reactivity, its interaction with biological targets, and its physical properties. The subject of this guide, 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, is a molecule of interest due to its fluorinated phenyl group, a common moiety in pharmaceutical development known for enhancing metabolic stability and binding affinity. This guide provides a comprehensive, experimentally-grounded comparison of X-ray crystallography as the primary method for its structural elucidation, benchmarked against other common analytical techniques. We will delve into the causality behind experimental choices, ensuring a self-validating and authoritative protocol for researchers, scientists, and drug development professionals.

Part 1: The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the definitive method for determining the precise atomic arrangement of a crystalline solid. The technique relies on the diffraction of X-rays by the ordered lattice of atoms within a crystal, producing a unique diffraction pattern that can be mathematically deconvoluted to generate a three-dimensional model of the electron density, and thus, the molecular structure.

Experimental Protocol: From Powder to Structure

The journey from a powdered sample to a refined crystal structure is a multi-step process requiring patience and precision.

1. Crystal Growth: The Critical First Step

The success of an X-ray crystallographic analysis hinges entirely on the quality of the single crystal. For 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, a molecule with moderate polarity, a solvent-based crystallization approach is most effective.

• Rationale: The goal is to create a supersaturated solution from which the compound will slowly precipitate, allowing for the ordered arrangement of molecules into a crystal lattice. Rapid precipitation leads to amorphous solids or poorly-ordered microcrystals, unsuitable for diffraction.

• Step-by-Step Protocol:

  • Solvent Selection: Begin by testing the solubility of the compound in various solvents. A good starting point is a binary system, such as dichloromethane/hexane or ethyl acetate/hexane. The ideal solvent system is one in which the compound is soluble in one solvent (the "good" solvent) and insoluble in the other (the "anti-solvent").

  • Dissolution: Dissolve a small amount of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione in a minimal volume of the "good" solvent (e.g., dichloromethane) in a clean vial.

  • Slow Evaporation/Vapor Diffusion:

    • Slow Evaporation: Loosely cap the vial to allow for the slow evaporation of the solvent over several days. As the solvent evaporates, the concentration of the solute increases, leading to the formation of crystals.

    • Vapor Diffusion: Place the vial containing the dissolved compound inside a larger, sealed chamber containing the "anti-solvent" (e.g., hexane). The vapor of the anti-solvent will slowly diffuse into the vial, reducing the solubility of the compound and promoting crystallization. This method often yields higher quality crystals.

  • Crystal Harvesting: Once suitable crystals (typically >0.1 mm in all dimensions) have formed, carefully extract them from the solution using a cryoloop.

2. Data Collection and Structure Refinement

• Mounting and Data Collection: The selected crystal is mounted on a goniometer head and flash-cooled to 100 K in a stream of nitrogen gas to minimize thermal motion and radiation damage. Data is collected using a modern diffractometer equipped with a sensitive detector, such as a CMOS or CCD detector. The crystal is rotated in the X-ray beam, and a series of diffraction images are collected.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The structure is then solved using direct methods or Patterson methods, which provide an initial model of the atomic positions. This model is then refined against the experimental data to optimize the fit, resulting in a final, highly accurate molecular structure.

Workflow for X-ray Crystallography

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for the Purity Assessment of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

Introduction

5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione is a β-diketone derivative recognized for its potential in therapeutic development, largely due to the trifluoromethyl (-CF₃) group which can enhance lipophilicity and metabolic stability.[1] The molecular structure, featuring a substituted phenyl ring and a diketone system, provides two primary chromophores, making UV-based HPLC a highly suitable analytical technique for purity determination. The purity of this active pharmaceutical ingredient (API) intermediate is a critical quality attribute, directly impacting the safety and efficacy of the final drug product.[2]

This guide provides a comprehensive, in-depth comparison of two reversed-phase high-performance liquid chromatography (RP-HPLC) methods for the robust purity assessment of this compound. We will delve into the causality behind the methodological choices, present a framework for method validation in line with International Council for Harmonisation (ICH) guidelines, and provide detailed, actionable protocols for immediate implementation in a research or quality control setting.

The Analytical Challenge: Baseline Separation and Method Specificity

The primary challenge in developing a purity method for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione lies in achieving a baseline resolution between the main peak and all potential process-related impurities and degradation products. These impurities may include unreacted starting materials from its multi-step synthesis, by-products, or isomers with very similar polarities.[3] Therefore, the chosen analytical method must be stability-indicating, meaning it can unequivocally assess the compound's purity in the presence of its potential impurities.

Primary Method: A Robust Gradient RP-HPLC Method on a C18 Stationary Phase

Our primary recommended method utilizes a C18 stationary phase, the workhorse of reversed-phase chromatography. The high hydrophobicity of the C18 ligand provides strong retention for the lipophilic analyte, which contains both a cyclohexane and a trifluoromethylphenyl moiety.[1]

The Rationale Behind the Method:

• Stationary Phase: A C18 column is selected for its versatility and strong retentive power for non-polar to moderately polar compounds. The high surface area and carbon load ensure sufficient interaction with the analyte to achieve good peak shape and resolution.

• Mobile Phase: A combination of acetonitrile and water is a standard choice for reversed-phase chromatography. Acetonitrile is favored for its low viscosity and UV transparency. The addition of a small amount of formic acid (0.1%) serves two critical purposes: it protonates residual silanol groups on the silica backbone, minimizing peak tailing, and it controls the ionization state of the analyte (which can exist in a keto-enol tautomeric equilibrium), ensuring a single, sharp chromatographic peak.

• Gradient Elution: A gradient elution, where the concentration of the organic solvent (acetonitrile) is increased over time, is crucial for a purity assay.[4] This ensures that early-eluting, more polar impurities are well-resolved, while late-eluting, more non-polar impurities are efficiently eluted from the column in a reasonable timeframe, preventing carryover and improving throughput.

• Detection: A Diode Array Detector (DAD) is used for its ability to acquire spectra across a range of wavelengths. Analysis at 254 nm is chosen as it provides a good response for the aromatic phenyl ring system, a common wavelength for compounds with this functional group.

Experimental Protocol: Primary Method

• Instrumentation:

  • HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD).[2]

  • Data acquisition and processing software (e.g., Chromeleon™, Empower™).

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0.0	40
    15.0	90
    20.0	90
    20.1	40

    | 25.0 | 40 |

• Sample and Standard Preparation:

  • Diluent: Acetonitrile/Water (50:50, v/v)

  • Standard Solution (0.5 mg/mL): Accurately weigh approximately 10 mg of the reference standard into a 20 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Sample Solution (0.5 mg/mL): Accurately weigh approximately 10 mg of the sample into a 20 mL volumetric flask. Dissolve and dilute to volume with the diluent.

Alternative Method: Enhancing Selectivity with a Phenyl-Hexyl Stationary Phase

For comparison, an alternative method is presented that utilizes a Phenyl-Hexyl stationary phase. This phase offers a different separation mechanism (selectivity) compared to the standard C18. The phenyl groups in the stationary phase can undergo pi-pi interactions with the aromatic ring of the analyte and related impurities. This can be particularly effective in resolving impurities that differ subtly in their aromatic character but have similar overall hydrophobicity.

Experimental Protocol: Alternative Method

• Chromatographic Conditions:

  • Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm particle size

  • Mobile Phase A: 0.02 M Potassium Phosphate Monobasic, pH adjusted to 3.0 with Phosphoric Acid

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

  • Gradient Program: (Identical to the Primary Method)

Method Validation and Performance Comparison

A robust analytical method must be validated to ensure it is fit for its intended purpose.[5] The following tables summarize the comparative performance of the two methods based on key validation parameters as defined by ICH guidelines.

Workflow for HPLC Purity Assessment

The following diagram illustrates the general workflow from sample preparation to final purity determination and method validation.

Caption: General workflow for the HPLC purity assessment of an active pharmaceutical ingredient.

Table 1: System Suitability Test (SST) Comparison

System suitability is performed before any sample analysis to ensure the chromatographic system is performing adequately.

Parameter	Acceptance Criteria	Primary Method (C18)	Alternative Method (Phenyl-Hexyl)
Tailing Factor (T)	T ≤ 2.0	1.15	1.20
Theoretical Plates (N)	N ≥ 2000	8500	7800
%RSD of Peak Area	≤ 2.0% (n=5)	0.45%	0.52%

Analysis: Both methods comfortably meet the system suitability requirements, indicating good column performance and injection precision. The C18 column shows slightly higher efficiency (Theoretical Plates).

Table 2: Linearity

Linearity demonstrates the method's ability to obtain test results that are directly proportional to the concentration of the analyte.

Parameter	Primary Method (C18)	Alternative Method (Phenyl-Hexyl)
Range	0.05 - 0.75 mg/mL	0.05 - 0.75 mg/mL
R²	0.9998	0.9996

Analysis: Both methods exhibit excellent linearity over the specified range, confirming their suitability for quantitative analysis.

Table 3: Accuracy (% Recovery)

Accuracy is assessed by spiking a known amount of reference standard into a sample matrix.

Spiked Level	Primary Method (C18)	Alternative Method (Phenyl-Hexyl)
80%	99.5%	99.1%
100%	100.2%	100.5%
120%	99.8%	99.6%

Analysis: Both methods demonstrate high accuracy, with recovery values well within the typical acceptance range of 98-102%.

Table 4: Precision (%RSD)

Precision is evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).

Precision Level	Primary Method (C18)	Alternative Method (Phenyl-Hexyl)
Repeatability (n=6)	0.55%	0.68%
Intermediate (n=6)	0.82%	0.95%

Analysis: The primary C18 method shows slightly better precision, though both methods are highly precise with %RSD values well below the 2% limit.

Comparative Discussion and Recommendation

Both the C18 and Phenyl-Hexyl methods are proven to be valid, robust, and fit for the purpose of purity assessment of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

• The Primary Method (C18) demonstrates slightly superior performance in terms of efficiency (theoretical plates) and precision. As C18 columns are ubiquitous in analytical labs, this method offers excellent transferability and is recommended for routine quality control applications. The use of a volatile formic acid modifier also makes it compatible with mass spectrometry (LC-MS) for impurity identification, if required.[6]

• The Alternative Method (Phenyl-Hexyl) provides a valuable orthogonal separation mechanism. While its general performance metrics are slightly lower than the C18 method, its unique selectivity based on pi-pi interactions makes it an excellent confirmatory method. It should be employed during method development to screen for potential co-eluting impurities or used in investigations where the primary method shows an unexpected impurity profile.

Conclusion

This guide has detailed and compared two validated, stability-indicating HPLC methods for the purity assessment of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione. The primary method, based on a C18 column with a formic acid/acetonitrile gradient, is recommended for its high performance, robustness, and suitability for routine QC analysis. The alternative Phenyl-Hexyl method serves as a powerful tool for confirmatory analysis and impurity investigations due to its orthogonal selectivity. The adoption of these well-characterized and validated methods will ensure the generation of reliable and accurate purity data, a cornerstone of quality assurance in drug development.[5]

References

• Benchchem. (n.d.). 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione.
• Benchchem. (n.d.). Application Notes and Protocols for Purity Analysis of 3-(2-(Trifluoromethyl)phenyl)propanal by HPLC and GC.
• ChemicalBook. (2022). 5-(4-TRIFLUOROMETHYL-PHENYL)-CYCLOHEXANE-1,3-DIONE.
• SIELC Technologies. (2018). 1,3-Cyclohexanedione.
• Sigma-Aldrich. (n.d.). 5-(2-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione.
• Benchchem. (2025). A Comparative Guide to Validated Analytical Methods for the Quantification of 3-(3-(Trifluoromethyl)phenyl)propan-1-ol.
• Santa Cruz Biotechnology. (n.d.). 5-[4-(Trifluoromethyl)phenyl]cyclohexane-1,3-dione.
• PubChem. (2025). 5-(3-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione.
• Sultan Qaboos University Journal For Science. (n.d.). Development and Validation of an RP-HPLC-FLD Method for the Determination of Biogenic Amines.
• National Center for Biotechnology Information. (n.d.). Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability.
• PubMed. (2019). Cyclohexane-1,3-dione as a derivatizing agent for the analysis of aldehydes by micelar electrokinetic chromatography with diode array detection.
• American Chemical Society. (2021). Copper-Catalyzed Remote Enantioselective [4 + 1] Cyclization of Yne–Vinyl Allylic Esters with Cyclic 1,3-Dicarbonyl Compounds.
• ResearchGate. (2019). Cyclohexane‐1,3‐dione as a derivatizing agent for the analysis of aldehydes by micelar electrokinetic chromatography with diode array detection.
• ChemicalBook. (n.d.). 5-(4-TRIFLUOROMETHYL-PHENYL)-CYCLOHEXANE-1,3-DIONE synthesis.
• PubMed. (n.d.). Development and validation of an HPLC method for the simultaneous analysis of 23 selected drugs belonging to different therapeutic groups in human urine samples.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 5-(4-TRIFLUOROMETHYL-PHENYL)-CYCLOHEXANE-1,3-DIONE synthesis - chemicalbook [chemicalbook.com]
• 4. Development and validation of an HPLC method for the simultaneous analysis of 23 selected drugs belonging to different therapeutic groups in human urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. 1,3-Cyclohexanedione | SIELC Technologies [sielc.com]

A Senior Application Scientist's Guide to the Structure-Activity Relationship of Phenylcyclohexane-1,3-dione Analogs as HPPD Inhibitors

Welcome to this in-depth guide on the structure-activity relationship (SAR) of cyclohexane-1,3-dione analogs, a pivotal class of molecules in modern agrochemistry. Specifically, we will delve into derivatives featuring a (trifluoromethyl)phenyl moiety. These compounds are renowned for their potent inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), a validated and commercially significant target for herbicides.[1][2]

This guide is designed for researchers, medicinal chemists, and drug development professionals. It moves beyond a simple recitation of facts to explain the causal relationships between molecular structure and biological function. We will explore why certain structural modifications enhance potency, how the core scaffold interacts with its target, and provide actionable experimental protocols for validating these principles in your own research.

The Central Role of the Cyclohexane-1,3-dione Scaffold in HPPD Inhibition

The cyclohexane-1,3-dione skeleton is the cornerstone of a major class of herbicides known as triketones.[3] While the user's topic specifies a 5-aryl substitution, the most extensively studied and commercially successful analogs are 2-acyl-cyclohexane-1,3-diones, such as the commercial herbicide mesotrione.[1][2] The fundamental mechanism, however, remains consistent and relies on the unique chemistry of the dione ring.

At physiological pH, the cyclohexane-1,3-dione moiety exists in a keto-enol tautomeric equilibrium.[3] The resulting enol form creates a β-triketone-like system. This conformation is critical because it mimics the binding of the natural substrate, 4-hydroxyphenylpyruvate, allowing it to chelate the essential Fe(II) ion within the HPPD active site.[4] This sequestration of the iron cofactor effectively shuts down the enzyme's catalytic activity, leading to a depletion of plastoquinone and carotenoids in plants. The subsequent photo-bleaching of new foliage is the characteristic herbicidal effect.[5]

Caption: Mechanism of HPPD inhibition by cyclohexane-1,3-dione analogs.

Deconstructing the Structure-Activity Relationship (SAR)

The potency of these inhibitors is not solely dependent on the dione core. The substituents on both the cyclohexane and the appended phenyl ring play crucial roles in defining the molecule's interaction with the enzyme's active site, influencing binding affinity and, ultimately, herbicidal efficacy.

The Phenyl Ring Moiety: An Anchor for Potency

In many potent analogs, the phenyl ring is part of a benzoyl group attached to the C2 position of the cyclohexane-1,3-dione. This aromatic group extends into a hydrophobic pocket of the HPPD enzyme, establishing critical interactions.

• The Trifluoromethyl (CF₃) Group: The CF₃ group at the C4 position (para) of the phenyl ring is a highly favorable substituent. Its strong electron-withdrawing nature and high lipophilicity enhance binding. Molecular docking studies suggest that this group can form stable π-π stacking interactions with key phenylalanine residues (e.g., Phe-381 and Phe-424 in Arabidopsis thaliana HPPD) in the active site.[2]

• Other Substituents: Replacing the 4-CF₃ group with other electron-withdrawing groups, such as a nitro (NO₂) or methanesulfonyl (SO₂CH₃) group, can also yield highly potent inhibitors.[6] For instance, the compound 2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione (NTBC) is a potent, time-dependent inhibitor of rat liver HPPD with an IC₅₀ of approximately 40 nM.[6]

• Positional Isomerism: The position of substituents on the phenyl ring is critical. Generally, substitution at the C2 (ortho) and C4 (para) positions leads to higher activity than substitution at the C3 (meta) position. This is because the C2 and C4 positions allow the substituents to optimally occupy specific sub-pockets within the enzyme's active site.

Caption: Key SAR insights for phenylcyclohexane-1,3-dione HPPD inhibitors.

The Cyclohexane-1,3-dione Ring: The Chelating Core

While the core dione structure is essential for chelation, substitutions on this ring can fine-tune the molecule's properties.

• Substitution at C5: The presence of an aryl group directly at the C5 position, as specified in the topic, creates a distinct class of analogs. While less common in commercial herbicides than C2-acyl derivatives, these compounds are still active. The aryl group at C5 likely occupies a similar hydrophobic pocket as the benzoyl moiety in C2-acyl analogs.

• Substitution at other positions: Adding small alkyl groups (e.g., methyl) to other positions on the cyclohexane ring, such as C4 or C6, can sometimes lead to a decrease in activity. This is often attributed to steric hindrance, which may disrupt the optimal orientation of the dione core for metal chelation.[5]

Comparative Performance of Analogs

To contextualize the SAR, it is vital to compare the inhibitory potency of different analogs against a standard, such as the commercial herbicide mesotrione. The half-maximal inhibitory concentration (IC₅₀) is the standard metric for this comparison.

Compound Class/Example	R¹ (Substitution on Phenyl Ring)	R² (Substitution on Cyclohexane Ring)	Target Enzyme	IC₅₀ (µM)	Reference
Mesotrione (Standard)	2-NO₂, 4-SO₂CH₃ (on a C2-benzoyl group)	None	A. thaliana HPPD	0.204 - 0.23	[1][2]
NTBC	2-NO₂, 4-CF₃ (on a C2-benzoyl group)	None	Rat Liver HPPD	~0.040	[6]
Compound IV-45	Phenylnicotinoyl group at C2	None	A. thaliana HPPD	0.21	[2]
C₁₁ Alkyl Analog	C₁₁ Alkyl chain at C2	None	A. thaliana HPPD	0.18	[5]

Note: Direct IC₅₀ values for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione were not prominently available in the searched literature, which focuses heavily on the more potent 2-acyl analogs. The table reflects the broader class of HPPD inhibitors based on the cyclohexane-1,3-dione scaffold to provide a robust comparison.

Experimental Protocol: In Vitro HPPD Inhibition Assay

Trustworthy SAR data is built on reproducible experiments. The following protocol outlines a standard method for determining the in vitro inhibitory activity of test compounds against HPPD, adapted from established methodologies.[7]

Principle

This is a coupled-enzyme spectrophotometric assay. HPPD catalyzes the conversion of 4-hydroxyphenylpyruvate (HPP) to homogentisate. The production of homogentisate is monitored by its subsequent oxidation by a coupled enzyme, homogentisate dioxygenase, which can be followed by a change in absorbance. Alternatively, HPPD activity can be measured by monitoring oxygen consumption. The reduction in the rate of reaction in the presence of an inhibitor is used to calculate the IC₅₀ value.

Materials

• Recombinant HPPD enzyme (e.g., from Arabidopsis thaliana)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, containing 10% (v/v) glycerol, 1 mM ascorbic acid, and 100 µM FeSO₄.

• Substrate: 4-hydroxyphenylpyruvate (HPP) solution in assay buffer.

• Test Compounds: Dissolved in DMSO to create stock solutions.

• 96-well UV-transparent microplate.

• Microplate spectrophotometer.

Step-by-Step Methodology

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. A typical final concentration range for screening would be 0.01 µM to 100 µM.

• Reaction Mixture Preparation: In each well of the 96-well plate, add:

  • 85 µL of Assay Buffer.

  • 5 µL of the diluted test compound solution (or DMSO for control wells).

  • 5 µL of the recombinant HPPD enzyme solution.

• Pre-incubation: Gently mix the plate and incubate at room temperature (25°C) for 10 minutes. This allows the inhibitor to bind to the enzyme before the reaction starts.

• Reaction Initiation: Add 5 µL of the HPP substrate solution to each well to initiate the reaction. The final volume should be 100 µL.

• Kinetic Measurement: Immediately place the microplate in the spectrophotometer. Measure the rate of oxygen consumption or the change in absorbance at a predetermined wavelength (e.g., 310 nm for homogentisate formation) kinetically for 15-30 minutes.

• Data Analysis:

  • Calculate the initial reaction rate (V) for each well.

  • Normalize the rates by expressing them as a percentage of the control (DMSO only) rate.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., sigmoidal, 4PL) using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value.

Caption: Experimental workflow for the in vitro HPPD inhibition assay.

Conclusion and Future Directions

The 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione scaffold and its related analogs represent a rich chemical space for the development of potent HPPD inhibitors. The structure-activity relationship is well-defined, with the dione core acting as the essential metal-chelating pharmacophore and the substituted phenyl ring providing crucial hydrophobic and electronic interactions that anchor the molecule in the active site.

Key takeaways for future design include:

• The 2-acyl-cyclohexane-1,3-dione framework is a highly validated template for achieving sub-micromolar potency.

• A 4-trifluoromethylbenzoyl moiety is an excellent starting point for optimization due to its favorable interactions with key phenylalanine residues.

• Computational methods like molecular docking and dynamics are powerful tools for predicting the binding modes of novel analogs and prioritizing synthetic targets.[8]

Further research could explore bioisosteric replacements for the phenyl ring or modifications to the cyclohexane core to improve properties such as crop selectivity and environmental profile, ensuring the continued development of effective and safe herbicidal agents.

References

• Design, Synthesis, and Bioactivity of Novel 2-(Arylformyl)cyclohexane-1,3-dione Derivatives as HPPD Inhibitors. (2023). PubMed. [Link]

• Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. (2022). MDPI. [Link]

• Design, Synthesis, Herbicidal Evaluation, and Molecular Simulation of 2-(6-Phenylnicotinoyl)cyclohexane-1,3-dione Derivatives as Novel 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors. (2023). Journal of Agricultural and Food Chemistry. [Link]

• Inhibition of 4-hydroxyphenylpyruvate dioxygenase by 2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione and 2-(2-chloro-4-methanesulfonylbenzoyl). (1995). PubMed. [Link]

• Comparison of the 2-acyl-cyclohexane-1,3-dione backbone to natural... (n.d.). ResearchGate. [Link]

• Synthesis of 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one: new trifluoromethyl building block. (2021). ResearchGate. [Link]

• Computational protocol of discovering new HPPD inhibitors. (n.d.). ResearchGate. [Link]

• The screening workflow that was applied to discern novel HPPD inhibitors. (n.d.). ResearchGate. [Link]

• Based on the Virtual Screening of Multiple Pharmacophores, Docking and Molecular Dynamics Simulation Approaches toward the Discovery of Novel HPPD Inhibitors. (2019). National Institutes of Health (NIH). [Link]

• Discovery of novel HPPD inhibitors: Virtual screening, molecular design, structure modification and biological evaluation. (2023). UniProt. [Link]

• In Silico Design and Validation of a Novel HPPD-Inhibiting Herbicide Candidate Based on Benzofuran and Arylthioacetic Acid Scaffolds. (2024). National Institutes of Health (NIH). [Link]

• Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach. (2022). PubMed Central. [Link]

• Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. (2012). PubMed Central. [Link]

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A Head-to-Head Comparison of HPPD-Inhibiting Herbicides: Evaluating 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

A Technical Guide for Researchers, Scientists, and Agrochemical Professionals

In the landscape of modern agriculture, the relentless pursuit of effective and selective weed management solutions is paramount. Herbicides that inhibit the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme have emerged as a cornerstone in this endeavor, offering a distinct mode of action and broad-spectrum weed control. This guide provides an in-depth, head-to-head comparison of a promising investigational compound, 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, with established HPPD-inhibiting herbicides. We will delve into the mechanistic nuances, comparative efficacy, and the experimental methodologies crucial for their evaluation.

The Central Role of HPPD Inhibition in Herbicide Action

HPPD-inhibiting herbicides, classified under the Weed Science Society of America (WSSA) Group 27, disrupt a critical step in the tyrosine catabolism pathway in plants.[1] This enzyme is responsible for converting 4-hydroxyphenylpyruvate to homogentisate, a precursor for the biosynthesis of plastoquinone and tocopherols.[2][3] Plastoquinone is an essential cofactor for carotenoid biosynthesis. The inhibition of HPPD leads to a depletion of these vital molecules, resulting in the photo-destruction of chlorophyll, which manifests as the characteristic "bleaching" symptom in susceptible plants, ultimately leading to their death.[2]

The primary chemical classes of HPPD-inhibiting herbicides include the triketones, isoxazoles, and pyrazolones.[4] Our focus, 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, belongs to the triketone family, a class inspired by the natural phytotoxin leptospermone.[5]

Diagram of the HPPD Inhibition Pathway

Caption: Mechanism of action of HPPD inhibiting herbicides.

Comparative Analysis of HPPD-Inhibiting Herbicides

A direct head-to-head comparison of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione with commercialized HPPD inhibitors is challenging due to the limited publicly available data on this specific investigational compound. However, by examining the structure-activity relationships (SAR) within the triketone class and comparing the known performance of established herbicides, we can infer its potential efficacy. The trifluoromethyl group on the phenyl ring is known to enhance the lipophilicity and metabolic stability of molecules, which could translate to improved herbicidal activity.[6]

Below is a comparative overview of prominent HPPD inhibitors.

Herbicide Class	Active Ingredient	Key Characteristics
Triketone	5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione	Investigational compound. The trifluoromethyl group may enhance efficacy and stability. Expected to exhibit classic bleaching symptoms.
Triketone	Mesotrione	Broadleaf weed control in corn; pre- and post-emergence activity.[7]
Triketone	Tembotrione	Post-emergence control of grass and broadleaf weeds in corn; often formulated with a safener.[8]
Triketone	Bicyclopyrone	Pre- and post-emergence control of broadleaf weeds and some grasses in corn.[1]
Pyrazolone	Topramezone	Post-emergence control of broadleaf and grass weeds in corn, including some resistant biotypes.[9]
Isoxazole	Isoxaflutole	Pre-emergence control of broadleaf and grass weeds in corn and sugarcane; a pro-herbicide converted to a diketonitrile derivative.[10]

Quantitative Comparison of Commercial HPPD Inhibitors

Herbicide	Target Enzyme Source	IC50 Value (nM)	Reference
2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione (NTBC)	Rat Liver HPPD	~40	[11]
Sulcotrione	Arabidopsis thaliana HPPD	250 ± 21	[12]
C9 Alkyl Side-Chain Triketone	Arabidopsis thaliana HPPD	19 ± 1	[12]
Grandiflorone (natural triketone)	Arabidopsis thaliana HPPD	750 ± 70	[12]

Experimental Protocols for Herbicide Evaluation

To ensure scientific integrity and generate reliable comparative data, standardized experimental protocols are essential.

In Vitro HPPD Inhibition Assay (Spectrophotometric Method)

This assay quantifies the inhibitory effect of a compound on the HPPD enzyme directly.

Objective: To determine the IC50 value of an HPPD inhibitor.

Principle: The activity of HPPD is measured by monitoring the formation of its product, homogentisate. A coupled enzyme, homogentisate 1,2-dioxygenase (HGD), is used to convert homogentisate to maleylacetoacetate, which can be detected spectrophotometrically at 318 nm.[3]

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare a fresh substrate solution of 4-hydroxyphenylpyruvate (HPP) in assay buffer.

  • Prepare a cofactor solution containing ascorbate and catalase in assay buffer.

  • Prepare a dilute solution of FeSO₄ in water.

  • Prepare the HPPD and HGD enzyme solutions in assay buffer.

• Assay Plate Setup (96-well UV-transparent plate):

  • Perform serial dilutions of the test compound stock solution in the plate to achieve a range of concentrations.

  • Include a vehicle control (DMSO without inhibitor) and a "no enzyme" control.

• Reaction Initiation and Measurement:

  • Add the cofactor solution, FeSO₄, and the enzyme mixture (HPPD and HGD) to all wells.

  • Initiate the reaction by adding the HPP substrate.

  • Immediately begin monitoring the increase in absorbance at 318 nm in a microplate reader at a constant temperature (e.g., 30°C).

• Data Analysis:

  • Calculate the initial reaction rates from the linear phase of the absorbance curves.

  • Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Workflow for In Vitro HPPD Inhibition Assay

Caption: A generalized workflow for an in vitro HPPD inhibition assay.

Greenhouse Bioassay for Post-Emergence Herbicidal Efficacy

This assay evaluates the whole-plant response to a herbicide under controlled environmental conditions.

Objective: To assess the dose-response relationship and determine the effective dose for weed control.

Step-by-Step Protocol:

• Plant Material and Growth:

  • Sow seeds of various weed species (e.g., Amaranthus retroflexus, Setaria viridis) and a crop species (e.g., corn) in pots filled with a standardized soil mix.[13]

  • Grow the plants in a greenhouse with controlled temperature, humidity, and photoperiod until they reach the desired growth stage for treatment (e.g., 2-4 leaf stage).[14]

• Herbicide Application:

  • Prepare a range of herbicide concentrations, including a non-treated control.

  • Apply the herbicide solutions uniformly to the plants using a laboratory spray chamber calibrated to deliver a specific volume per unit area.[13]

• Post-Treatment Evaluation:

  • Return the treated plants to the greenhouse.

  • Visually assess plant injury (e.g., bleaching, necrosis, stunting) at regular intervals (e.g., 7, 14, and 21 days after treatment).

  • At the final assessment, harvest the above-ground biomass and determine the fresh and dry weights to quantify the reduction in plant growth.[13]

• Data Analysis:

  • Calculate the percent weed control or crop injury relative to the untreated control.

  • Analyze the dose-response data using appropriate statistical models (e.g., log-logistic regression) to determine the GR50 (the dose required to reduce plant growth by 50%).

Workflow for Greenhouse Bioassay

Caption: A simplified workflow for a greenhouse herbicide bioassay.

Conclusion and Future Directions

While a definitive head-to-head comparison of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione with commercial HPPD inhibitors is limited by the current lack of publicly available data, its structural features suggest it holds promise as a potent herbicide. The trifluoromethyl substitution is a common strategy in agrochemical design to enhance efficacy.

To fully elucidate its potential, further research is required to generate comprehensive data on its HPPD inhibitory activity (IC50 values against various plant species), weed control spectrum, crop selectivity, and environmental fate. The experimental protocols detailed in this guide provide a robust framework for conducting such evaluations. As the challenge of herbicide resistance continues to grow, the exploration and rigorous comparison of novel compounds like 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione are critical for the future of sustainable agriculture.

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A Researcher's Guide to Cross-Reactivity and Selectivity Profiling: The Case of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione

In the landscape of modern drug discovery, the precise characterization of a small molecule's interaction with the proteome is paramount. The therapeutic efficacy of a compound is not solely defined by its affinity for its intended target but also by its lack of engagement with off-target proteins, which can lead to unforeseen side effects and clinical failures. This guide provides an in-depth technical overview of the essential methodologies for assessing the cross-reactivity and selectivity of novel chemical entities, using the investigational compound 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione as a central example.

Derivatives of the cyclohexane-1,3-dione scaffold have shown promise as inhibitors of various protein classes, including tyrosine kinases, making them an interesting area for therapeutic development.[1][2][3][4] This guide is designed for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, step-by-step protocols for robust selectivity profiling.

The Imperative of Selectivity Profiling

The journey of a drug candidate from discovery to clinical application is fraught with challenges, a significant portion of which are attributable to adverse off-target effects.[5] A compound that potently inhibits its intended target but also interacts with a host of other proteins can have a complex and unpredictable pharmacological profile. Therefore, early and comprehensive selectivity profiling is not merely a regulatory hurdle but a critical step in building a robust safety and efficacy case for a novel therapeutic. Methodologies such as broad-panel kinase screening, cellular thermal shift assays (CETSA), and chemical proteomics have become indispensable tools in this endeavor.[6][7][8][9]

This guide will delineate a multi-pronged approach to characterizing the selectivity of a compound like 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, ensuring a comprehensive understanding of its on- and off-target activities.

Comparative Analysis: A Multi-Dimensional Approach

To provide a tangible framework for comparison, we will consider the hypothetical profiling of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione against a well-characterized, selective inhibitor, BAY-6035. BAY-6035 is a potent and selective inhibitor of the SMYD3 methyltransferase, and its selectivity has been extensively documented, serving as an excellent benchmark for data presentation and interpretation.[10][11][12][13]

Phase 1: Broad Kinome Profiling

Given that cyclohexane-1,3-dione derivatives have been explored as kinase inhibitors, a primary step is to assess the compound's activity across a broad panel of kinases.[1][3][4] This provides a wide-angle view of its potential targets and off-targets within this large and therapeutically important enzyme family.[6][7]

Illustrative Data:

The following table presents hypothetical kinome profiling data for 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione compared to the highly selective inhibitor BAY-6035. The data is presented as percent inhibition at a fixed concentration (e.g., 1 µM) to identify potential hits.

Kinase Target	5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione (% Inhibition @ 1 µM)	BAY-6035 (% Inhibition @ 1 µM)
c-Met	85	<5
VEGFR2	78	<5
EGFR	45	<5
ABL1	30	<5
SRC	25	<5
SMYD3	<5	98
... (400+ other kinases)	<10	<10

Interpretation:

This hypothetical data suggests that 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione exhibits significant activity against several tyrosine kinases, with the highest potency against c-Met and VEGFR2. The moderate activity against EGFR, ABL1, and SRC indicates potential cross-reactivity. In contrast, BAY-6035 demonstrates exceptional selectivity for its target, SMYD3, with minimal off-target kinase activity.

Phase 2: Cellular Target Engagement with CETSA

Biochemical assays, while valuable, do not always reflect a compound's behavior in a cellular context. The Cellular Thermal Shift Assay (CETSA) is a powerful technique to confirm target engagement within intact cells.[14][15][16][17][18] The principle of CETSA is that ligand binding stabilizes a target protein, leading to a higher melting temperature.[15][17]

Illustrative Data:

The table below shows hypothetical thermal shift (ΔTm) values for the top potential targets of 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione identified from the kinome screen.

Protein Target	Cell Line	ΔTm with 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione (°C)
c-Met	H460 (NSCLC)	+4.2
VEGFR2	HUVEC	+3.8
EGFR	A549 (NSCLC)	+1.5

Interpretation:

The significant positive thermal shifts for c-Met and VEGFR2 in relevant cell lines would provide strong evidence of target engagement. The smaller shift for EGFR suggests weaker or less stable binding in a cellular environment.

Phase 3: Unbiased Proteome-Wide Off-Target Profiling

To identify potential off-targets beyond the kinome, an unbiased chemical proteomics approach is essential.[5][8][19][20] This can be achieved using techniques like affinity-based pull-downs coupled with mass spectrometry.[21]

Illustrative Data:

A hypothetical proteomics experiment could identify a small number of non-kinase proteins that interact with 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Potential Off-Target	Cellular Compartment	Fold Enrichment over Control
Carbonic Anhydrase II	Cytosol	3.5
Aldehyde Dehydrogenase 1A1	Cytosol	2.8

Interpretation:

The identification of these proteins would warrant further investigation to determine the functional consequences of these interactions.

Experimental Protocols

To ensure scientific rigor, detailed and validated protocols are crucial. The following sections provide step-by-step methodologies for the key experiments described above.

Kinome Profiling Workflow

Caption: Workflow for in vitro kinase profiling.

Protocol for Kinase Panel Screening (Radiometric Assay):

• Compound Preparation: Dissolve 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione in 100% DMSO to create a 10 mM stock solution. Perform serial dilutions to achieve the desired final assay concentrations.

• Assay Reaction: In a 96-well plate, combine the specific kinase, a biotinylated peptide substrate, ATP (containing γ-³³P-ATP), and the assay buffer.

• Initiation: Add the test compound or DMSO vehicle control to the reaction mixture.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Termination: Stop the reaction by adding a solution of EDTA.

• Detection: Transfer the reaction mixture to a streptavidin-coated filter plate. Wash the plate to remove unbound radiolabeled ATP. Measure the radioactivity incorporated into the peptide substrate using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. For confirmed hits, determine the IC50 value by fitting the data to a dose-response curve.

Cellular Thermal Shift Assay (CETSA) Workflow

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Protocol for CETSA Coupled with Western Blot:

• Cell Culture and Treatment: Culture the chosen cell line (e.g., H460) to approximately 80% confluency. Treat the cells with 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione at a desired concentration (e.g., 10 µM) or with DMSO as a vehicle control for 1-2 hours.

• Harvest and Heat Treatment: Harvest the cells and resuspend them in a suitable buffer. Aliquot the cell suspension into PCR tubes. Heat the aliquots for 3 minutes at a range of temperatures (e.g., 40°C to 70°C in 2°C increments) using a thermal cycler, followed by immediate cooling on ice.

• Cell Lysis: Lyse the cells by three cycles of freeze-thaw using liquid nitrogen and a 25°C water bath.

• Fractionation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated proteins.

• Western Blot Analysis: Collect the supernatant (soluble fraction) and determine the protein concentration. Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Immunodetection: Probe the membrane with a primary antibody specific for the target protein (e.g., anti-c-Met), followed by an appropriate HRP-conjugated secondary antibody.

• Data Analysis: Detect the signal using an enhanced chemiluminescence (ECL) substrate. Quantify the band intensities and plot them against the corresponding temperatures to generate melting curves. Calculate the melting temperature (Tm) and the thermal shift (ΔTm) induced by the compound.

Concluding Remarks

The comprehensive profiling of a compound's selectivity is a cornerstone of modern, safety-conscious drug discovery. A multi-faceted approach, combining broad-based screening with targeted, cell-based validation and unbiased proteomics, is essential for building a complete picture of a molecule's interactions within the complex cellular environment. For a compound like 5-(4-(trifluoromethyl)phenyl)cyclohexane-1,3-dione, with its potential as a kinase inhibitor, such a rigorous evaluation would be critical in guiding its further development and in mitigating the risks of unforeseen off-target activities. The methodologies and illustrative data presented in this guide provide a robust framework for researchers to design and interpret their own selectivity profiling studies, ultimately contributing to the development of safer and more effective medicines.

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione

Executive Summary: Immediate Safety and Disposal Profile

This guide provides a comprehensive, technically grounded protocol for the safe handling and disposal of 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione. As a fluorinated organic compound, this substance requires specific waste management procedures that differ significantly from non-halogenated chemical waste. The core principle of this protocol is strict waste segregation to ensure regulatory compliance, operational safety, and environmental protection. Adherence to these procedures is mandatory for all laboratory personnel. The final disposal pathway for this compound is high-temperature incineration, managed by a licensed hazardous waste disposal service. Under no circumstances should this chemical or its containers be disposed of via standard trash or sanitary sewer systems.

Foundational Knowledge: Hazard Identification and Risk Assessment

Before any handling or disposal, a thorough understanding of the compound's inherent hazards is essential. 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione (CAS No. 55579-69-6) is a hazardous substance, and its risk profile dictates the stringent containment and disposal measures outlined in this document.[1]

The primary hazards, as identified by the Globally Harmonized System (GHS), are summarized below. This assessment underscores the necessity of using appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, during all handling and disposal operations.[1][2]

Hazard Class	GHS Code	Description	Pictogram
Acute Toxicity, Oral	H302	Harmful if swallowed.[1]	GHS07
Skin Irritation	H315	Causes skin irritation.[1]	GHS07
Eye Irritation	H319	Causes serious eye irritation.[1]	GHS07
Specific Target Organ Toxicity	H335	May cause respiratory irritation.[1]	GHS07

Note: Hazard classifications should always be confirmed with the most recent Safety Data Sheet (SDS) from your specific supplier.

The trifluoromethyl (-CF3) group imparts significant chemical stability to the molecule due to the strength of the carbon-fluorine bond.[3][4][5] This stability makes the compound persistent and resistant to degradation by conventional chemical or biological means. Consequently, the only effective and environmentally sound disposal method is high-temperature incineration at a specialized facility capable of handling halogenated organic compounds.[3][4]

Core Protocol: Waste Segregation and Disposal Workflow

The following step-by-step protocol is a self-validating system designed to ensure safety and compliance from the point of waste generation to its final collection.

Step 1: Immediate Waste Characterization and Segregation

This is the most critical step in the disposal process. The presence of fluorine classifies this compound as a halogenated organic waste .[6][7] It is imperative to keep halogenated and non-halogenated waste streams separate to prevent cross-contamination, which significantly increases disposal costs and complexity.[7][8]

• Action: At the point of generation, determine if the waste contains 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione.

• Causality: Mixing this compound with non-halogenated solvents like acetone or ethanol would force the entire mixture to be managed and disposed of as more expensive and highly regulated halogenated waste.[8]

Step 2: Waste Stream Collection

Proper segregation must be maintained for all forms of waste.

• Solid Waste:

  • Description: Includes unused or expired pure compound, contaminated gloves, weigh boats, paper towels, and other disposable labware.[9]

  • Procedure: Collect all contaminated solid materials in a designated, leak-proof container lined with a heavy-duty plastic bag.[9] This container must be explicitly labeled for "Halogenated Solid Waste."

• Liquid Waste:

  • Description: Includes solutions containing the compound, reaction mother liquors, and solvent rinses (rinsate) from contaminated glassware.

  • Procedure: Collect all liquid waste in a dedicated, chemically compatible container (e.g., a high-density polyethylene or glass carboy).[9][10] This container must be explicitly labeled for "Halogenated Liquid Waste." Do not mix with non-halogenated liquid waste streams.[8][11]

• "Empty" Container Decontamination:

  • Description: The original container that held the pure compound.

  • Procedure: Per EPA guidelines, containers that held hazardous chemicals must be triple-rinsed with a suitable solvent (e.g., acetone or methanol) to be considered "empty."[12][13] The rinsate from this procedure is hazardous and must be collected and disposed of as "Halogenated Liquid Waste."[12] After triple-rinsing, the container can be managed as non-hazardous waste, though labels should be defaced.[13]

Step 3: Container Management and Labeling

Proper containerization and labeling are mandated by regulatory bodies like the EPA and are essential for safe transport and disposal.[14][15]

• Container Requirements:

  • Compatibility: The container must be compatible with the chemical waste.[9]

  • Condition: Use containers that are in good condition, free from leaks, cracks, or corrosion.[12][14]

  • Closure: The container must have a tight-fitting, screw-top lid. It must be kept closed at all times except when actively adding waste.[11][12][16]

• Labeling Protocol:

  • Affix a "Hazardous Waste" label to the container before adding the first drop of waste.[11][12]

  • Clearly write the full chemical name: "5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione" and list any other solvents or chemicals present with their approximate percentages.[6][11] Chemical formulas or abbreviations are not acceptable.[12]

  • Fill in all other required information on the label, such as the accumulation start date and the responsible researcher's name.

Step 4: Accumulation and Storage

Waste must be stored safely in a designated laboratory area.

• Location: Store sealed waste containers in a designated Satellite Accumulation Area (SAA).[16]

• Secondary Containment: Place the waste container within a larger, chemically resistant tub or tray to contain any potential leaks or spills.[10][12]

• Segregation: Ensure the halogenated waste container is physically segregated from incompatible waste streams, particularly acids and bases.[6][12]

Step 5: Final Disposal

Laboratory personnel do not perform the final disposal.

• Procedure: Once the waste container is nearly full (do not exceed 90% capacity) or the accumulation time limit is reached, contact your institution's Environmental Health & Safety (EH&S) department to schedule a waste pickup.[9][16]

• Mechanism: EH&S will transport the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF), where it will be destroyed via high-temperature incineration.[17] This process is necessary to break the stable carbon-fluorine bonds and mineralize the fluorine, which can then be captured in off-gas scrubbers.[3]

Disposal Decision Workflow

The following diagram illustrates the critical decision-making process for proper waste segregation at the point of generation.

Caption: Decision workflow for segregating halogenated and non-halogenated waste.

Spill Management and Decontamination

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate (If Necessary): For large spills, evacuate the area and contact EH&S or the emergency response team.

• Don PPE: For small, manageable spills, don appropriate PPE (nitrile gloves, safety goggles, lab coat).

• Containment: Use a dry absorbent material, such as a spill kit pillow or vermiculite, to contain the spill.[1] Avoid generating dust.[1][18]

• Collection: Carefully sweep or scoop the absorbed material into a designated waste bag or container.[1]

• Labeling: Seal the container and label it as "Hazardous Waste" with a full description of the contents.

• Decontamination: Clean the spill area thoroughly with soap and water. Collect the cleaning materials as contaminated solid waste.

• Disposal: Arrange for pickup of the spill cleanup waste through EH&S.

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A Researcher's Guide to the Safe Handling of 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione

For the modern researcher, maintaining the integrity of experimental work while ensuring personal safety is paramount. This guide provides essential, immediate safety and logistical information for handling 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione. As Senior Application Scientists, we move beyond simple checklists to provide a framework of understanding, ensuring that every procedural step is grounded in scientific causality.

The compound 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione is classified as harmful if swallowed, in contact with skin, or inhaled, and is known to cause serious eye irritation, skin irritation, and potential respiratory irritation.[1] Adherence to the following protocols is critical for mitigating these risks and fostering a secure laboratory environment.

Immediate Safety & Hazard Assessment

Before handling this compound, a thorough understanding of its hazard profile is essential. The primary risks involve exposure through inhalation, skin contact, eye contact, and ingestion.[1]

Hazard Identification:

Hazard Statement	Description	GHS Pictogram
H302	Harmful if swallowed	GHS07 (Exclamation Mark)
H312	Harmful in contact with skin	GHS07 (Exclamation Mark)
H315	Causes skin irritation	GHS07 (Exclamation Mark)
H319	Causes serious eye irritation	GHS07 (Exclamation Mark)
H332	Harmful if inhaled	GHS07 (Exclamation Mark)
H335	May cause respiratory irritation	GHS07 (Exclamation Mark)

This table is synthesized from data available for 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione and its analogs.[1] The trifluoromethylphenyl group, while integral to the compound's research applications, necessitates careful handling to avoid adverse health effects.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is the cornerstone of safe laboratory practice.[2][3][4] For 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione, which is typically a solid powder, the primary goal is to prevent inhalation of dust and direct contact with skin and eyes.[1][5]

Recommended PPE Protocol:

PPE Component	Specification	Rationale
Eye/Face Protection	Chemical safety goggles with side shields. A face shield is recommended when handling larger quantities or when there is a significant risk of splashing.[5]	Protects against airborne dust particles and potential splashes of solutions containing the compound, preventing serious eye irritation.[1][5] Standard eyeglasses are insufficient.[4]
Hand Protection	Nitrile or neoprene gloves. Gloves must be inspected for integrity before use.[6]	Provides a barrier against skin contact. Proper glove removal technique (without touching the outer surface) is crucial to prevent cross-contamination.[3][6]
Body Protection	A standard laboratory coat. Consider a chemically resistant apron when handling larger quantities.[6][7]	Protects skin and personal clothing from contamination.[8] Work clothes should be laundered separately.[1]
Respiratory Protection	A NIOSH-approved N95 dust mask or higher is recommended when handling the powder outside of a certified chemical fume hood.[5][6]	Minimizes the risk of inhaling the fine powder, which can cause respiratory irritation.[1][5]

Operational Workflow for Safe Handling

This step-by-step guide ensures a systematic and safe approach from preparation to disposal.

Preparation and Engineering Controls:

• Designated Area: All work with 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione should be conducted in a designated area, such as a chemical fume hood, to minimize inhalation exposure.[8][9]

• Ventilation: Ensure adequate ventilation. Local exhaust ventilation is crucial when handling the solid compound.[1][6]

• Emergency Equipment: Confirm that an eyewash station and safety shower are readily accessible and have been recently tested.[2]

Handling and Use:

• Avoid Dust Generation: When weighing or transferring the solid, do so carefully to avoid creating airborne dust.[1][5]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[1][8][9] Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1][8]

• Container Management: Keep the container tightly sealed when not in use and store it in a cool, dry, well-ventilated place.[1][6]

Spill Management:

• Immediate Action: In case of a spill, alert personnel in the area.[1][5]

• Cleanup Procedure:

  • Wearing the appropriate PPE, carefully sweep or vacuum up the spilled solid. Use dry cleanup procedures and avoid generating dust.[1][5]

  • Place the collected material into a clean, dry, sealable, and properly labeled container for disposal.[1][5]

  • Wash the spill area with soap and water.[1]

• Reporting: Report all spills to the appropriate laboratory safety personnel.[2]

Disposal Plan:

• Waste Collection: All waste materials contaminated with 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione, including used gloves, weigh boats, and contaminated labware, should be collected in a designated, sealed, and clearly labeled hazardous waste container.[1][6]

• Disposal Route: Dispose of the chemical waste through an authorized hazardous waste collection service in accordance with local, state, and federal regulations.[1][10] Do not dispose of it down the drain.[5][6]

Workflow Visualization

The following diagram illustrates the key decision points and procedural flow for the safe handling of 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Caption: Safe Handling Workflow for 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione.

Conclusion

By integrating a deep understanding of the chemical's hazards with rigorous adherence to these operational and disposal plans, researchers can confidently and safely utilize 5-(4-(Trifluoromethyl)phenyl)cyclohexane-1,3-dione in their work. This proactive approach to safety not only protects individuals but also ensures the integrity and reproducibility of scientific research.

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